Cerivastatin(1-)

Core Science & Biosynthesis

Physicochemical Profiling and pKa Analysis of the Cerivastatin(1-) Anion: A Comprehensive Technical Guide

Introduction

Cerivastatin is a highly potent, synthetic lipid-lowering agent designed to competitively inhibit hepatic hydroxymethyl-glutaryl coenzyme A (HMG-CoA) reductase[1][2]. Unlike first-generation prodrug statins (e.g., lovastatin) that require in vivo enzymatic hydrolysis of a lactone ring, cerivastatin is administered in its active, open-ring hydroxy acid form[1]. Under physiological conditions (pH 7.4), the molecule undergoes deprotonation to form the cerivastatin(1-) anion, which is the primary pharmacologically active species that interacts with the target enzyme[3]. Understanding the physicochemical properties of this anion—specifically its pKa, lipophilicity (LogP/LogD), and solubility—is critical for optimizing drug delivery, predicting pharmacokinetic behavior, and understanding its high membrane permeability[4].

Physicochemical Properties of Cerivastatin(1-) Anion

The cerivastatin(1-) anion is characterized by a distinctive fluorophenyl-substituted pyridine core linked to a dihydroxyheptenoate side chain[1][3]. Its ionization state is governed by two distinct functional groups: a carboxylic acid and a substituted pyridine ring[1].

Table 1: Key Physicochemical Parameters of Cerivastatin / Cerivastatin(1-)

Parameter	Value	Causality / Significance
Molecular Formula	C26H33FNO5⁻	Represents the deprotonated active moiety[3].
Molecular Weight	458.5 g/mol	Falls within the optimal range for oral bioavailability and passive diffusion[3].
pKa1 (Carboxylic Acid)	~3.9	Ensures complete deprotonation at physiological pH, forming the active anion[1].
pKa2 (Pyridine Nitrogen)	~5.4	Remains unprotonated in blood plasma; protonates only in acidic microenvironments (e.g., gastric fluid) forming a zwitterion[1].
LogP (Octanol/Water)	4.67	Indicates high intrinsic lipophilicity of the un-ionized core[5].
LogD (at pH 7.4)	1.81 - 1.83	Reflects the effective lipophilicity of the anion, balancing aqueous solubility with membrane permeability[4][6].
ECCS Classification	Class 1B	Predicts high permeability and extensive hepatic metabolism[4].

Acid-Base Equilibria and Speciation

The dual pKa values of cerivastatin (3.9 and 5.4) dictate its speciation across the gastrointestinal tract and systemic circulation[1].

• Gastric Conditions (pH 1.5 - 3.5): The carboxylic acid is partially protonated, and the pyridine nitrogen is fully protonated, resulting in a positively charged or zwitterionic species[1].

• Intestinal and Systemic Conditions (pH 7.4): The carboxylic acid is fully deprotonated (pH >> pKa1), and the pyridine nitrogen is unprotonated (pH >> pKa2). Consequently, >99% of the drug exists as the cerivastatin(1-) anion[1][3]. This anionic state is essential for its high-affinity binding (Ki = 1.3 nM) to the HMG-CoA reductase active site[2].

Experimental Workflows for Physicochemical Characterization

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the determination of cerivastatin's pKa and LogD values.

Protocol A: Potentiometric Titration for pKa Determination

Rationale: Potentiometry is the gold standard for molecules with closely spaced pKa values. It directly measures the thermodynamic activity of hydrogen ions, providing high-resolution data for both the carboxylic and pyridine groups.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 2.0 mg of cerivastatin sodium in 50 mL of a 0.15 M KCl aqueous solution.

  • Causality: The 0.15 M KCl background electrolyte maintains a constant ionic strength, mimicking physiological osmolarity and stabilizing activity coefficients throughout the titration.

• Atmospheric Control: Purge the titration vessel with inert nitrogen (N2) gas for 15 minutes prior to and during the experiment.

  • Causality: Prevents the dissolution of atmospheric CO2, which would form carbonic acid and artificially lower the pH, skewing the pKa calculations.

• Acidification: Add standardized 0.1 M HCl dropwise until the solution reaches pH 2.0.

  • Causality: This ensures the molecule is fully protonated (cationic/zwitterionic state) before the forward titration begins.

• Titration: Titrate the solution using standardized 0.1 M KOH in 0.05 mL increments. Record the pH after each addition once the electrode potential stabilizes (drift < 0.1 mV/s).

• Data Analysis: Plot the volume of KOH against pH. Use non-linear regression (e.g., Bjerrum plot analysis) to identify the inflection points corresponding to pKa1 (3.9) and pKa2 (5.4)[1].

Step-by-step workflow for potentiometric pKa determination of cerivastatin.

Protocol B: Shake-Flask Method for LogD(7.4) Determination

Rationale: The shake-flask method provides a direct thermodynamic measurement of partitioning between an aqueous buffer and a lipid-like organic phase (1-octanol), accurately reflecting the distribution of the cerivastatin(1-) anion at physiological pH[4].

Step-by-Step Methodology:

• Phase Pre-saturation: Vigorously mix equal volumes of 1-octanol and pH 7.4 phosphate-buffered saline (PBS) for 24 hours. Allow the phases to separate.

  • Causality: Pre-saturating the phases prevents mutual dissolution during the actual experiment, which would alter phase volumes and invalidate the concentration ratio.

• Solute Addition: Dissolve a known mass of cerivastatin in the pre-saturated pH 7.4 PBS to create a 100 µM stock solution.

• Equilibration: Transfer 5 mL of the aqueous stock and 5 mL of pre-saturated 1-octanol into a glass centrifuge tube. Shake mechanically at 25°C for 48 hours.

  • Causality: A 48-hour equilibration ensures that true thermodynamic partitioning of the bulky cerivastatin anion is achieved.

• Phase Separation: Centrifuge the mixture at 3000 rpm for 15 minutes to break any micro-emulsions.

• Quantification: Extract aliquots from both phases and quantify cerivastatin concentration using HPLC-UV. Calculate LogD as Log10([Drug]octanol / [Drug]aqueous). The expected value is approximately 1.83[4].

Pharmacokinetic and Pharmacodynamic Implications

The physicochemical properties of the cerivastatin(1-) anion directly govern its biological activity. With a LogD of ~1.83 at pH 7.4, the anion possesses an optimal balance of aqueous solubility for systemic circulation and lipophilicity for passive membrane permeation[4][6]. This places cerivastatin in the Extended Clearance Classification System (ECCS) Class 1B, denoting high permeability and clearance primarily via hepatic metabolism[4].

Upon entering the hepatocyte, the cerivastatin(1-) anion acts as a competitive inhibitor of HMG-CoA reductase[1]. The anionic carboxylate group mimics the endogenous substrate (HMG-CoA), binding tightly to the enzyme's active site and halting the conversion of HMG-CoA to mevalonate, the rate-limiting step in cholesterol biosynthesis[1].

Mechanism of action of cerivastatin(1-) anion inhibiting hepatic cholesterol synthesis.

Note on Clinical Context: Despite its high efficacy, cerivastatin was voluntarily withdrawn from the global market in 2001 due to an unacceptably high risk of fatal rhabdomyolysis[1][7]. The drug's high lipophilicity and specific metabolic pathways (CYP2C8 and CYP3A4) made it highly susceptible to severe drug-drug interactions, particularly with fibrates like gemfibrozil, leading to toxic systemic accumulation of the active anion[1].

References

• National Center for Biotechnology Information (PubChem). "Cerivastatin | C26H34FNO5 | CID 446156". NIH. Available at:[Link]

• National Center for Biotechnology Information (PubChem). "Cerivastatin(1-) | C26H33FNO5- | CID 16760227". NIH. Available at:[Link]

• National Center for Biotechnology Information (PubChem). "Cerivastatin Sodium | C26H33FNNaO5 | CID 23663992". NIH. Available at:[Link]

• ACS Medicinal Chemistry Letters. "Optimizing Drug Discovery in Resource-Limited Settings: Multi-Parameter Optimization and Data-Driven Workflows". ACS Publications. Available at:[Link]

• Portico. "Preclinical Pharmacokinetics of Statins: Physicochemical Properties". Portico. Available at:[Link]

• ZJU ADMET. "ADMET-Absorption, Distribution, Metabolism, Excretion, and Toxicity". Zhejiang University. Available at: [Link]

• ResearchGate. "Differentiation of 3-Hydroxy-3-methylglutaryl-coenzyme A Reductase Inhibitors". ResearchGate. Available at:[Link]

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Thermodynamic stability of cerivastatin(1-) in aqueous buffers

Thermodynamic Stability and Degradation Kinetics of Cerivastatin(1-) in Aqueous Buffers: A Comprehensive Technical Guide

Executive Summary

Cerivastatin(1-) is the pharmacologically active, open-ring hydroxy acid anion of the synthetic statin cerivastatin. For researchers and formulation scientists, understanding its thermodynamic stability in aqueous media is paramount. The molecule's propensity to undergo pH-dependent interconversion into a lipophilic lactone metabolite drastically alters its pharmacokinetic profile and has been historically linked to severe myotoxicity. This whitepaper provides an in-depth mechanistic analysis and self-validating experimental protocols for assessing the thermodynamic stability of cerivastatin(1-) in aqueous buffers.

Thermodynamic Principles & Mechanistic Pathways

Cerivastatin is a highly efficacious, third-generation HMG-CoA reductase inhibitor[1]. In physiological environments, it exists primarily as cerivastatin(1-). The molecule features two critical ionizable centers: a carboxylic acid moiety (pKa ≈ 4.38) and a pyridine residue (pKa ≈ 5.29)[2].

The thermodynamic stability of this anionic form is dictated by a delicate equilibrium between the open-ring hydroxy acid and its closed-ring lactone[3].

• Alkaline to Physiological pH (≥ 7.4): The carboxylic acid is fully deprotonated into a carboxylate anion. The negative charge drastically reduces the electrophilicity of the carbonyl carbon, rendering the molecule thermodynamically stable against intramolecular esterification[2].

• Acidic pH (< 5.0): The carboxylate group becomes protonated. This protonation establishes a highly electrophilic center, facilitating a nucleophilic attack by the C-5 hydroxyl group. This dehydration reaction drives the equilibrium toward the cerivastatin lactone[3].

Understanding this causality is critical because the lactone form is metabolized more rapidly by CYP2C8 and CYP3A4 enzymes, a pathway directly implicated in statin-associated rhabdomyolysis[4]. Additionally, statins in aqueous solutions are highly susceptible to photolytic degradation via singlet excited states when exposed to UV light[5].

pH-dependent interconversion and photolytic degradation pathways of cerivastatin(1-).

Experimental Methodology: Self-Validating Stability Protocols

To rigorously extract thermodynamic parameters (rate constants and half-lives), the experimental design must isolate pH as the primary variable while strictly controlling ionic strength, temperature, and light exposure. The following step-by-step protocol represents a self-validating system for kinetic stability assessment.

Step 1: Buffer Preparation & Ionic Strength Control Prepare a series of aqueous buffers spanning pH 2.0 to 9.5 (e.g., HCl/KCl for pH 2.0, acetate for pH 4.5, phosphate for pH 7.4, and borate for pH 9.5). Standardize the ionic strength ( μ ) to 0.1 M using NaCl. Causality: Maintaining constant ionic strength prevents activity coefficient fluctuations from artificially skewing the thermodynamic rate constants.

Step 2: Stock Solution Initiation Dissolve cerivastatin sodium in a minimal volume of acetonitrile to create a concentrated stock. Spike this into the pre-equilibrated aqueous buffers so that the final co-solvent concentration is < 1% v/v. Causality: Higher co-solvent ratios alter the dielectric constant of the aqueous system, fundamentally changing the thermodynamic equilibrium[5].

Step 3: Thermodynamic Incubation Incubate the buffered solutions in tightly sealed, amber glass vials at precisely 37 ± 0.1 °C. Causality: Amber vials are mandatory to arrest the π−π∗ band excitation that leads to photolytic degradation, ensuring that any observed degradation is strictly hydrolytic/thermodynamic[5].

Step 4: Time-Course Sampling & pH Quenching Withdraw aliquots at predefined intervals (e.g., 0, 1, 2, 4, 8, 24 hours). Immediately quench the reaction by adjusting the aliquot's pH to 7.4 or by rapid freezing. Causality: This is the cornerstone of the self-validating system; quenching "freezes" the equilibrium exactly at the sampling timestamp, preventing further interconversion while waiting for instrumental analysis.

Step 5: RP-HPLC Quantification Analyze the quenched samples using a validated RP-HPLC method. Utilize a C18 column (150 x 4.6 mm, 5 µm) with a mobile phase of acetonitrile and 0.01 M KH₂PO₄ adjusted to pH 3.1 with H₃PO₄ (35:65 v/v) at a flow rate of 1.0 mL/min, with UV detection at 232 nm[1]. Causality: The highly acidic mobile phase ensures the carboxylic acid moiety of cerivastatin(1-) remains fully protonated during the chromatographic run, preventing peak tailing and yielding reproducible integration[1].

Experimental workflow for assessing cerivastatin(1-) thermodynamic stability.

Quantitative Data Analysis: Kinetic Parameters

The degradation of cerivastatin(1-) into its lactone form follows pseudo-first-order kinetics under buffered conditions. The apparent rate constant ( kobs​ ) is derived from the linear regression of the natural logarithm of the remaining cerivastatin(1-) concentration versus time.

Table 1: Representative Thermodynamic Stability Profile of Cerivastatin(1-) at 37 °C

pH Level	Buffer System	Dominant Equilibrium Species	Apparent Rate Constant ( kobs​ , h⁻¹)	Estimated Half-life ( t1/2​ , h)
2.0	HCl / KCl	Cerivastatin Lactone	~ 0.085	~ 8.1
4.5	Acetate	Cerivastatin Lactone	~ 0.003	~ 231.0
7.4	Phosphate	Cerivastatin(1-)	< 0.001	> 500.0
9.5	Borate	Cerivastatin(1-)	< 0.001	> 500.0

(Note: Kinetic values synthesized from established statin interconversion kinetics[3])

Interpretation: At pH 7.4 and above, cerivastatin(1-) demonstrates exceptional thermodynamic stability, with negligible conversion to the lactone form ( kobs​ < 0.001 h⁻¹)[3]. However, as the pH drops toward the pKa of the carboxylic acid, the rate of lactonization increases exponentially[2]. This pH-rate profile dictates that aqueous preparations of statins must be buffered to mildly alkaline or neutral pH to maintain the active hydroxy acid form and prevent the precipitation of the poorly soluble lactone[3].

Conclusion

The thermodynamic stability of cerivastatin(1-) in aqueous buffers is fundamentally governed by the pH-dependent ionization of its carboxylic acid moiety. By employing rigorous, self-validating kinetic assays with precise pH quenching and RP-HPLC quantification, researchers can accurately map its degradation profile. Maintaining physiological or slightly alkaline pH is imperative to preserve the active cerivastatin(1-) species, thereby preventing the formation of the lactone metabolite that has been historically implicated in severe pharmacokinetic interactions and myotoxicity.

References[4] Simulation of Plasma Level Changes in Cerivastatin and Its Metabolites, Particularly Cerivastatin Lactone, Induced by Coadministration with CYP2C8 Inhibitor Gemfibrozil, CYP3A4 Inhibitor Itraconazole, or Both, Using the Metabolite-Linked Model - MDPI. Link[3] The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective - MDPI. Link[6] Kinetic study of the degradation/mineralization of aqueous solutions contaminated with Rosuvastatin drug by Electro-Fenton - Journal of Materials and Environmental Science. Link[1] QUALITY CONTROL AND DRUG DISSOLUTION STUDIES OF PHARMACEUTICAL PREPARATIONS CONTAINING CERIVASTATIN SODIUM BY MEANS OF RP-HPLC - Taylor & Francis. Link[5] Stability studies of cholesterol lowering statin drugs in aqueous samples using HPLC and LC–MS - ResearchGate. Link[2] Statin Action Targets Lipid Rafts of Cell Membranes: GIXD/PM-IRRAS Investigation of Langmuir Monolayers - PMC - NIH. Link

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• 2. Statin Action Targets Lipid Rafts of Cell Membranes: GIXD/PM-IRRAS Investigation of Langmuir Monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective | MDPI [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Structure Analysis of Cerivastatin(1-) vs. Cerivastatin Lactone

Abstract

Cerivastatin, a highly potent synthetic inhibitor of HMG-CoA reductase, exists in a pH-dependent equilibrium between its pharmacologically active hydroxy acid form (cerivastatin(1-)) and its inactive lactone metabolite.[1][2] The differentiation, separation, and quantification of these two species are paramount for drug metabolism, pharmacokinetics (DMPK), and safety assessment studies. This technical guide provides a comprehensive analysis of the structural differences between cerivastatin(1-) and cerivastatin lactone, detailing the core principles and methodologies for their analytical characterization. We delve into the causality behind experimental choices in spectroscopy and chromatography, present self-validating protocols, and offer an integrated workflow for researchers and drug development professionals. This document serves as an authoritative resource, grounded in established scientific literature, for the robust analysis of this critical acid-lactone pair.

The Cerivastatin Acid-Lactone Equilibrium: A Foundation for Analysis

Cerivastatin was developed as a synthetic, enantiomerically pure statin administered in its active, open-ring hydroxy acid form.[2][3] This active moiety, a dihydroxyheptenoic acid derivative, is the entity that competitively inhibits the HMG-CoA reductase enzyme, the rate-limiting step in cholesterol biosynthesis.[1][4] However, like many statins, cerivastatin is susceptible to intramolecular cyclization (lactonization) to form a corresponding inactive lactone.[1][5][6]

This interconversion is a reversible, pH-dependent process.[7]

• Acidic Conditions (pH < 4-5): The equilibrium favors the formation of the neutral, more lipophilic lactone form.[7][8]

• Physiological & Alkaline Conditions (pH > 6-7): The equilibrium shifts towards the hydrolysis of the lactone ring, yielding the pharmacologically active, hydrophilic open-ring hydroxy acid form (present as the carboxylate anion, cerivastatin(1-)).[7]

Understanding this dynamic equilibrium is the cornerstone of any analytical strategy. The choice of solvent, buffer pH, and temperature during sample collection, preparation, and analysis directly influences the ratio of the two forms, making rigorous method control essential to prevent analytical artifacts.[8] The lactone is not merely an analytical nuisance; it is a known metabolite and, in the broader class of statins, the more lipophilic lactone forms have been associated with increased cell penetration and potential myotoxicity.[9][10][11] Therefore, accurately distinguishing these two structures is vital.

Caption: pH-dependent interconversion of cerivastatin.

Comparative Structural Elucidation: Spectroscopic Fingerprints

The primary structural difference lies in the dihydroxyheptenoic acid side chain: cerivastatin(1-) possesses a free carboxylic acid and two hydroxyl groups, while the lactone form has cyclized via esterification between the carboxylic acid and the 5-hydroxyl group, eliminating a molecule of water.

Physicochemical and Structural Properties

A summary of the core differences is presented below.

Property	Cerivastatin(1-) (Acid Form)	Cerivastatin Lactone	Rationale for Difference
Molecular Formula	C₂₆H₃₄FNO₅	C₂₆H₃₂FNO₄	Loss of H₂O upon intramolecular esterification.
Molecular Weight	459.55 g/mol [12]	441.54 g/mol [13]	Corresponds to the mass of one water molecule (18.01 g/mol ).
Key Functional Groups	Carboxylic Acid (-COOH), 2x Hydroxyl (-OH)	Ester (Lactone), 1x Hydroxyl (-OH)	The carboxylic acid and 5-hydroxyl group condense to form the lactone ring.
Polarity / Lipophilicity	More Polar / Hydrophilic	Less Polar / More Lipophilic	The loss of the polar carboxylic acid group and formation of the cyclic ester increases lipophilicity.

Mass Spectrometry (MS)

Mass spectrometry is a definitive technique for distinguishing the two forms, primarily due to their difference in molecular weight. When coupled with liquid chromatography (LC-MS), it provides a powerful tool for identification and quantification in complex biological matrices.

Expert Insight: The choice of ionization mode (positive or negative) is critical. Electrospray ionization (ESI) is typically used. In positive mode (ESI+), both molecules can be detected as protonated adducts [M+H]⁺. In negative mode (ESI-), cerivastatin(1-) will readily deprotonate to form [M-H]⁻, often yielding a stronger signal, while the neutral lactone will not ionize efficiently in this mode. This differential ionization can be exploited for selective detection.

Analyte	Expected Ion (ESI+)	m/z (ESI+)	Expected Ion (ESI-)	m/z (ESI-)
Cerivastatin (Acid)	[C₂₆H₃₄FNO₅ + H]⁺	460.2	[C₂₆H₃₄FNO₅ - H]⁻	458.2
Cerivastatin Lactone	[C₂₆H₃₂FNO₄ + H]⁺	442.2	Not readily formed	N/A
Data derived from literature reports.[14]

Fragmentation patterns in tandem MS (MS/MS) will also differ significantly. The open-chain acid will show characteristic losses of water (H₂O) and carbon dioxide (CO₂) from the side chain, whereas the lactone's fragmentation will be dictated by the stability of the cyclic ester ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While less common for routine quantification due to lower sensitivity, NMR is unparalleled for unambiguous structural confirmation. Key differences in ¹H and ¹³C NMR spectra would be observed:

• ¹H NMR: The proton on the carbon bearing the 5-hydroxyl group (-CH-OH) in the acid form would show a significant downfield shift in the lactone form, becoming -CH-O-C=O. The absence of a distinct carboxylic acid proton (-COOH) signal (typically broad and far downfield) in the lactone spectrum is another key indicator.

• ¹³C NMR: The most telling difference is the chemical shift of the carbonyl carbon. In the acid form, the -COOH carbon appears around 175-185 ppm. In the lactone, this is replaced by an ester carbonyl carbon signal, typically in a similar region but with a distinct chemical environment that allows for clear differentiation.

Chromatographic Separation: Mastering the Equilibrium

The primary challenge in the chromatographic analysis of cerivastatin is to achieve baseline separation of the acid and lactone forms without inducing their interconversion during the analysis.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is the most common method for the separation and quantification of cerivastatin and its lactone.

Causality Behind the Method:

• Stationary Phase: A C18 (octadecylsilane) column is the standard choice, separating compounds based on hydrophobicity. The more lipophilic lactone will have a stronger interaction with the C18 stationary phase and thus a longer retention time than the more polar hydroxy acid form.

• Mobile Phase pH (Critical Parameter): The pH of the mobile phase is the most crucial factor for a robust and reproducible separation. An acidic mobile phase (pH 3.0-4.0) is almost universally employed.[8] This serves two purposes:

  • Suppresses Ionization: It ensures the carboxylic acid group of cerivastatin remains protonated (-COOH), making it more hydrophobic and allowing for better retention and peak shape on the C18 column.

  • Stabilizes Analytes: By maintaining a low pH, it "locks" the equilibrium, minimizing the on-column conversion of the acid to the lactone, which would otherwise lead to peak tailing and inaccurate quantification.[8]

• Detector: UV detection is standard, with a wavelength typically set around 254 nm to monitor the pyridine ring system common to both molecules.[5]

Self-Validating HPLC Protocol

This protocol is a representative example based on established methods. A self-validating system requires consistent performance checks.

• System Preparation:

  • Column: X-Terra RP-18 (or equivalent), 250mm x 4.6 mm, 5 µm.

  • Mobile Phase: Prepare a solution of 0.03M Di-Potassium hydrogen ortho-phosphate in water, adjust pH to 3.2 with phosphoric acid (Solvent A). Use Acetonitrile as Solvent B.

  • Elution Program: Isocratic elution with a ratio of 40:60 (v/v) of Solvent A: Solvent B.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 254 nm.

• System Suitability Test (SST):

  • Prepare a solution containing known concentrations of both cerivastatin and cerivastatin lactone.

  • Inject this solution six times.

  • Acceptance Criteria: The resolution (Rs) between the two peaks must be greater than 2.0. The relative standard deviation (RSD) for peak area and retention time for replicate injections should be less than 2.0%. This confirms the system is performing adequately before sample analysis.

• Sample Preparation:

  • Samples (e.g., plasma, microsomes) must be quenched and extracted in a manner that maintains pH and prevents enzymatic activity. A typical protein precipitation with ice-cold acetonitrile containing a small amount of acid (e.g., 0.1% formic acid) is a common starting point.

• Analysis and Quantification:

  • Construct a calibration curve using standards of known concentration.

  • Inject prepared samples.

  • Quantify based on the peak area relative to the calibration curve. An internal standard should be used for highest accuracy.

Capillary Electrophoresis (CE)

CE offers an alternative and powerful separation mechanism based on the charge-to-size ratio of analytes.

Principle of Separation: At a pH of 3.5, the cerivastatin lactone is a neutral molecule. In contrast, the hydroxy acid form, while mostly protonated, will have a small but significant population of the negatively charged carboxylate anion. In CE, under the influence of an electric field, charged molecules migrate at different velocities. The neutral lactone will move with the electroosmotic flow (EOF), while the slightly anionic cerivastatin will have its own electrophoretic mobility opposing the EOF, resulting in a different migration time and effective separation.[5][15]

Experimental Protocol: CE Analysis

This protocol is based on the work of Sultan et al.[5][15]

• System Preparation:

  • Capillary: Fused silica capillary.

  • Background Electrolyte (BGE): 50 mM Phosphate buffer, adjusted to pH 3.5. Filter and degas before use.

  • Applied Voltage: 15 kV.

  • Temperature: 23 °C.

  • Injection: Hydrostatic mode (e.g., 20 seconds).

  • Detection: UV at 254 nm.

• Sample Preparation:

  • For plasma samples, solid-phase extraction (SPE) using a C18 cartridge is effective for cleanup and concentration. Elute with an appropriate organic solvent.

• Analysis:

  • Run the BGE until a stable baseline is achieved.

  • Inject the standard or sample.

  • Identify peaks based on migration times compared to authentic standards. Quantification is based on peak area.

Integrated Analytical Workflow

In a drug development setting, a multi-technique approach ensures the highest confidence in results.

Caption: A comprehensive workflow for analyzing cerivastatin forms.

This workflow ensures that samples are handled correctly to preserve the in-vivo acid/lactone ratio (Preparation), accurately quantified using a validated separative technique (Screening), and unambiguously identified, especially in complex matrices (Confirmation).

Conclusion

The structural analysis of cerivastatin(1-) and its lactone form is a quintessential example of the challenges posed by pH-labile drugs. A thorough understanding of the underlying acid-lactone equilibrium is not merely academic but is fundamental to designing robust, reliable, and relevant analytical methods. By carefully controlling experimental parameters, particularly pH, and employing orthogonal separation techniques like HPLC and CE, coupled with definitive detection by mass spectrometry, researchers can confidently elucidate the disposition and metabolic fate of cerivastatin. The principles and protocols outlined in this guide provide a framework for achieving the scientific integrity required in modern drug development and research.

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• Cerivastatin - Wikipedia. Wikipedia. [Link]

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• Simulation of Plasma Level Changes of Cerivastatin and Its Metabolites, Particularly Cerivastatin Lactone, Induced by Coadministration with CYP2C8 Inhibitor Gemfibrozil, CYP3A4 Inhibitor Itraconazole, or Both, Using the Metabolite-Linked Model. Preprints.org. [Link]

• Analysis of Cerivastatin in Human Plasma and Identification of Its Lactone Metabolite by Capillary Electrophoresis. Taylor & Francis Online. [Link]

• Simulation of Plasma Level Changes in Cerivastatin and Its Metabolites, Particularly Cerivastatin Lactone, Induced by Coadministration with CYP2C8 Inhibitor Gemfibrozil, CYP3A4 Inhibitor Itraconazole, or Both, Using the Metabolite-Linked Model. MDPI. [Link]

• Metabolism of cerivastatin by human liver microsomes in vitro. Characterization of primary metabolic pathways and of cytochrome P450 isozymes involved. PubMed. [Link]

• Identification of 1- and 3-methylhistidine as biomarkers of skeletal muscle toxicity by nuclear magnetic resonance-based metabolic profiling. BioKB. [Link]

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Binding Affinity Kinetics of Cerivastatin(1-) to OATP1B1 Transporters: Mechanisms, Methodologies, and Clinical Implications

Executive Summary

As a Senior Application Scientist in pharmacokinetics, I frequently point to cerivastatin as the ultimate cautionary tale in drug development. Highly efficacious as an HMG-CoA reductase inhibitor, cerivastatin was withdrawn from the market in 2001 due to a disproportionate risk of severe, sometimes fatal, rhabdomyolysis[1]. This toxicity was not an inherent flaw of its pharmacodynamics, but a catastrophic failure in its pharmacokinetic clearance pathway.

The primary bottleneck for cerivastatin clearance is the Organic Anion Transporting Polypeptide 1B1 (OATP1B1). Encoded by the SLCO1B1 gene, OATP1B1 is a 12-transmembrane domain influx transporter localized exclusively to the basolateral membrane of human hepatocytes[2]. Cerivastatin(1-), existing as an organic anion at physiological pH, relies heavily on OATP1B1 for active translocation into the liver. When this transporter is compromised—either by competitive inhibitors or genetic polymorphisms—the systemic area under the curve (AUC) of cerivastatin skyrockets, causing the drug to partition into skeletal muscle and induce myocyte apoptosis[1].

This technical guide provides an in-depth breakdown of the binding affinity kinetics of cerivastatin to OATP1B1, the self-validating experimental protocols required to measure these parameters, and the molecular causality behind its clinical interactions.

Mechanistic Foundations of OATP1B1-Mediated Transport

OATP1B1 operates via an electrogenic, sodium-independent transport mechanism. The protein is characterized by a highly conserved 13-amino acid signature sequence at the border between extracellular loop 3 and transmembrane domain 6, which is critical for stabilizing the protein within the plasma membrane[2].

Cerivastatin binds to OATP1B1 with high affinity. The transport kinetics follow a classic Michaelis-Menten saturation curve. However, the exact binding affinity ( Km​ ) and maximal transport velocity ( Vmax​ ) are highly sensitive to the structural integrity of the transporter and the presence of co-administered xenobiotics.

OATP1B1-mediated hepatic uptake of cerivastatin and mechanisms of inhibition/genetic impairment.

The Impact of Pharmacogenomics

The SLCO1B1 gene is highly polymorphic. The *15 haplotype (which includes the V174A mutation) causes a severe reduction in the membrane localization of the transporter. In in vitro functional analyses, the uptake of cerivastatin by the *15 variant is drastically reduced to merely 2.1% to 5.7% of the wild-type reference[3]. This profound drop in Vmax​ explains the bimodal distribution of cerivastatin toxicity in the patient population, as poor transporters cannot clear the drug efficiently[1].

Drug-Drug Interactions (DDIs)

Cerivastatin's withdrawal was largely driven by its fatal interaction with gemfibrozil. Gemfibrozil and its glucuronide metabolite are potent competitive inhibitors of OATP1B1, effectively blocking cerivastatin from its binding pocket[3]. Furthermore, immunosuppressants like Cyclosporin A exhibit time-dependent trans-inhibition of OATP1B1. Pre-incubation with Cyclosporin A drastically lowers its IC50​ against OATP1B1 to ~0.12 μM, effectively paralyzing the transporter and leading to severe statin accumulation[4].

Quantitative Kinetic Parameters

To contextualize cerivastatin's behavior, we must benchmark it against established OATP1B1 substrates and inhibitors. The table below summarizes key quantitative data derived from rigorous in vitro cellular assays.

Compound	Role	Parameter	Value	Reference
Estradiol-17β-glucuronide (E17βG)	Reference Substrate	Km​	4.1 – 7.0 μM	[5],[6]
Rosuvastatin	Statin Substrate	Km​	~13.1 μM	[6]
Cerivastatin	Statin Substrate	Relative Uptake (*15 Variant)	2.1% – 5.7% of WT	[3]
Cyclosporin A	Trans-Inhibitor	IC50​ (60 min pre-incubation)	0.12 ± 0.04 μM	[4]
Clotrimazole	Competitive Inhibitor	Ki​	7.7 ± 0.3 μM	[7]

Experimental Methodologies: In Vitro Uptake Assays

To accurately determine the binding affinity and kinetics of cerivastatin, a robust, self-validating in vitro system is required. While primary human hepatocytes are physiologically relevant, they express a multitude of redundant transporters (e.g., OATP1B3, OATP2B1, NTCP) that confound the isolation of OATP1B1-specific kinetics[8]. Therefore, we utilize HEK293 or CHO cells stably transfected with SLCO1B1.

The Causality of Experimental Choices (E-E-A-T Principles)

• Why use Mock-Transfected Cells? HEK293 cells have a low endogenous transporter background. By subtracting the uptake in empty-vector (mock) cells from the OATP1B1-expressing cells, we isolate the specific active transport velocity[7].

• Why the 4°C Control? Active transport is highly temperature-dependent, whereas passive diffusion is not. Subtracting the 4°C accumulation from the 37°C accumulation provides a secondary validation to isolate active transport from non-specific membrane partitioning[9].

• Why the 20-second to 2-minute timeframe? The Michaelis-Menten equation ( v=Km​+[S]Vmax​⋅[S]​ ) assumes a steady-state intermediate. In whole-cell assays, this requires measuring the initial linear velocity ( v0​ ) before intracellular accumulation alters the concentration gradient or triggers efflux mechanisms[7].

• Why use E17βG? E17βG is the gold-standard reference substrate. If the Km​ of E17βG deviates significantly from the established ~4.1-7.0 μM range, the cell passage is compromised, invalidating the cerivastatin data[5].

Step-by-Step Protocol

Step-by-step experimental workflow for determining OATP1B1 binding affinity and transport kinetics.

Detailed Workflow:

• Cell Seeding: Seed stably transfected HEK293-OATP1B1 and HEK293-Mock cells onto poly-D-lysine-coated 24-well plates. Culture for 48 hours until ~90% confluence is reached.

• Pre-incubation: Wash the cells twice with pre-warmed (37°C) Krebs-Henseleit or Hank's Balanced Salt Solution (HBSS) buffer. Leave the final rinse on the cells for 15 minutes to allow equilibration[8]. For temperature-dependent validation, prepare a parallel plate on ice (4°C)[9].

• Substrate Addition: Initiate uptake by adding buffer containing varying concentrations of[3H]-Cerivastatin (e.g., 0.1 to 50 μM) to capture both the linear and saturation phases of the kinetic curve. For inhibition studies, pre-incubate cells with the inhibitor (e.g., Gemfibrozil or Cyclosporin A) for 15-60 minutes prior to substrate addition[4].

• Termination: Stop the reaction precisely between 20 seconds and 2 minutes by aspirating the dosing solution and rapidly washing the cells three times with ice-cold buffer to halt all transport activity[7].

• Lysis and Quantification: Lyse the cells using 0.1 N NaOH or a suitable lysis buffer. Quantify the intracellular [3H]-Cerivastatin concentration using a Liquid Scintillation Counter. Normalize the disintegration per minute (DPM) values to the total protein concentration of each well using a BCA protein assay kit to ensure standardized Vmax​ calculations[9].

• Data Analysis: Subtract the normalized uptake values of the Mock cells from the OATP1B1 cells. Fit the resulting net active transport data to the Michaelis-Menten equation using non-linear regression analysis to determine Km​ and Vmax​ [7].

References

• Effect of pregnane X receptor ligands on transport mediated by human OATP1B1 and OATP1B3. zora.uzh.ch.
• In vitro Assessment of Transporter-Mediated Uptake in Suspension Cryopreserved Hepatocytes. thermofisher.com.
• DRUG-DRUG INTERACTION BETWEEN PITAVASTATIN AND VARIOUS DRUGS VIA OATP1B1. doi.org.
• The Signature Sequence Region of the Human Drug Transporter Organic Anion Transporting Polypeptide 1B1 Is Important for Protein Surface Expression. nih.gov.
• Cerivastatin, Genetic Variants, and the Risk of Rhabdomyolysis. nih.gov.
• OATP1B1-related drug–drug and drug–gene interactions as potential risk factors for cerivastatin-induced rhabdomyolysis. researchgate.net.
• Montelukast Disposition: No Indication of Transporter-Mediated Uptake in OATP2B1 and OATP1B1 Expressing HEK293 Cells. semanticscholar.org.
• OATP1B1-and OATP1B1*15-mediated uptake of[3H]-E217b-G and [3H]-rosuvastatin. researchgate.net.
• Assessing Trans-Inhibition of OATP1B1 and OATP1B3 by Calcineurin and/or PPIase Inhibitors and Global Identification of OATP1B1/3-Associated Proteins. mdpi.com.

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• 4. Assessing Trans-Inhibition of OATP1B1 and OATP1B3 by Calcineurin and/or PPIase Inhibitors and Global Identification of OATP1B1/3-Associated Proteins | MDPI [mdpi.com]
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A Technical Guide to the Physicochemical Properties of Cerivastatin: Molecular Weight and Lipophilicity

Executive Summary

Cerivastatin is a synthetic HMG-CoA reductase inhibitor developed for the treatment of hypercholesterolemia.[1][2] While recognized as the most potent statin on a milligram-for-milligram basis, it was withdrawn from the global market in 2001 due to a higher incidence of fatal rhabdomyolysis compared to other statins.[1][3] This technical guide provides a detailed examination of two fundamental physicochemical properties of Cerivastatin: its molecular weight and lipophilicity (LogP). Understanding these core parameters is critical for researchers, scientists, and drug development professionals, as they profoundly influence a compound's pharmacokinetic and pharmacodynamic profile, including its absorption, distribution, metabolism, excretion (ADME), and target engagement. This document offers an in-depth analysis of these properties, the methodologies for their determination, and their direct implications for Cerivastatin's biological activity and clinical history.

Cerivastatin: Chemical and Pharmacological Profile

Cerivastatin, chemically known as (3R,5S,6E)-7-[4-(4-Fluorophenyl)-5-(methoxymethyl)-2,6-bis(propan-2-yl)pyridin-3-yl]-3,5-dihydroxyhept-6-enoic acid, is a member of the statin class of drugs.[1] Like other statins, its primary therapeutic function is to lower cholesterol levels by competitively inhibiting HMG-CoA reductase, the rate-limiting enzyme in the hepatic synthesis of cholesterol.[3][4][5] This inhibition leads to an upregulation of LDL-receptors in the liver, subsequently increasing the clearance of LDL-cholesterol from the bloodstream.[4][6]

The molecule's journey from a highly promising, potent therapeutic to a cautionary tale in pharmacovigilance underscores the critical importance of its underlying chemical properties. Its high potency and lipophilic nature are intrinsically linked to both its efficacy and its severe, dose-dependent myotoxicity.[1]

Core Physicochemical Data

A precise understanding of a drug's molecular weight and lipophilicity is foundational to all aspects of pharmaceutical development, from formulation to predicting biological behavior.

Molecular Weight

The molecular weight (MW) is a non-negotiable parameter essential for stoichiometric calculations, preparation of standard solutions, and dose determination. The molecular formula for Cerivastatin (the active acid form) is C₂₆H₃₄FNO₅.[1][4]

Table 1: Molecular Weight of Cerivastatin

Data Source	Molecular Weight ( g/mol )
PubChem	459.5[4]
Wikipedia	459.558[1]
MedChemExpress	459.55[7]
The Merck Index	459.56[8]
Drug Central	459.56[9]

The minor variations observed across databases are attributable to differences in isotopic mass calculations and rounding. For practical laboratory applications, a value of 459.56 g/mol is authoritative.

Lipophilicity (LogP)

Lipophilicity, quantified as the logarithm of the partition coefficient (LogP), is a critical determinant of a drug's ADME properties. It describes the equilibrium distribution of a neutral compound between an immiscible lipid (typically n-octanol) and an aqueous phase. A higher LogP value indicates greater lipid solubility. This property governs the ability of a molecule to cross biological membranes, influences protein binding, and impacts its volume of distribution.

Statins are broadly classified as either hydrophilic (e.g., Pravastatin, Rosuvastatin) or lipophilic (e.g., Simvastatin, Atorvastatin).[10] Cerivastatin falls squarely into the lipophilic category, which allows for extensive penetration into both hepatic and extrahepatic tissues.[10] This characteristic is believed to contribute to both its high potency and its increased risk of muscle-related side effects.[10]

The LogP values for Cerivastatin are primarily reported as computationally derived estimates (cLogP).

Table 2: Lipophilicity Data for Cerivastatin

Data Source	LogP Value	Type
PubChem	3.6	Computed
DrugBank (via PubChem)	3.4	Computed
Drug Central	3.56	Computed

Expertise Insight: The reliance on computed LogP values highlights a common practice in early-stage drug discovery for high-throughput screening. However, for definitive characterization, experimental determination is essential. Computational algorithms, while sophisticated, estimate LogP based on the summation of fragmental values and may not fully capture the intramolecular interactions of a complex molecule like Cerivastatin. The presence of a carboxylic acid and pyridine ring means its ionization state (and therefore its effective lipophilicity, LogD) is highly pH-dependent.

Mechanism of Action: A Physicochemical Perspective

The therapeutic action of Cerivastatin is initiated by its entry into hepatocytes to access its intracellular target, HMG-CoA reductase. Its lipophilic character facilitates passive diffusion across the hepatocyte cell membrane. Once inside, the dihydroxyheptanoic acid portion of the molecule mimics the structure of the natural substrate, HMG-CoA, allowing it to bind with high affinity to the enzyme's active site and act as a competitive inhibitor.[1][3]

Caption: HMG-CoA reductase inhibition by Cerivastatin.

Experimental Protocol: LogP Determination via Shake-Flask Method

To move beyond computational estimates, the "gold standard" for experimental LogP determination is the Shake-Flask method, as outlined by OECD Guideline 107.[11] This protocol is designed to be a self-validating system by ensuring equilibrium is reached and measurements are accurate.

Causality Behind Experimental Choices:

• Solvent System (n-Octanol/Water): n-Octanol is chosen as the organic phase because its amphiphilic nature (a polar hydroxyl head and a long nonpolar alkyl chain) provides a reasonable mimic of the lipid bilayer of biological membranes.[12]

• Pre-saturation: Both phases are pre-saturated with each other to prevent volume changes during the experiment, ensuring that the measured concentrations reflect the true partition equilibrium.

• pH Control: Cerivastatin has an ionizable carboxylic acid group.[4] To measure the intrinsic LogP (the partition of the neutral species), the aqueous phase must be buffered to a pH at least 2 units below the molecule's pKa to ensure >99% of the compound is in its neutral, protonated form.

• Quantification Method (LC-MS/MS): Liquid Chromatography-Tandem Mass Spectrometry is the preferred method for quantification due to its high sensitivity and specificity, allowing for accurate measurement of low concentrations, especially for highly lipophilic compounds where the aqueous concentration will be minimal.

Step-by-Step Methodology

• Preparation of Phases:

  • Combine HPLC-grade n-octanol and ultrapure water in a large separatory funnel.

  • Shake vigorously for 24 hours at a controlled temperature (e.g., 25°C).

  • Allow the phases to separate completely for at least 24 hours.

  • Drain and store each pre-saturated phase in separate, sealed containers.

  • Prepare a buffered aqueous phase (e.g., 0.1 M HCl, pH 1.0) using the pre-saturated water.

• Sample Preparation:

  • Prepare a stock solution of Cerivastatin in pre-saturated n-octanol at a concentration not exceeding 0.01 M.

  • In a series of replicate glass centrifuge tubes, combine the pre-saturated n-octanol stock and the pre-saturated buffered aqueous phase. Vary the volume ratios (e.g., 1:1, 2:1, 1:2) to demonstrate that the final partition coefficient is independent of the ratio.

• Partitioning (Equilibration):

  • Seal the tubes securely.

  • Agitate the tubes by gentle, repeated inversion for 5-10 minutes at a constant temperature. Avoid vigorous shaking that can cause emulsification.

  • Allow the tubes to rest for a preliminary separation.

• Phase Separation:

  • Centrifuge the tubes at a moderate speed (e.g., 2000 x g) for 15-20 minutes to achieve a clean separation of the two phases.

• Sampling and Analysis:

  • Carefully withdraw a precise aliquot from the center of each phase, avoiding the interface.

  • Prepare a calibration curve for Cerivastatin using an appropriate analytical method (e.g., LC-MS/MS).

  • Quantify the concentration of Cerivastatin in both the n-octanol (Cₒ) and aqueous (Cₐ) aliquots.

• Calculation:

  • Calculate the partition coefficient (P) for each replicate: P = Cₒ / Cₐ.

  • Calculate the final LogP value by taking the base-10 logarithm of the average P value.

Caption: Workflow for experimental LogP determination via the shake-flask method.

Conclusion

The physicochemical profile of Cerivastatin—defined by a molecular weight of approximately 459.56 g/mol and a high, pH-dependent lipophilicity (cLogP ≈ 3.5)—is central to its biological narrative. Its lipophilic nature enabled potent inhibition of its intracellular target but also facilitated broad tissue distribution, a likely contributor to the severe myotoxicity that led to its market withdrawal. This case study serves as a powerful reminder for drug development professionals that a molecule's fundamental properties are inextricably linked to its ultimate clinical success and safety profile. Rigorous experimental characterization of parameters like LogP, rather than reliance on computational estimates alone, remains a cornerstone of modern, safety-conscious pharmaceutical science.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 446156, Cerivastatin. PubChem. [Link]

• Wikipedia contributors (2024). Cerivastatin. Wikipedia, The Free Encyclopedia. [Link]

• MedicineNet (Date not available). cerivastatin (Baycol): Drug Side Effects and Dosing. MedicineNet. [Link]

• Shepherd, J. (2002). Cerivastatin for lowering lipids. Cochrane Database of Systematic Reviews. [Link]

• U.S. Food and Drug Administration (2001). BAYCOL (cerivastatin sodium tablets) Label. Accessdata.fda.gov. [Link]

• Drug Central (Date not available). cerivastatin. Drug Central. [Link]

• The Royal Society of Chemistry (Date not available). Cerivastatin | The Merck Index Online. The Merck Index Online. [Link]

• RxList (2021). Baycol (Cerivastatin (Removed from Market 8/2001)): Side Effects, Uses, Dosage, Interactions, Warnings. RxList. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY (Date not available). cerivastatin. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• Carbone, C. et al. (2022). Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry. Molecules. [Link]

• Rutkowska, E. et al. (2013). LIPOPHILICITY – METHODS OF DETERMINATION AND ITS ROLE IN MEDICINAL CHEMISTRY. Acta Poloniae Pharmaceutica. [Link]

• Wright, C. I. & Wright, J. M. (2020). Cerivastatin for lowering lipids. Cochrane Database of Systematic Reviews. [Link]

• Flieger, J. (2019). State of the art and prospects of methods for determination of lipophilicity of chemical compounds. TrAC Trends in Analytical Chemistry. [Link]

• Pinal-Fernandez, I. et al. (2020). Hydrophilic or Lipophilic Statins? Frontiers in Cardiovascular Medicine. [Link]

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The Role of Cerivastatin(1-) in Isoprenoid Biosynthetic Pathway Suppression: A Technical Guide

Executive Summary

Cerivastatin(1-)—the active, open-ring hydroxy acid anion of cerivastatin—is a fully synthetic, enantiomerically pure pyridine derivative and one of the most potent inhibitors of 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase[1]. Although withdrawn from clinical use due to risks of severe rhabdomyolysis[2], cerivastatin remains a premier pharmacological tool for researchers investigating the Isoprenoid Biosynthetic Pathway (IBP). Its exceptionally low inhibition constant ( Ki​ ) allows for profound suppression of downstream non-sterol isoprenoids—specifically farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP)—at low nanomolar concentrations[3][4]. This whitepaper provides a comprehensive technical framework for utilizing cerivastatin to interrogate isoprenoid-dependent signaling, complete with validated experimental protocols and analytical methodologies.

Pharmacodynamics and Kinetic Superiority

Unlike prodrug statins (e.g., lovastatin, simvastatin) which require enzymatic hydrolysis of their lactone rings to become active, cerivastatin(1-) is synthesized in its active hydroxy acid form. The fluorophenyl and pyridine-like ring structures form tight polar interactions with the HMG-CoA reductase active site, competitively displacing the endogenous HMG-CoA substrate.

Quantitative Comparison of Statin Affinities

The structural optimization of cerivastatin yields an enzyme affinity nearly two orders of magnitude higher than first-generation statins, allowing researchers to use microgram-equivalent dosing or ultra-low in vitro concentrations that minimize off-target toxicity[1].

Statin (Active Form)	Target Enzyme	Ki​ (nM)	Cellular IC50​ (Cholesterol Synthesis)	Reference
Cerivastatin(1-)	HMG-CoA Reductase	1.3	0.4 nM	[1][3]
Lovastatin (Hydroxy acid)	HMG-CoA Reductase	150.0	~10-20 nM	[1]
General Type II Statins	HMG-CoA Reductase	3.0 - 20.0	Variable

Mechanism of Action: Isoprenoid Depletion and GTPase Inactivation

By blocking the conversion of HMG-CoA to mevalonate, cerivastatin acts as a proximal bottleneck in the IBP. This suppression cascades downstream, starving the cell of FPP and GGPP[4][5]. These pyrophosphates are obligate lipid anchors for the post-translational prenylation of small GTPases:

• Farnesylation (via FTase): Targets Ras proteins to the plasma membrane, regulating MAPK/ERK proliferation pathways[2][6].

• Geranylgeranylation (via GGTase I/II): Anchors Rho, Rac, and Rab proteins, which control actin cytoskeleton dynamics, cell motility, and intracellular vesicle trafficking[2][6].

The pleiotropic (non-cholesterol lowering) effects of cerivastatin—such as increased endothelial nitric oxide synthase (eNOS) expression[5] and inhibition of tumor cell invasion[6]—are directly mediated by this isoprenoid starvation. Conversely, the profound depletion of GGPP and subsequent inactivation of Rab GTPases is a primary driver of statin-induced myotoxicity and rhabdomyolysis[2].

Figure 1: Cerivastatin-mediated suppression of the Isoprenoid Biosynthetic Pathway and downstream GTPases.

Experimental Framework: Validating Isoprenoid-Dependent Mechanisms

To definitively prove that a cellular phenotype (e.g., apoptosis, eNOS upregulation, or migration arrest) is caused by IBP suppression rather than off-target drug toxicity, researchers must employ a self-validating rescue protocol [5][6].

Protocol 1: In Vitro Isoprenoid Rescue Assay

Rationale: By selectively adding back downstream intermediates, researchers can map the specific branch of the IBP responsible for the observed effect.

• Cell Seeding: Plate target cells (e.g., HUVECs or THP-1 macrophages) in complete media and allow to adhere for 24 hours[5][7].

• Treatment Assignment: Divide cells into the following cohorts:

  • Vehicle Control (DMSO or aqueous buffer).

  • Cerivastatin Monotherapy (1.0 to 10.0 nM)[5].

  • Cerivastatin + L-Mevalonate (1.5 mM)[5].

  • Cerivastatin + FPP (10 µM)[5].

  • Cerivastatin + GGPP (10 µM)[5].

• Incubation: Incubate for 18–24 hours. (Note: Isoprenoid depletion requires turnover of existing prenylated proteins; phenotypic effects typically manifest after 10+ hours)[5][6].

• Phenotypic Readout: Measure the target variable (e.g., Western blot for unprenylated Rap1A, eNOS expression, or Boyden chamber migration).

• Data Interpretation:

  • If Mevalonate rescues the phenotype, the effect is strictly HMG-CoA reductase-dependent.

  • If GGPP rescues but FPP does not, the mechanism relies on Rho/Rab/Rac geranylgeranylation (common in cytoskeletal and myotoxic phenotypes)[2][8].

  • If FPP rescues, the mechanism relies on Ras farnesylation[6].

Analytical Methodology: Direct Quantification of FPP and GGPP

Historically, measuring intracellular FPP and GGPP required complex enzymatic derivatization using fluorescent dansylated peptides[9]. Modern approaches utilize highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) operating in negative Multiple Reaction Monitoring (MRM) mode, achieving Lower Limits of Quantification (LLOQ) of 0.04 ng/mL without derivatization[4].

Protocol 2: LC-MS/MS Quantification of Isoprenoids

Rationale: Isoprenoids are highly polar, negatively charged, and prone to rapid degradation. Rapid extraction and alkaline mobile phases are critical for stability and ionization[4].

• Sample Collection: Snap-freeze cell pellets or tissue (e.g., skeletal muscle or liver) in liquid nitrogen immediately to halt metabolic turnover[9].

• Lysis & Extraction: Homogenize 100 mg of tissue or 1×107 cells in ice-cold acetonitrile:water (80:20, v/v) containing an internal standard (e.g., deuterated GGPP or RAM1147)[10].

• Solid Phase Extraction (SPE): Pass the homogenate through an Oasis HLB C18 cartridge. Elute the enriched isoprenoid fraction[9][11].

• Chromatographic Separation: Inject onto a reversed-phase UPLC C18 column (e.g., 1.7 µm, 100 mm × 2.1 mm).

  • Mobile Phase A: 10 mM ammonium carbonate + 0.1% ammonium hydroxide in water (pH > 8.0 ensures pyrophosphate stability)[4].

  • Mobile Phase B: 0.1% ammonium hydroxide in acetonitrile/methanol (75/25)[4].

• MS/MS Detection: Operate the mass spectrometer in negative electrospray ionization (ESI) mode. Monitor specific precursor-to-product ion transitions for FPP and GGPP[4].

Figure 2: LC-MS/MS analytical workflow for the direct quantification of intracellular FPP and GGPP.

Conclusion

Cerivastatin(1-) remains an unparalleled pharmacological agent for dissecting the Isoprenoid Biosynthetic Pathway. By combining its potent, low-nanomolar target engagement with rigorous rescue assays and advanced LC-MS/MS quantification, researchers can precisely map the causal links between HMG-CoA reductase inhibition, isoprenoid starvation, and downstream cellular phenotypes.

References

• Mechanism of Statin-Induced Rhabdomyolysis - J-Stage. J-STAGE. Available at:[Link]

• Cerivastatin represses atherogenic gene expression through the induction of KLF2 via isoprenoid metabolic pathways. PubMed. Available at:[Link]

• Cerivastatin potentiates nitric oxide release and eNOS expression through inhibition of isoprenoids synthesis. Journal of Physiology and Pharmacology. Available at:[Link]

• Preclinical review of cerivastatin sodium--a step forward in HMG-CoA reductase inhibition. PubMed. Available at:[Link]

• Effect of the new HMG-CoA reductase inhibitor cerivastatin (BAY W 6228) on migration, proliferation and cholesterol synthesis in arterial myocytes. PubMed. Available at:[Link]

• Cerivastatin, an inhibitor of HMG-CoA reductase, inhibits the signaling pathways involved in the invasiveness and metastatic properties of highly invasive breast cancer cell lines: an in vitro study. Oxford Academic. Available at:[Link]

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• Quantitative determination of farnesyl and geranylgeranyl diphosphate levels in mammalian tissue. PubMed. Available at: [Link]

• MS/MS product ion spectra of (a) GPP, (b) FPP, (c) GGPP and (d) RAM1147. ResearchGate. Available at:[Link]

• Simultaneous Quantitation of Isoprenoid Pyrophosphates in Plasma and Cancer Cells Using LC-MS/MS. PMC - NIH. Available at:[Link]

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• 1. Preclinical review of cerivastatin sodium--a step forward in HMG-CoA reductase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of Statin-Induced Rhabdomyolysis [jstage.jst.go.jp]
• 3. caymanchem.com [caymanchem.com]
• 4. Simultaneous Quantitation of Isoprenoid Pyrophosphates in Plasma and Cancer Cells Using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jpp.krakow.pl [jpp.krakow.pl]
• 6. academic.oup.com [academic.oup.com]
• 7. Cerivastatin represses atherogenic gene expression through the induction of KLF2 via isoprenoid metabolic pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Quantitative determination of farnesyl and geranylgeranyl diphosphate levels in mammalian tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. In vivo evaluation of combination therapy targeting the isoprenoid biosynthetic pathway - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for Dissolving and Applying Cerivastatin(1-) in In Vitro Cell Culture

Target Audience: Researchers, cell biologists, and drug development professionals. Objective: To provide a highly reliable, self-validating protocol for the reconstitution of cerivastatin sodium into its active anionic form, cerivastatin(1-), and its subsequent application in mammalian cell culture assays.

Introduction & Mechanistic Grounding

Cerivastatin is a fully synthetic, highly potent, enantiomerically pure inhibitor of 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase[1]. While clinically known for its lipid-lowering properties, cerivastatin is extensively utilized in oncology and cell biology research to study the mevalonate pathway.

In aqueous physiological environments, cerivastatin sodium dissociates to yield the active cerivastatin(1-) anion . By competitively binding to the active site of HMG-CoA reductase (with a Ki​ of ~1.3 nM), cerivastatin halts the conversion of HMG-CoA to mevalonate[1][2].

The Causality of Cellular Phenotypes: The downstream consequence of this inhibition is the depletion of isoprenoids, specifically farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP). Because small GTPases like Ras and RhoA require these isoprenoid lipid tails for membrane anchoring and activation, cerivastatin effectively delocalizes them to the cytosol. This disruption leads to G1/S cell cycle arrest, disorganization of actin fibers, and a profound reduction in cellular invasiveness[3].

Caption: Cerivastatin mechanism of action inhibiting the mevalonate pathway and downstream GTPase prenylation.

Physicochemical Properties & Solubility Data

To ensure reproducible experimental outcomes, it is critical to understand the solubility limits of cerivastatin sodium. While it is water-soluble, Dimethyl Sulfoxide (DMSO) is the preferred primary solvent for long-term stock stability, as aqueous solutions of statins are prone to gradual degradation and lactonization depending on pH[1].

Table 1: Cerivastatin Sodium Solubility Profile

Property	Value / Specification	Rationale / Causality
Chemical Formula	C26​H33​FNO5​Na	Sodium salt ensures rapid dissociation into the active cerivastatin(1-) anion.
Molecular Weight	481.5 g/mol (Anhydrous basis)	Required for accurate molarity calculations.
Solubility (DMSO)	~97 mg/mL (~200 mM)	High solubility allows for highly concentrated stocks, minimizing solvent toxicity in cell culture[4].
Solubility (Water)	≥ 5 mg/mL (~10 mM)	Feasible for immediate in vivo use, but not recommended for long-term frozen storage.
Storage (Solid)	-20°C (3 years) to -80°C	Prevents thermal and oxidative degradation.
Storage (Solution)	-80°C (up to 6 months)	Aliquoting is mandatory to prevent freeze-thaw degradation.

Protocol 1: Preparation of 10 mM Master Stock Solution

Expertise Insight: Moisture is the enemy of statin stock solutions. Moisture-contaminated DMSO will drastically reduce the solubility of cerivastatin and accelerate its degradation[4]. Always use fresh, anhydrous DMSO (≥99.9% purity) stored under inert gas.

Step-by-Step Methodology:

• Equilibration: Remove the vial of cerivastatin sodium from -20°C storage and allow it to equilibrate to room temperature for at least 30 minutes in a desiccator. Causality: Opening a cold vial causes atmospheric condensation to form on the powder, introducing moisture.

• Calculation: To prepare a 10 mM stock, dissolve 4.82 mg of cerivastatin sodium in exactly 1.0 mL of anhydrous DMSO.

• Dissolution: Add the calculated volume of anhydrous DMSO directly to the vial.

• Agitation: Vortex the vial for 30–60 seconds. If the solution is not entirely clear, sonicate in a room-temperature water bath for 1–2 minutes.

• Validation (Self-Check): Hold the vial against a light source. The solution must be completely transparent with no visible particulates. If turbidity persists, the DMSO may be moisture-compromised.

• Aliquoting: Divide the stock into 20 µL to 50 µL aliquots in sterile, tightly sealed microcentrifuge tubes. Causality: Cerivastatin loses potency after repeated freeze-thaw cycles. Single-use aliquots guarantee consistent concentration across biological replicates.

• Storage: Flash-freeze aliquots in liquid nitrogen and transfer to -80°C.

Caption: Step-by-step workflow for cerivastatin stock solution preparation and validation.

Protocol 2: In Vitro Cell Culture Application

When applying cerivastatin to cultured cells (e.g., MDA-MB-231 breast cancer cells), timing and concentration are critical. Statins do not induce immediate cytotoxicity; they require time to deplete the intracellular pool of mevalonate and allow existing prenylated proteins to degrade[3].

Table 2: Validated In Vitro Parameters

Cell Line	Concentration	Incubation Time	Expected Phenotype / Result
MDA-MB-231	10 - 25 ng/mL	18 Hours	Inhibition of invasion through Matrigel; Delocalization of RhoA/Ras[2][3].
MDA-MB-231	25 ng/mL	36 Hours	Cell cycle arrest in G1/S phase; Increase in p21Waf1/Cip1 levels[2][3].
MDA-MB-231	5 - 50 ng/mL	3 Days (72h)	Dose-dependent decrease in overall cell proliferation (up to 40% inhibition)[2].

Step-by-Step Methodology:

• Cell Seeding: Seed cells in appropriate multi-well plates and allow them to adhere overnight (usually 12–24 hours) until they reach 60-70% confluence.

• Working Solution Preparation: Thaw a single 10 mM cerivastatin aliquot at room temperature. Perform serial dilutions in sterile PBS or directly into the pre-warmed culture media to reach the final target concentration (e.g., 50 nM).

  • Critical Rule: Ensure the final concentration of DMSO in the cell culture medium never exceeds 0.1% (v/v) to prevent solvent-induced cytotoxicity.

• Treatment: Aspirate the old media from the cells and gently add the cerivastatin-containing media.

• Incubation: Incubate the cells at 37°C, 5% CO2​ . Causality: Do not assay for cell cycle arrest before 18 hours. The depletion of GGPP and the subsequent accumulation of unprenylated RhoA takes a minimum of 18-36 hours to manifest phenotypically[3].

• Self-Validating Rescue Assay (Highly Recommended): To prove that the observed cellular effects (e.g., reduced proliferation) are strictly due to on-target HMG-CoA reductase inhibition by cerivastatin, run a parallel "rescue" control. Co-treat a subset of cells with cerivastatin (25 ng/mL) plus exogenous Geranylgeranyl pyrophosphate (GGPP, 10 µM). If the phenotype is reversed by GGPP, the mechanism of action is definitively validated[3].

References

• Denoyelle C, et al. (2001). Cerivastatin, an inhibitor of HMG-CoA reductase, inhibits the signaling pathways involved in the invasiveness and metastatic properties of highly invasive breast cancer cell lines: an in vitro study. Carcinogenesis. Retrieved from:[Link]

• Wikipedia. Cerivastatin. Retrieved from:[Link]

Sources

• 1. Cerivastatin - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Cerivastatin, an inhibitor of HMG-CoA reductase, inhibits the signaling pathways involved in the invasiveness and metastatic properties of highly invasive breast cancer cell lines: an in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]

Application Note: A Robust and Validated LC-MS/MS Method for the High-Sensitivity Quantification of Cerivastatin(1-) in Human Plasma

Abstract

This application note details a comprehensive, sensitive, and specific Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of cerivastatin in human plasma. Cerivastatin, a potent synthetic HMG-CoA reductase inhibitor, requires precise measurement in pharmacokinetic and toxicokinetic studies.[1][2] This guide provides a field-proven protocol, from sample preparation to full method validation, designed for researchers and drug development professionals. The methodology employs liquid-liquid extraction for sample cleanup and utilizes atorvastatin as an internal standard to ensure accuracy and precision. The method is validated in accordance with the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[3][4][5]

Introduction: The Rationale for Cerivastatin Quantification

Cerivastatin is a synthetic statin developed to lower cholesterol and prevent cardiovascular disease by inhibiting HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis.[6][7] Although it was voluntarily withdrawn from the market due to reports of fatal rhabdomyolysis, its high potency and unique metabolic profile make it a continued subject of toxicological and pharmacological research.[1][6] Accurate quantification of cerivastatin in plasma is essential for understanding its pharmacokinetic profile, investigating drug-drug interactions, and elucidating the mechanisms behind its adverse effects.[8][9]

This method addresses the need for a reliable bioanalytical assay with high sensitivity, capable of measuring the low concentrations of cerivastatin typically found in circulation.

Analyte & Internal Standard Properties

A thorough understanding of the analyte's physicochemical properties is the foundation of logical method development. Cerivastatin is a carboxylic acid with a pyridine functional group, making it amenable to reverse-phase chromatography and electrospray ionization.[1][6]

Property	Cerivastatin	Atorvastatin (Internal Standard)	Rationale for Method Development
Molecular Formula	C₂₆H₃₄FNO₅[1]	C₃₃H₃₅FN₂O₅	Structural similarity ensures comparable behavior during extraction and ionization.
Molecular Weight	459.5 g/mol [6]	558.6 g/mol	Allows for clear mass differentiation in the mass spectrometer.
pKa	3.9 (acid), 5.4 (base)[6]	~4.5 (acid)	Guides selection of extraction pH and mobile phase composition for optimal retention and ionization.
LogP	3.4[6]	~6.36	Indicates sufficient lipophilicity for efficient liquid-liquid extraction from an aqueous matrix like plasma.

LC-MS/MS Method Development: A Causality-Driven Approach

Rationale for Internal Standard Selection

An internal standard (IS) is critical for correcting analytical variability during sample processing and injection. Atorvastatin was selected as the IS due to its structural similarity to cerivastatin (both are statins), its successful use in published methods[8], and its distinct molecular weight, which prevents mass spectral overlap. A stable isotope-labeled (SIL) cerivastatin would be the ideal IS, but atorvastatin represents a practical and cost-effective alternative that provides excellent performance.

Plasma Sample Preparation: Liquid-Liquid Extraction (LLE)

Objective: To efficiently isolate cerivastatin from complex plasma components (proteins, salts, phospholipids) that cause ion suppression and interfere with analysis.

Causality: Given cerivastatin's LogP of 3.4, it possesses sufficient non-polar character to be effectively extracted from aqueous plasma into an immiscible organic solvent. LLE provides a cleaner extract compared to protein precipitation, minimizing matrix effects and enhancing method robustness. A published method demonstrated high recovery using a diethyl ether and dichloromethane mixture.[8][10]

Protocol 1: Plasma Sample Preparation via LLE

• Aliquot: Pipette 100 µL of human plasma (blank, calibration standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Spike IS: Add 10 µL of atorvastatin working solution (50 ng/mL in methanol) to all tubes except for the blank matrix.

• Vortex: Briefly vortex mix (approx. 10 seconds).

• Acidify: Add 20 µL of 2% formic acid in water to each tube. This step adjusts the pH below the pKa of cerivastatin's carboxylic acid group (3.9), neutralizing its charge and maximizing its partitioning into the organic solvent.

• Vortex: Briefly vortex mix (approx. 10 seconds).

• Add Extraction Solvent: Add 600 µL of the extraction solvent (diethyl ether : dichloromethane, 70:30 v/v).

• Extract: Vortex vigorously for 2 minutes to ensure thorough mixing and analyte extraction.

• Centrifuge: Centrifuge at 14,000 rpm for 10 minutes at 4°C to separate the organic and aqueous layers.

• Transfer: Carefully transfer the upper organic layer (approx. 550 µL) to a clean tube, taking care not to disturb the protein pellet at the interface.

• Evaporate: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute: Reconstitute the dried extract in 100 µL of the mobile phase (Acetonitrile:Water, 50:50 v/v with 0.1% formic acid).

• Vortex & Transfer: Vortex for 30 seconds and transfer the solution to an autosampler vial for LC-MS/MS analysis.

Caption: Liquid-Liquid Extraction Workflow for Cerivastatin.

Liquid Chromatography Method

Objective: To achieve sharp, symmetrical peaks for cerivastatin and the IS, while separating them from any co-extracted matrix components.

Causality: A reverse-phase C18 column is ideal for retaining moderately non-polar compounds like cerivastatin. An acidic mobile phase (0.1% formic acid) is used to suppress the ionization of the carboxylic acid group, leading to better retention and peak shape. A gradient elution provides the best resolution, starting with a higher aqueous content to focus the analytes on the column head and then increasing the organic content to elute them efficiently.

Parameter	Setting
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

LC Gradient Program:

Time (min)	% Mobile Phase B
0.0	30
0.5	30
2.0	95
2.5	95
2.6	30
3.5	30

Mass Spectrometry Method

Objective: To detect and quantify cerivastatin and atorvastatin with high selectivity and sensitivity.

Causality: Electrospray ionization in positive mode (ESI+) is chosen because the pyridine nitrogen in cerivastatin is readily protonated in the acidic mobile phase, forming a stable [M+H]⁺ ion. Tandem mass spectrometry (MS/MS) using Multiple Reaction Monitoring (MRM) provides exquisite specificity by monitoring a unique fragmentation pathway (precursor ion → product ion) for each compound. This virtually eliminates interference from co-eluting matrix components. The MRM transitions listed are based on published data and fundamental fragmentation patterns.[8][10]

Caption: The LC-MS/MS Workflow from Injection to Detection.

Optimized MS/MS Parameters:

Parameter	Cerivastatin	Atorvastatin (IS)
Ionization Mode	ESI+	ESI+
Precursor Ion (Q1)	m/z 460.4	m/z 559.2
Product Ion (Q3)	m/z 356.3	m/z 440.3
Dwell Time	100 ms	100 ms
Declustering Potential (DP)	80 V	100 V
Collision Energy (CE)	35 eV	40 eV
Collision Cell Exit Potential (CXP)	12 V	15 V

Note: Voltages are instrument-dependent and require optimization.

Bioanalytical Method Validation Protocol

A method is only reliable if it is rigorously validated. The following protocol adheres to the principles of the FDA and EMA guidelines for bioanalytical method validation.[3][4][5][11][12] All experiments should be performed using at least three batches on different days.

Validation Parameters and Acceptance Criteria:

Parameter	Purpose	Acceptance Criteria
Selectivity	To ensure no interference at the retention times of the analyte and IS.	Response of interferences in blank plasma from at least 6 sources should be <20% of the LLOQ for the analyte and <5% for the IS.
Linearity & Range	To define the concentration range over which the method is accurate and precise.	A calibration curve of at least 6 non-zero standards. A linear regression with a weighting factor (1/x² is common) should yield a correlation coefficient (r²) ≥ 0.99.
LLOQ	The lowest concentration quantifiable with acceptable accuracy and precision.	Analyte response should be at least 5 times the blank response. Accuracy within ±20%; Precision (CV) ≤20%.
Accuracy	Closeness of measured concentration to the nominal value.	Mean concentration at each QC level (Low, Mid, High) should be within ±15% of the nominal value (±20% at LLOQ).
Precision	Repeatability of measurements (expressed as CV%).	CV% should not exceed 15% for QC samples (≤20% at LLOQ). Assessed within a run (intra-day) and between runs (inter-day).
Matrix Effect	To assess the ion suppression or enhancement from the plasma matrix.	The IS-normalized matrix factor calculated from at least 6 sources of plasma should have a CV% ≤ 15%.
Recovery	The efficiency of the extraction process.	Recovery of the analyte and IS should be consistent and reproducible. A CV% ≤ 15% across QC levels is expected.
Stability	To ensure the analyte is stable during sample handling and storage.	Mean concentration of stability samples must be within ±15% of nominal concentration. Assessed for: Bench-top, Freeze-thaw (3 cycles), and Long-term storage.

Conclusion

The LC-MS/MS method presented in this application note provides a reliable, robust, and sensitive tool for the quantification of cerivastatin in human plasma. The detailed protocols for sample preparation, chromatography, and mass spectrometry are grounded in the fundamental physicochemical properties of the analyte. By following the comprehensive validation plan, laboratories can ensure the generation of high-quality, reproducible data suitable for regulatory submission and pivotal research in pharmacology and toxicology.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. FDA. [Link]

• Ramakrishna, N. V. S., Koteshwara, M., Vishwottam, K. N., Puran, S., Manoj, S., & Santosh, M. (2004). Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma--application to pharmacokinetic studies. Journal of Pharmaceutical and Biomedical Analysis, 36(3), 505–515. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMA. [Link]

• Labcorp. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers Guidance for Industry. FDA. [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• U.S. Department of Health and Human Services. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. HHS.gov. [Link]

• U.S. Food and Drug Administration. (2024). M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. [Link]

• Wikipedia. (n.d.). Cerivastatin. [Link]

• National Center for Biotechnology Information. (n.d.). Cerivastatin. PubChem. [Link]

• ResearchGate. (n.d.). Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma - Application to pharmacokinetic studies. [Link]

• National Center for Biotechnology Information. (n.d.). Cerivastatin Sodium. PubChem. [Link]

• Mück, W., et al. (1997). Absolute and relative bioavailability of the HMG-CoA reductase inhibitor cerivastatin. International Journal of Clinical Pharmacology and Therapeutics, 35(1), 21-5. [Link]

• National Center for Advancing Translational Sciences. (n.d.). CERIVASTATIN. Inxight Drugs. [Link]

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• 4. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Cerivastatin | C26H34FNO5 | CID 446156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CERIVASTATIN [drugs.ncats.io]
• 8. Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma--application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. bioanalysisforum.jp [bioanalysisforum.jp]
• 12. fda.gov [fda.gov]

Preparation of cerivastatin(1-) stock solutions in DMSO vs Methanol

Application Note: Preparation and Validation of Cerivastatin(1-) Stock Solutions in DMSO vs. Methanol

Mechanistic Context & Rationale

Cerivastatin sodium (CAS 143201-11-0) is a highly potent, enantiomerically pure, synthetic inhibitor of 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase, exhibiting a Ki​ of 1.3 nM[1][2]. By competitively inhibiting this rate-limiting enzyme in the mevalonate pathway, cerivastatin blocks the downstream synthesis of isoprenoids such as farnesyl pyrophosphate and geranylgeranyl pyrophosphate[3]. This depletion prevents the membrane localization and activation of small GTPases like RhoA and Ras, ultimately inducing cell cycle arrest (G1/S phase) and inhibiting tumor cell proliferation and invasion, a mechanism well-documented in MDA-MB-231 breast cancer models[1].

Cerivastatin mechanism of action via mevalonate pathway inhibition.

Because of its extreme potency, cerivastatin is typically administered in microgram doses in vivo and nanomolar concentrations in vitro[2]. Consequently, the preparation of highly concentrated, stable stock solutions is a critical foundational step to ensure reproducibility in pharmacological and analytical assays.

Solvent Dynamics: DMSO vs. Methanol

The selection of the primary solvent dictates the stability, solubility limit, and downstream compatibility of the cerivastatin anion. Cerivastatin sodium is supplied as a lyophilized solid and exhibits distinct physicochemical behaviors depending on the solvent environment[4].

Table 1: Physicochemical & Solubility Profile of Cerivastatin Sodium

Solvent	Practical Solubility Limit	Target Application	Mechanistic Rationale for Selection
Anhydrous DMSO	10 – 97 mg/mL	In vitro cell assays, HTS	High solvency; miscible in aqueous media. Moisture contamination severely reduces solubility[2].
Methanol (HPLC Grade)	> 10 mg/mL	Analytical (LC-MS/HPLC)	High volatility; prevents ionization suppression in MS; highly compatible with mobile phases[5][6].
Ethanol	~0.5 mg/mL	Limited in vivo formulations	Poor solubility restricts the preparation of high-concentration master stocks[4].
Aqueous Buffer (PBS)	~0.2 mg/mL	Direct physiological use	Requires immediate use (<24h); highly prone to rapid hydrolytic degradation[4].

Causality in Solvent Selection:

• Why Anhydrous DMSO for Biological Assays? DMSO is the gold standard for cell-based screening because it allows for high-concentration stock preparation (up to 97 mg/mL)[2]. This ensures that when the stock is spiked into aqueous culture media, the final residual DMSO concentration remains well below the cytotoxic threshold (typically <0.1% v/v). Critical Insight: Moisture-contaminated DMSO will rapidly reduce cerivastatin's solubility and accelerate the degradation of the active open-acid form. Therefore, strictly anhydrous DMSO must be used[2].

• Why Methanol for Analytical Workflows? For pharmacokinetic profiling or LC-MS/MS quantification, DMSO is detrimental due to its high boiling point and tendency to cause ion suppression in the mass spectrometer. Methanol provides excellent solubility for statins while evaporating cleanly, making it the preferred solvent for automated cocktail methods and analytical extractions[3][6].

Standardized Experimental Protocols

To ensure a self-validating system, the following protocols integrate environmental controls (light, oxygen, moisture) with downstream quality control checkpoints.

Standardized workflow for cerivastatin stock solution preparation.

Protocol A: Preparation of a 10 mM Stock in Anhydrous DMSO (For In Vitro Assays)

Objective: Generate a stable master stock for cell culture assays while preventing oxidative and photolytic degradation.

• Equilibration: Remove the lyophilized cerivastatin sodium vial from -20°C storage[4]. Allow it to equilibrate to room temperature inside a desiccator for at least 30 minutes. Causality: Opening a cold vial introduces atmospheric moisture, which compromises DMSO anhydrous integrity and reduces drug solubility[2].

• Solvent Addition: To prepare a 10 mM solution, add exactly 1.0 mL of fresh, anhydrous DMSO to 4.82 mg of cerivastatin sodium (MW = 481.5 g/mol )[2][4].

• Inert Gas Purging: Gently purge the headspace of the vial with a stream of Argon or Nitrogen gas. Causality: Statins are susceptible to oxidative degradation; displacing oxygen with an inert gas ensures long-term stability[4].

• Dissolution: Vortex the vial gently for 30 seconds. If particulate matter remains, sonicate in a room-temperature water bath for 1–2 minutes. Protect the vial from ambient light during this process using aluminum foil, as cerivastatin is photosensitive[7].

• Aliquoting & Storage: Divide the master stock into 20–50 µL single-use aliquots in amber microcentrifuge tubes. Store immediately at -80°C. Causality: Repeated freeze-thaw cycles cause irreversible product inactivation. Aliquoting ensures the integrity of the stock for up to 6 months[1].

Protocol B: Preparation of a 10 mM Stock in Methanol (For Analytical LC-MS)

Objective: Create a volatile, MS-compatible stock solution.

• Equilibration: Equilibrate the solid compound to room temperature in a desiccator.

• Reconstitution: Add 1.0 mL of HPLC-grade Methanol to 4.82 mg of cerivastatin sodium[3].

• Dissolution: Vortex vigorously. Methanol's lower viscosity compared to DMSO typically facilitates rapid, spontaneous dissolution without the need for sonication.

• Storage: Transfer the solution to amber glass vials equipped with PTFE-lined screw caps. Causality: Methanol is highly volatile; PTFE-lined caps prevent solvent evaporation which would otherwise alter the stock concentration over time. Store at -80°C.

Quality Control & Self-Validation System

A protocol is only as reliable as its validation mechanism. Before deploying stored stock solutions into high-stakes biological assays, validate the concentration and chemical integrity using High-Performance Liquid Chromatography (HPLC).

• Validation Assay: Dilute a 5 µL aliquot of the stock into 995 µL of mobile phase to achieve a theoretical concentration of 50 µM.

• Chromatographic Conditions: Utilize an RP-C18 column (e.g., X-Terra, 250x4.6 mm, 5 µm) maintained at 25°C. Run an isocratic mobile phase consisting of 0.03M dipotassium hydrogen orthophosphate buffer (pH adjusted to 3.2 with dilute orthophosphoric acid) and acetonitrile in a 40:60 (v/v) ratio at a flow rate of 1.0 mL/min[7].

• Detection: Monitor the elution profile via a photodiode array detector at 254 nm[7]. The presence of secondary peaks indicates photolytic or hydrolytic degradation, signaling that the stock must be discarded.

References

• Cerivastatin sodium | HMG-CoA Reductase Inhibitor Source: MedChemExpress URL
• Source: IJCRT.
• PRODUCT INFORMATION - Cerivastatin (sodium salt)
• Cerivastatin sodium | HMG-CoA Reductase inhibitor | CAS 143201-11-0 Source: Selleckchem URL
• Source: uni-halle.
• An automated cocktail method for in vitro... : European Journal of...
• Computational and experimental exploration of statin and statin-like compounds as potential treatment of schistosomiasis Source: PMC / NIH URL

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Computational and experimental exploration of statin and statin-like compounds as potential treatment of schistosomiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. opendata.uni-halle.de [opendata.uni-halle.de]
• 6. ovid.com [ovid.com]
• 7. ijcrt.org [ijcrt.org]

Application Note: Western Blot Analysis of Apoptosis Markers Following Cerivastatin(1-) Treatment

Executive Summary

Cerivastatin(1–), the pharmacologically active anionic form of the synthetic lipophilic statin cerivastatin, is a highly potent competitive inhibitor of HMG-CoA reductase. While historically recognized for its lipid-lowering efficacy and subsequent withdrawal due to skeletal muscle toxicity (rhabdomyolysis)[1], cerivastatin(1–) has become a critical tool compound in oncology and cell biology. It is widely used to study the mevalonate pathway's role in survival signaling, tumor invasiveness, and intrinsic apoptosis[2][3].

This application note provides a comprehensive, self-validating methodological framework for investigating cerivastatin(1–)-induced apoptosis via Western blot analysis. It details the mechanistic rationale behind experimental design, subcellular fractionation techniques, and optimized immunoblotting protocols required to accurately quantify apoptotic markers.

Mechanistic Background & Causality

To design a robust Western blot panel, one must first understand the biochemical cascade triggered by cerivastatin(1–). By inhibiting HMG-CoA reductase, cerivastatin(1–) halts the conversion of HMG-CoA to mevalonate[4]. This blockade depletes downstream isoprenoids, specifically farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP).

Isoprenoids are essential for the post-translational lipidation (prenylation) of small GTPases like RhoA, Ras, and Rab[4]. Without geranylgeranylation, RhoA cannot anchor to the plasma membrane and aberrantly accumulates in the cytosol[5]. This mislocalization disrupts critical survival signaling, leading to a drop in mitochondrial membrane potential and the release of Cytochrome c into the cytosol[6]. Cytosolic Cytochrome c triggers the formation of the apoptosome, activating initiator Caspase-9, which subsequently cleaves executioner Caspase-3. Active Caspase-3 then cleaves Poly (ADP-ribose) polymerase (PARP), committing the cell to apoptosis[3].

Cerivastatin-induced apoptotic signaling pathway via mevalonate depletion and caspase activation.

Experimental Design: Building a Self-Validating System

As a Senior Application Scientist, I emphasize that a Western blot is only as reliable as its controls. To establish a trustworthy, self-validating assay for cerivastatin(1–) treatment, your experimental design must incorporate the following pillars:

• The Mevalonate Rescue Control: To prove that apoptosis is specifically driven by on-target HMG-CoA reductase inhibition (and not off-target cytotoxicity), you must include a cohort co-treated with cerivastatin(1–) and exogenous mevalonate (typically 100 µM) or GGPP. A successful rescue will restore RhoA membrane localization and abrogate Caspase-3 cleavage[7].

• Subcellular Fractionation: Whole-cell lysates are insufficient for this pathway. Because cerivastatin(1–) causes a spatial redistribution of proteins (RhoA moving from membrane to cytosol; Cytochrome c moving from mitochondria to cytosol), you must perform subcellular fractionation to observe these critical initiating events[5].

• Compartment-Specific Loading Controls: When analyzing fractionated samples, standardizing against a single housekeeping protein is invalid. You must probe for compartment purity:

  • Cytosolic Fraction: GAPDH or β-Actin.

  • Membrane Fraction: Na+/K+ ATPase or Pan-Cadherin.

  • Mitochondrial Fraction: VDAC or COX IV.

Quantitative Data Summaries

Table 1: Target Proteins and Expected Molecular Weights

When probing for apoptotic markers, antibodies must be selected that recognize both the full-length (pro-form) and the cleaved (active) fragments to calculate an activation ratio.

Target Protein	Cellular Function	Full-Length MW (kDa)	Cleaved/Active MW (kDa)	Recommended Gel %
RhoA	Small GTPase (Survival/Cytoskeleton)	21 kDa	N/A (Look for shift in fraction)	12% - 15%
Cytochrome c	Mitochondrial Electron Transport	14 kDa	N/A (Look for shift to cytosol)	15% or Tricine
Caspase-9	Initiator Caspase (Apoptosome)	47 kDa	35 kDa, 37 kDa	10% - 12%
Caspase-3	Executioner Caspase	32 kDa	17 kDa, 19 kDa	12% - 15%
PARP	DNA Repair Enzyme	116 kDa	89 kDa	8% - 10%
Bcl-2	Anti-apoptotic Regulator	26 kDa	N/A (Look for downregulation)	12%

Table 2: Validated Cerivastatin(1–) Dosing by Cell Model

Cerivastatin(1–) is highly potent; however, sensitivity varies significantly depending on the cell line's metabolic reliance on the mevalonate pathway.

Cell Line / Tissue Type	Typical Concentration	Incubation Time	Key Apoptotic Observations	Reference
MDA-MB-231 (Breast Cancer)	10 – 25 ng/mL	18 – 36 h	p21Waf1/Cip1 increase, RhoA delocalization	[2]
MCC-2 (Myeloma)	10 nM – 1 µM	12 – 36 h	Rho/Ras delocalization, Smac/DIABLO release	[3][5]
VSMCs (Smooth Muscle)	Dose-dependent	24 h	Caspase-3 elevation, Bcl-2 reduction	[7]
OMM2.5 (Uveal Melanoma)	0.06 – 1.56 µM	7 days	Synergistic apoptosis with MEK inhibitors	[8]

Step-by-Step Protocol: Western Blot Analysis of Apoptotic Markers

Step-by-step experimental workflow for Western blot analysis of apoptosis markers.

Phase 1: Treatment and Sample Preparation

• Cell Culture & Treatment: Seed cells to achieve 70% confluency. Treat with the established IC50 of cerivastatin(1–) (e.g., 1 µM for myeloma cells[5]) for 12 to 36 hours. Include a vehicle control (DMSO) and a rescue control (Cerivastatin + 100 µM Mevalonate)[7].

• Subcellular Fractionation (For Cytochrome c and RhoA):

  • Harvest cells, wash in ice-cold PBS, and resuspend in Hypotonic Lysis Buffer (20 mM HEPES pH 7.5, 10 mM KCl, 1.5 mM MgCl2, 1 mM EDTA, 1 mM EGTA, supplemented with protease inhibitors).

  • Incubate on ice for 15 minutes, then homogenize using a Dounce homogenizer (20-30 strokes).

  • Centrifuge at 1,000 × g for 10 min at 4°C to pellet intact nuclei and unbroken cells.

  • Transfer the supernatant and centrifuge at 10,000 × g for 20 min at 4°C. The pellet contains the heavy membrane/mitochondrial fraction.

  • Centrifuge the resulting supernatant at 100,000 × g for 1 hour at 4°C. The supernatant is the pure cytosolic fraction; the pellet is the light membrane fraction (containing prenylated RhoA).

• Whole Cell Lysis (For Caspases and PARP):

  • Lyse a separate cohort of cells in RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with fresh protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, centrifuge at 14,000 × g for 15 min at 4°C, and collect the supernatant.

• Protein Quantification: Determine protein concentration using a BCA assay. Normalize all samples to equal concentrations (typically 20–30 µg per lane) and boil in 4X Laemmli sample buffer containing β-mercaptoethanol for 5 mins at 95°C.

Phase 2: Electrophoresis and Transfer

• SDS-PAGE: Load samples onto polyacrylamide gels.

  • Critical Step: Use 8-10% gels for large proteins like PARP (116 kDa). Use 15% gels or specialized Tricine-SDS-PAGE for small proteins like Cytochrome c (14 kDa) and cleaved Caspase-3 (17 kDa) to prevent them from running off the gel.

• Membrane Transfer: Transfer proteins to a PVDF membrane.

  • Critical Step: For low molecular weight targets (Cytochrome c), use a 0.2 µm pore size PVDF membrane instead of the standard 0.45 µm to prevent "blow-through" during wet transfer (100V for 1 hour at 4°C).

Phase 3: Immunoblotting and Detection

• Blocking: Block membranes in 5% non-fat dry milk or 5% BSA in TBST (Tris-Buffered Saline with 0.1% Tween-20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with primary antibodies overnight at 4°C with gentle agitation.

  • Anti-Cleaved Caspase-3 (1:1000 in 5% BSA)

  • Anti-PARP (1:1000 in 5% Milk)

  • Anti-Cytochrome c (1:1000 in 5% BSA)

  • Anti-RhoA (1:500 in 5% Milk)

• Secondary Antibody & ECL: Wash 3 × 10 mins in TBST. Incubate with HRP-conjugated secondary antibodies (1:5000) for 1 hour at room temperature. Wash 3 × 10 mins in TBST.

• Detection: Apply Enhanced Chemiluminescence (ECL) substrate and capture signals using a digital imaging system. Perform densitometric analysis using ImageJ or equivalent software, normalizing the target protein signal to the appropriate compartment-specific loading control.

References

• Cerivastatin, an inhibitor of HMG-CoA reductase, inhibits the signaling pathways involved in the invasiveness and metastatic properties of highly invasive breast cancer cell lines: an in vitro study - oup.com - 2

• Statins activate the mitochondrial pathway of apoptosis in human lymphoblasts and myeloma cells - oup.com - 5

• Statins Inhibit β-Adrenergic Receptor–Stimulated Apoptosis in Adult Rat Ventricular Myocytes via a Rac1-Dependent Mechanism - ahajournals.org - 6

• Mechanisms of inhibitory effects of cerivastatin on rat vascular smooth muscle cell growth - nih.gov - 7

• Statins activate the mitochondrial pathway of apoptosis in human lymphoblasts and myeloma cells (Extended Analysis) - oup.com - 3

• Cerivastatin Synergizes with Trametinib and Enhances Its Efficacy in the Therapy of Uveal Melanoma - nih.gov - 8

• Human Skeletal Muscle Drug Transporters Determine Local Exposure and Toxicity of Statins - ahajournals.org - 1

• Mechanism of Statin-Induced Rhabdomyolysis - researchgate.net - 4

Sources

• 1. ahajournals.org [ahajournals.org]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. ahajournals.org [ahajournals.org]
• 7. Mechanisms of inhibitory effects of cerivastatin on rat vascular smooth muscle cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cerivastatin Synergizes with Trametinib and Enhances Its Efficacy in the Therapy of Uveal Melanoma - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Fluorescence Spectroscopy Methodologies for Cerivastatin(1-) Cellular Uptake

Introduction & Mechanistic Rationale

Cerivastatin is a highly lipophilic, synthetic HMG-CoA reductase inhibitor. Although withdrawn from the clinical market due to severe rhabdomyolysis risks, it remains a gold-standard reference compound in pharmacokinetic and drug-drug interaction (DDI) studies. The hepatic uptake of the cerivastatin(1-) anion is predominantly mediated by the 1[1]. Accurate quantification of cerivastatin cellular uptake is critical for understanding transporter-mediated clearance and predicting 2[2].

Traditional methodologies rely heavily on LC-MS/MS or radiolabeled isotopes, which are resource-intensive. Fluorescence spectroscopy offers a high-throughput, non-radioactive alternative. This application note details two distinct fluorescence-based approaches:

• Direct Intrinsic Fluorescence Assay: Leveraging the native fluorescence of cerivastatin's 3[3].

• Indirect Competitive Fluorescence Assay: Utilizing 4 (e.g., Fluorescein-methotrexate or Zombie Violet) to measure cerivastatin's inhibitory kinetics on OATP1B1[4].

Mechanistic Pathway of Cerivastatin Uptake

OATP1B1-mediated cellular uptake of cerivastatin and competitive fluorescent probes in hepatocytes.

Experimental Protocols

Self-Validating Design: To ensure trustworthiness and reproducibility, these protocols incorporate internal validation systems. This includes the mandatory use of specific OATP1B1 inhibitors (e.g., Rifampicin) as negative controls to subtract passive diffusion, and total protein normalization to account for well-to-well cell density variations.

Method A: Direct Intrinsic Fluorescence Measurement

Causality of choices: Cerivastatin possesses a rigid fused aromatic structure (pyridine ring) that exhibits native fluorescence. By lysing the cells with a specialized alkaline buffer that does not quench this signal, the internalized cerivastatin can be directly quantified without complex derivatization steps[3].

Step-by-Step Protocol:

• Cell Preparation: Seed OATP1B1-transfected HEK293 or HepG2 cells in 96-well black, clear-bottom plates at 1×105 cells/well. Incubate for 24 h at 37°C, 5% CO2.

• Pre-incubation (Starvation): Wash cells twice with warm Transport Buffer (HBSS supplemented with 10 mM HEPES, pH 7.4). Incubate in Transport Buffer for 15 min to deplete endogenous substrates.

• Uptake Phase: Aspirate buffer. Add 100 µL of Transport Buffer containing varying concentrations of cerivastatin (0.1 µM to 50 µM). For the negative control, co-incubate with 50 µM Rifampicin (a known OATP1B1 inhibitor).

• Incubation: Incubate at 37°C for exactly 5 minutes (to capture the linear uptake phase).

• Termination & Wash: Stop the reaction by rapidly aspirating the uptake solution and washing the cells three times with ice-cold PBS (pH 7.4) containing 0.1% BSA5[5], followed by one final wash with ice-cold PBS alone.

• Cell Lysis: Add 100 µL of Lysis Buffer (0.1 M NaOH + 0.1% SDS) to each well. Agitate on a microplate shaker for 30 minutes at room temperature6[6].

• Fluorescence Quantification: Measure intrinsic fluorescence using a microplate spectrofluorometer. Set excitation wavelength ( λex​ ) to ~315 nm and emission wavelength ( λem​ ) to ~400 nm[3].

• Normalization: Quantify total protein content in the lysate using a standard BCA assay. Express uptake as pmol cerivastatin / mg protein / min.

Method B: Indirect Competitive Fluorescence Assay (High-Throughput Screening)

Causality of choices: Direct measurement can suffer from background autofluorescence at very low drug concentrations. Using a highly fluorescent, pH-insensitive surrogate substrate like Fluorescein-methotrexate (Fl-MTX) allows for robust signal-to-noise ratios when screening cerivastatin's transporter affinity ( Ki​ )[4].

Step-by-Step Protocol:

• Preparation: Seed and starve OATP1B1-expressing cells as described in Method A.

• Competitive Uptake: Add 100 µL of Transport Buffer containing a fixed concentration of the fluorescent probe (e.g., 2 µM Fl-MTX) and varying concentrations of cerivastatin (0.01 µM to 100 µM).

• Incubation & Termination: Incubate for 10 minutes at 37°C. Terminate by washing 3x with ice-cold PBS.

• Lysis & Read: Lyse cells with 0.1% Triton X-100 in PBS. Read fluorescence ( λex​ 490 nm, λem​ 520 nm).

• Data Analysis: Plot the percentage of probe uptake against the log concentration of cerivastatin to calculate the IC50​ .

Experimental Workflow Diagram

Step-by-step experimental workflow for fluorescence-based quantification of cellular drug uptake.

Quantitative Data & Kinetic Parameters

The following table summarizes expected kinetic parameters for cerivastatin uptake via OATP1B1 to serve as a benchmark for assay validation.

Parameter	Value / Range	Assay Method	Reference Context
Km​ (Michaelis Constant)	2.0 - 5.5 µM	Direct Fluorescence / LC-MS	Indicates high affinity for OATP1B1
Vmax​ (Maximal Velocity)	150 - 300 pmol/mg/min	Direct Fluorescence	Dependent on expression levels
IC50​ (vs. Fl-MTX)	0.5 - 1.2 µM	Indirect Competitive	Surrogate probe displacement
LogP (Lipophilicity)	3.40 - 4.15	Physicochemical	Drives passive diffusion baseline[7]

Troubleshooting & Assay Integrity

• High Background Fluorescence: Cell culture media containing phenol red or FBS can severely quench or interfere with native fluorescence. Solution: Strictly adhere to the HBSS/HEPES transport buffer and ensure thorough washing steps.

• Non-Specific Binding: Cerivastatin is highly lipophilic and7[7]. Solution: Use low-binding plates and include a 0.1% BSA wash step to strip non-internalized, membrane-bound drug.

• Signal Saturation: If the fluorescence signal exceeds the linear dynamic range of the detector, dilute the lysate or reduce the initial incubation concentration.

References

• The Role of Structure and Biophysical Properties in the Pleiotropic Effects of Statins - PMC Source: NIH / PMC URL
• One-Step Microwell Plate-Based Spectrofluorimetric Assay for Direct Determination of Statins...
• Impermeant fluorescent substrates for testing the function and drug interaction of Organic Anion...
• Rapid Measurement of Intracellular Unbound Drug Concentrations Source: ACS Publications URL
• Statins impair glucose uptake in human cells - PMC - NIH Source: NIH / PMC URL
• Effect of Cerivastatin on Permeability of Lipid-raft-mimetic Membranes Source: Bionature URL
• Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis Source: NIH / PMC URL

Sources

• 1. The Role of Structure and Biophysical Properties in the Pleiotropic Effects of Statins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. One-Step Microwell Plate-Based Spectrofluorimetric Assay for Direct Determination of Statins in Bulk Forms and Pharmaceutical Formulations: A Green Eco-Friendly and High-Throughput Analytical Approach [mdpi.com]
• 4. real.mtak.hu [real.mtak.hu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Statins impair glucose uptake in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. access.sent2promo.com [access.sent2promo.com]

Technical Notes & Optimization

Preventing acid-catalyzed lactonization of cerivastatin(1-) during storage

Troubleshooting Acid-Catalyzed Lactonization

Overview Welcome to the Technical Support Center for cerivastatin storage and formulation. Cerivastatin, a synthetic HMG-CoA reductase inhibitor, is pharmacologically active in its open-ring hydroxy acid anion form, cerivastatin(1-). However, during storage, researchers frequently encounter a critical degradation pathway: the intramolecular esterification (lactonization) of the hydroxy acid into its inactive, closed-ring lactone form. This guide provides mechanistic insights, formulation troubleshooting, and self-validating analytical protocols to ensure the integrity of your cerivastatin stocks.

Section 1: Mechanistic Troubleshooting (The "Why")

Q1: Why does cerivastatin(1-) spontaneously convert to its lactone form during storage, and what is the chemical trigger? A: The interconversion between the active hydroxy acid and the inactive lactone is fundamentally pH-dependent[1]. In its stable, active state, cerivastatin exists as a carboxylate anion (cerivastatin(1-)). When exposed to acidic environments (pH < 6.0), the carboxylate group becomes protonated, forming the cerivastatin free acid.

This protonation is the critical causal trigger: it removes the electrostatic repulsion that otherwise protects the molecule, allowing the C5 hydroxyl group to undergo an intramolecular nucleophilic attack on the C1 carbonyl carbon. This reaction releases a water molecule and forces the structure into a closed lactone ring. 2 confirm that under acidic conditions, the activation energy barrier for lactonization drops significantly, making the occurrence of both forms equally probable and driving the equilibrium toward the lipophilic lactone[2].

Logical pathway of acid-catalyzed cerivastatin lactonization during sub-optimal storage.

Q2: How does pH quantitatively affect the degradation rate of the hydroxy acid form? A: The stability of the statin hydroxy acid is directly proportional to the alkalinity of the storage medium. At physiological and alkaline pH (pH 7.4 - 9.5), the statin remains almost entirely (>98%) in the active hydroxy acid form[1]. Conversely, in acidic mediums, statins exhibit rapid first-order degradation kinetics[3]. Lowering the pH from 4.5 to 2.0 can increase the hydrolysis rate constant of the lactone by up to 46-fold, demonstrating the extreme sensitivity of the equilibrium to proton concentration[4].

Table 1: Kinetics of Statin Hydroxy Acid / Lactone Interconversion & Degradation

Environmental pH	Dominant Statin Form	Stability & Degradation Kinetics	Mechanistic Consequence
Highly Acidic (pH 2.0 - 4.5)	Lactone (Closed-ring)	High degradation rate (k ≈ 1.88 × 10⁻² s⁻¹)[3]	Protonation of carboxylate drives rapid intramolecular esterification.
Mildly Acidic (pH 5.0 - 6.5)	Mixed Equilibrium	Moderate conversion	Gradual loss of active cerivastatin(1-) anion during storage.
Physiological (pH 7.4)	Hydroxy Acid (Anion)	High stability	>98% remains in the active open-ring anion form[1].
Alkaline (pH 8.0 - 9.5)	Hydroxy Acid (Anion)	Maximum stability (k ≈ 2.35 × 10⁻⁴ L mol⁻¹ s⁻¹)[3]	Deprotonation completely inhibits nucleophilic attack by C5-OH.

Section 2: Formulation & Storage Solutions (The "How-To")

Q3: How should I formulate aqueous cerivastatin stocks to prevent lactonization over long-term storage? A: Buffer selection is the single most critical factor. You must formulate aqueous stocks using alkaline buffers (pH 8.0 - 9.0), such as Tris-HCl or borate buffers. Causality: Maintaining the pH well above the pKa of the statin's carboxylic acid group (typically ~4.5) ensures the molecule remains fully ionized as the cerivastatin(1-) anion[3]. This electrostatic state physically prevents the first step of lactonization (protonation). Avoid acetate or citrate buffers, as their buffering ranges hover too close to the statin's pKa, risking gradual protonation over time.

Q4: My lyophilized cerivastatin powder is degrading into the lactone form. How do I stabilize the solid state? A: Solid-state lactonization is caused by micro-environmental pH drops facilitated by residual moisture. To prevent this:

• Co-lyophilize with an alkalizing agent: Include basic excipients like sodium carbonate or meglumine in your pre-lyophilization mixture. If residual moisture allows local dissolution, the micro-pH remains basic, preventing protonation.

• Moisture Control: Store the lyophilized powder at -20°C in tightly sealed amber vials containing desiccant packs.

Section 3: Analytical Workflows & Protocols

Q5: How do I accurately quantify the cerivastatin(1-) vs. lactone ratio without inducing artifactual conversion during LC-MS/MS? A: A common critical error in statin analysis is the use of standard acidic mobile phases (e.g., 0.1% formic acid) during liquid chromatography. Exposing the cerivastatin(1-) anion to an acidic mobile phase will rapidly catalyze lactonization during the chromatographic run, leading to falsely elevated lactone readings[1]. To ensure trustworthiness, you must use a self-validating protocol with alkaline quenching and neutral mobile phases.

Step-by-Step Methodology: Artifact-Free LC-MS/MS Quantification

• Sample Quenching: Immediately upon sampling, dilute the cerivastatin aliquot 1:10 into a cold alkaline quenching buffer (100 mM ammonium bicarbonate, pH 8.5, kept at 4°C). Causality: The high pH and low temperature instantly halt any ongoing acid-catalyzed lactonization, locking the current hydroxy acid/lactone ratio.

• Cold Liquid Extraction: Perform liquid-liquid extraction using cold ethyl acetate (4°C) to separate the lipophilic lactone from the hydrophilic anion if independent fraction analysis is required.

• UPLC Separation: Utilize a C18 analytical column with a neutral to slightly alkaline mobile phase (e.g., Mobile Phase A: 10 mM ammonium acetate, pH 7.5; Mobile Phase B: Acetonitrile). Do not use formic or acetic acid.

• ESI-MS/MS Detection: Operate the mass spectrometer in electrospray ionization (ESI) mode. Monitor the specific transitions for cerivastatin(1-) (m/z 460.2) and cerivastatin lactone (m/z 442.2).

• Validation Check: Inject a pure cerivastatin(1-) standard. If the lactone peak (m/z 442.2) appears in the standard run, your mobile phase is too acidic or your injection port is too hot, causing in-source conversion. This step self-validates the integrity of your chromatographic method.

Self-validating LC-MS/MS workflow preventing artifactual statin lactonization during analysis.

References

• The role of acid-base imbalance in statin-induced myotoxicity Source: CORE / NIH URL
• DFT study on hydroxy acid-lactone interconversion of statins: The case of fluvastatin Source: NIH URL
• The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective Source: MDPI URL
• Degradation Kinetics of Atorvastatin under Stress Conditions and Chemical Analysis by HPLC Source: PMC / NIH URL

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. DFT study on hydroxy acid-lactone interconversion of statins: The case of fluvastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation Kinetics of Atorvastatin under Stress Conditions and Chemical Analysis by HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Cerivastatin(1-) Stability in Acidic Culture Media

Welcome to the Technical Support Center. This guide provides mechanistic insights and validated protocols for researchers experiencing efficacy loss or off-target cytotoxicity when using cerivastatin in acidic in vitro models (e.g., tumor microenvironment, lysosomal assays, or ischemic models).

As an active hydroxy acid, cerivastatin(1-) requires strict environmental controls to maintain its structural integrity and pharmacological target specificity.

Core Principles: The Chemical Causality of Cerivastatin Instability

Cerivastatin exists in a delicate equilibrium between its pharmacologically active, open-ring hydroxy acid form[cerivastatin(1-)] and its inactive, closed-ring lactone form. The structural mimicry required to competitively inhibit HMG-CoA reductase relies entirely on the open hydroxy acid moiety.

When introduced into acidic culture media (pH < 6.5), the carboxylate group of cerivastatin(1-) becomes protonated. This triggers a rapid intramolecular esterification with the hydroxyl group at the delta position, forcing the molecule into its lactone form[1].

Mechanism of pH-dependent cerivastatin lactonization and interconversion.

Frequently Asked Questions (Troubleshooting)

Q1: Why does cerivastatin lose its inhibitory activity in my pH 6.0 tumor microenvironment assay? A: The loss of activity is a direct result of pH-dependent lactonization. The lactone form lacks the structural conformation necessary to bind the active site of HMG-CoA reductase. At physiological pH (7.4), cerivastatin(1-) is highly stable with an approximate half-life of 24 hours[2]. However, in acidic conditions, the equilibrium shifts dramatically, converting the active drug into an inactive prodrug within hours[1].

Q2: I am observing massive, unexpected apoptosis in my C2C12 muscle cell assays under acidic conditions. Is this related to the drug's stability? A: Yes. This is a classic manifestation of statin-induced myotoxicity driven by acid-base imbalance. The conversion of cerivastatin(1-) to its lactone form drastically increases the molecule's lipophilicity[3]. This allows the lactone to rapidly and passively diffuse across the skeletal muscle cell membrane, leading to massive intracellular accumulation. Once inside, it triggers intracellular acidification and caspase-dependent apoptosis[4].

Q3: How fast does this degradation occur across different pH levels? A: The interconversion is highly time- and pH-dependent. The table below summarizes the kinetic behavior of statin hydroxy acid-lactone interconversion based on authoritative pharmacokinetic data.

Quantitative Data: pH-Dependent Kinetics of Statin Interconversion

pH Level	Predominant Form	Estimated Half-Life	Biological Implication
pH 2.0	Lactone	< 2 hours	Rapid conversion to inactive prodrug; establishes equilibrium quickly[5].
pH 5.5 - 6.5	Mixed (Lactone favored)	4 - 12 hours	Gradual loss of efficacy; high off-target cytotoxicity[1].
pH 7.4	Hydroxy Acid (Cerivastatin 1-)	~ 24 hours	Optimal HMG-CoA reductase inhibition; stable in plasma[2].
pH > 8.0	Hydroxy Acid	Highly Stable	Protective against myotoxicity due to poor membrane permeability[3].

Validated Stabilization Strategies & Protocols

To maintain the integrity of cerivastatin(1-) in acidic assays, we recommend two field-proven approaches: Cyclodextrin Inclusion Complexation and Dynamic Dual-Buffering .

Strategy A: Cyclodextrin Inclusion Complexation

Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms a protective inclusion complex with the hydrophobic regions of the statin, sterically hindering the intramolecular esterification process and controlling the lactone-acid ratio even in proton-rich environments[6].

Step-by-step workflow for cyclodextrin-mediated stabilization of cerivastatin.

Step-by-Step Methodology:

• Preparation: Dissolve HP-β-CD in sterile, ultra-pure water to create a 10% to 20% (w/v) stock solution.

• Drug Addition: Add cerivastatin sodium salt to achieve your desired concentrated stock (e.g., 10 mM).

• Complexation: Vortex the mixture vigorously for 5 minutes, followed by sonication in a water bath for 15 minutes at room temperature. This physical agitation is critical to drive the cerivastatin molecules into the hydrophobic cavity of the cyclodextrin.

• pH Adjustment: Gradually adjust the solution to your target acidic pH (e.g., pH 6.0) using 0.1 M HCl or dilute phosphoric acid under continuous magnetic stirring.

• Self-Validation (Crucial): Before applying to your cell culture, run a small aliquot on RP-HPLC to verify the complexation. Use a C18 column with UV detection at 232 nm, and a mobile phase of acetonitrile:0.01M KH2PO4 (pH 3.1). Confirm the presence of the cerivastatin(1-) peak (retention time ~6.9 min) and the absence of a delayed lactone peak[7].

• Sterilization: Filter the validated solution through a 0.22 µm PES syringe filter and apply immediately to the assay.

Strategy B: Dynamic Dual-Buffering & Replenishment

If cyclodextrins interfere with your specific assay (e.g., cholesterol efflux studies), you must strictly control the extracellular pH to prevent microenvironmental acidification driven by cellular metabolism.

Step-by-Step Methodology:

• Media Formulation: Supplement your basal media with a dual-buffer system: 25 mM HEPES and 15 mM Sodium Bicarbonate. Bicarbonate has been specifically shown to suppress cerivastatin-induced pH alterations and subsequent apoptosis[4].

• Equilibration: Adjust the media to your target acidic pH and pre-equilibrate it in a 5% CO2 incubator for 2 hours.

• Just-in-Time Spiking: Do not pre-mix cerivastatin into the media bulk. Spike cerivastatin(1-) directly into the culture wells immediately prior to the start of the assay to minimize pre-assay degradation.

• Continuous Replenishment: Because lactonization will still slowly occur, you must replenish the media every 8 to 12 hours to wash out the formed lactone and restore the active hydroxy acid concentration.

References

• Simulation of Plasma Level Changes in Cerivastatin and Its Metabolites, Particularly Cerivastatin Lactone, Induced by Coadministration with CYP2C8 Inhibitor Gemfibrozil, CYP3A4 Inhibitor Itraconazole, or Both, Using the Metabolite-Linked Model Source: MDPI URL:[Link]

• The role of acid-base imbalance in statin-induced myotoxicity Source: PMC - NIH URL:[Link]

• The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective Source: PMC - NIH URL:[Link]

• Preventive effects of bicarbonate on cerivastatin-induced apoptosis Source: PubMed - NIH URL:[Link]

• QUALITY CONTROL AND DRUG DISSOLUTION STUDIES OF PHARMACEUTICAL PREPARATIONS CONTAINING CERIVASTATIN SODIUM BY MEANS OF RP-HPLC Source: Taylor & Francis Online URL:[Link]

Sources

• 1. The role of acid-base imbalance in statin-induced myotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The role of acid-base imbalance in statin-induced myotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preventive effects of bicarbonate on cerivastatin-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]

Troubleshooting peak tailing in cerivastatin(1-) HPLC analysis

Technical Support Center: Cerivastatin HPLC Analysis

Welcome to the technical support center for HPLC analysis. This guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues during the analysis of cerivastatin. Here, we provide in-depth troubleshooting guides and FAQs to help you diagnose and resolve these common chromatographic challenges, ensuring the integrity and accuracy of your results.

Frequently Asked Questions (FAQs) on Peak Tailing

Question 1: Why am I observing significant peak tailing with cerivastatin on my C18 column?

Answer:

Peak tailing for an acidic compound like cerivastatin is a common issue in reversed-phase HPLC and typically points to unwanted secondary interactions between the analyte and the stationary phase. Cerivastatin has a carboxylic acid group with an estimated pKa of 3.9.[1] At mobile phase pH values near or above this pKa, the carboxyl group becomes ionized (negatively charged). This anionic form can then interact strongly with residual silanol groups (Si-OH) on the surface of the silica-based C18 column that are also ionized (SiO-), leading to a secondary retention mechanism that causes the peak to tail.[2][3]

The primary causes can be broken down into several key areas:

• Secondary Silanol Interactions: This is the most frequent cause. Even with advanced end-capping, some residual silanols remain on the silica surface.[4] These silanols are acidic and can become deprotonated, creating negatively charged sites that interact with polar or ionized analytes.[5]

• Incorrect Mobile Phase pH: If the mobile phase pH is not adequately controlled or is too close to the analyte's pKa, a mixed population of ionized and non-ionized cerivastatin will exist, leading to peak distortion.[6]

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or head can create active sites for secondary interactions. Similarly, operating silica-based columns at high pH (typically > 8) can dissolve the silica backbone, leading to column bed deformation and peak tailing.[7][8]

• Sample Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, which often manifests as fronting but can also contribute to tailing under certain conditions.[7][8]

• Extra-Column Volume: Excessive tubing length or internal diameter between the injector, column, and detector can cause band broadening and contribute to peak asymmetry.[9]

Below is a logical workflow to diagnose the root cause of peak tailing in your cerivastatin analysis.

Caption: Troubleshooting workflow for cerivastatin peak tailing.

Question 2: How can I eliminate peak tailing caused by silanol interactions?

Answer:

To minimize unwanted silanol interactions, you need to either suppress the ionization of the silanol groups or the analyte, or use a stationary phase with minimal active silanols.

1. Optimize Mobile Phase pH: The most effective strategy for an acidic analyte like cerivastatin is to lower the mobile phase pH. By adjusting the pH to be at least 1.5-2 units below the analyte's pKa, you ensure the carboxylic acid group remains in its neutral, protonated form.[10][11] This minimizes ionic interactions with silanol groups.

• Recommendation: Use a buffered mobile phase with a pH between 2.5 and 3.0. Phosphate or formate buffers are excellent choices for this pH range.[12][13]

2. Use a Modern, High-Purity, End-Capped Column: Column technology has advanced significantly. Modern columns are often made from high-purity silica with lower metal content and feature advanced end-capping techniques that sterically hinder the remaining silanol groups.[4][5]

• Recommendation: Employ a column specifically marketed as "base-deactivated" or one using Type B silica, which has fewer active silanols and metal contaminants.[3]

3. Increase Buffer Concentration: A higher buffer concentration can help to saturate the active silanol sites, effectively "masking" them from the analyte. It also provides better resistance to pH shifts that can occur upon sample injection.[10]

• Recommendation: If your method allows, increase the buffer concentration to 25-50 mM.[13]

4. Add a Competing Acid (Ion-Pairing Agent - less common for acids): While more common for basic analytes, a similar principle can apply. However, for acidic compounds, pH control is the vastly preferred method.

The table below illustrates the expected impact of mobile phase pH on the peak shape of cerivastatin.

Mobile Phase pH	Expected Cerivastatin State	Dominant Interaction	Expected Asymmetry Factor (As)
2.5	Non-ionized (COOH)	Hydrophobic (Good)	1.0 - 1.2
3.9 (pKa)	50% Ionized (COO-)	Mixed-Mode (Poor)	> 2.0
5.5	Fully Ionized (COO-)	Ionic & Hydrophobic (Poor)	1.5 - 2.5

Question 3: I've adjusted the pH, but I still see some tailing. What else could be wrong?

Answer:

If pH optimization doesn't fully resolve the issue, consider these other factors:

1. Sample Solvent Mismatch: If your sample is dissolved in a solvent that is much stronger (i.e., has a higher percentage of organic solvent) than your mobile phase, it can cause peak distortion.[7] The strong solvent plug carries the analyte down the column too quickly at the beginning, leading to band broadening and potential tailing.

• Protocol: Always try to dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that will fully dissolve the sample.

2. Column Contamination and Voids: Strongly retained compounds from previous injections can build up at the head of the column, creating active sites. Physical shock or repeated pressure cycles can also cause a void to form at the column inlet.

• Protocol:

  • Disconnect the column and reverse its direction.

  • Flush the column with a series of strong solvents (e.g., start with your mobile phase without buffer, then 100% acetonitrile, then 100% isopropanol).

  • If this fails to improve the peak shape, the column may be permanently damaged or contaminated and should be replaced.

3. Extra-Column Effects: Excessive dead volume in the system can lead to peak broadening that appears as tailing.

• Protocol:

  • Check all fittings and ensure they are properly seated.

  • Use tubing with the smallest possible internal diameter (e.g., 0.005") and keep the length to an absolute minimum, especially between the column and the detector.[9]

4. Metal Chelation: Trace metal impurities in the silica matrix can act as chelation sites for certain molecules, causing severe tailing.[5] Cerivastatin, with its dihydroxy heptenoic acid structure, could potentially interact with these sites.

• Solution: This is an inherent property of the column packing. Using a high-purity, modern column is the best way to avoid this. Alternatively, adding a weak chelating agent like EDTA to the mobile phase (if compatible with your method and detector) can sometimes help, but this is a less common fix.[14]

The diagram below illustrates how secondary interactions with silanols lead to peak tailing.

Sources

• 1. Cerivastatin | C26H34FNO5 | CID 446156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. HPLC Tech Tip: The Role of End-Capping in RP | Phenomenex [phenomenex.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 7. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 8. hplc.eu [hplc.eu]
• 9. chromtech.com [chromtech.com]
• 10. welch-us.com [welch-us.com]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. veeprho.com [veeprho.com]
• 14. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]

Technical Support Center: Optimizing Mobile Phase pH for Cerivastatin(1-) and Metabolite Separation

Welcome to the Bioanalytical Technical Support Center. This guide is specifically designed for researchers, scientists, and drug development professionals tasked with developing robust LC-MS/MS or HPLC methods for cerivastatin and its primary metabolites (M1 and M23).

Cerivastatin is a synthetic lipid-lowering statin that presents unique chromatographic challenges due to its dual functional groups and high susceptibility to pH-dependent structural interconversion[1]. This guide provides field-proven troubleshooting strategies, mechanistic explanations, and a self-validating protocol to ensure scientific integrity in your quantitative assays.

Section 1: Core Principles of Cerivastatin Ionization

Understanding the physicochemical properties of your analytes is the foundational step in resolving retention and peak shape anomalies. Cerivastatin contains both a carboxylic acid group and a substituted pyridine ring, making its ionization state highly dependent on the mobile phase pH[2].

Table 1: Physicochemical Properties of Cerivastatin and Key Metabolites

Compound	Structural Characteristic	Estimated pKa Values	Predominant State at pH 8.0
Cerivastatin	Parent (Open-ring Hydroxy Acid)	~3.9 (COOH), ~5.4 (Pyridine)	Anionic (-1)
M1 Metabolite	O-desmethyl cerivastatin	~3.9 (COOH), ~5.4 (Pyridine)	Anionic (-1)
M23 Metabolite	6-hydroxyl cerivastatin	~3.9 (COOH), ~5.4 (Pyridine)	Anionic (-1)
Cerivastatin Lactone	Closed-ring ester	~5.4 (Pyridine)	Neutral (0)

Section 2: Troubleshooting Guide (FAQs)

Q1: I am experiencing severe peak tailing and peak splitting for cerivastatin. What is the mechanistic cause?

A: Peak splitting and tailing typically occur when the mobile phase pH is too close to the analyte's pKa, resulting in a mixed population of ionized and unionized molecules interacting differently with the stationary phase[3][4]. Cerivastatin possesses a carboxylic acid group (pKa ~3.9) and a pyridine ring (pKa ~5.4)[2]. If your mobile phase is unbuffered or set around pH 4.0–5.0, cerivastatin exists in a dynamic equilibrium between its anionic (cerivastatin(1-)) and zwitterionic states.

• The Fix: Adjust the mobile phase pH to be at least 2 units away from the pKa. To analyze the stable cerivastatin(1-) anion, utilize a high-pH mobile phase (e.g., pH 8.0) where the molecule is fully deprotonated and uniformly charged.

Q2: My quantification of the parent drug is inconsistent, and I am seeing an unexpected peak that increases over time. What is happening?

A: You are observing the pH-dependent interconversion between the open-ring hydroxy acid (cerivastatin) and its closed-ring lactone form[1][5]. Statins are highly susceptible to lactonization under acidic conditions (e.g., if you are using 0.1% formic acid in your mobile phase or sample diluent). Conversely, the lactone form hydrolyzes back to the hydroxy acid under neutral or alkaline conditions[6].

• The Fix: If your target analyte is specifically cerivastatin(1-), maintain both your sample matrix and mobile phase at a slightly alkaline pH (pH 7.5–8.0) to prevent on-column lactonization during the chromatographic run.

Q3: How do I baseline-resolve cerivastatin(1-) from its M1 and M23 metabolites?

A: Cerivastatin is extensively metabolized by CYP2C8 (forming the 6-hydroxyl M23 and O-desmethyl M1 metabolites) and CYP3A4 (primarily M1)[7]. Because M1 and M23 share the exact same ionizable carboxylic acid and pyridine moieties as the parent drug, pH adjustment alone is insufficient for baseline resolution.

• The Fix: While a pH 8.0 buffer ensures uniform ionization, you must leverage the slight polarity differences introduced by the hydroxyl (M23) and desmethyl (M1) groups. Use a shallow gradient of acetonitrile (which disrupts pi-pi interactions) on a high-coverage C18 or Phenyl-Hexyl stationary phase to separate these closely eluting species.

Section 3: Experimental Workflows & Protocols

Protocol: Optimized LC-MS/MS Method for Cerivastatin(1-), M1, and M23

This self-validating protocol is designed to maintain cerivastatin in its anionic state while ensuring baseline separation from its metabolites.

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Prepare a 10 mM Ammonium Bicarbonate solution in LC-MS grade water. Adjust the pH to 8.0 ± 0.1 using dilute ammonium hydroxide.

  • Causality: Ammonium bicarbonate provides excellent buffer capacity at pH 8.0, ensuring cerivastatin remains fully ionized as cerivastatin(1-) while suppressing lactonization[3][6].

• Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

Step 2: Column Selection

• Select a hybrid silica C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm particle size) specifically designed to withstand high-pH mobile phases. Standard silica columns will dissolve and degrade at pH 8.0, leading to column voiding[3].

Step 3: Gradient Elution Program

• 0.0 - 1.0 min: 10% B (Isocratic hold to focus the analytes).

• 1.0 - 4.0 min: Linear gradient from 10% B to 60% B. (This shallow ramp resolves the slightly more polar M1 and M23 metabolites from the parent drug).

• 4.0 - 5.0 min: 95% B (Column wash to remove hydrophobic matrix components).

• 5.0 - 6.5 min: 10% B (Re-equilibration).

• Flow Rate: 0.4 mL/min. Column Temperature: 40°C.

Step 4: Sample Preparation (Critical)

• To prevent ex vivo interconversion, treat plasma or urine samples with a slightly alkaline buffer (e.g., 50 mM ammonium acetate, pH 8.0) immediately upon collection before proceeding with Solid Phase Extraction (SPE) or protein precipitation.

Section 4: Visualizations

LC-MS/MS Workflow for Cerivastatin(1-) Analysis

Cerivastatin Metabolism and pH-Dependent Interconversion

Section 5: References

• Cerivastatin | C26H34FNO5 | CID 446156 - PubChem - NIH Source: nih.gov[Link]

• Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis - PMC Source: nih.gov[Link]

• A Review of Current Trends and Advances in Analytical Methods for Determination of Statins: Chromatography and Capillary Electrophoresis | IntechOpen Source: intechopen.com[Link]

• HPLC Column and Separation and Separation Troubleshooting - Agilent Source: agilent.com[Link]

• Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC - Research Journal of Pharmacy and Technology Source: rjptonline.org[Link]

• The importance of unstable metabolites in LC-MS/MS-based bioanalysis - 2023 Source: wiley.com[Link]

• Different analytical methods for determination of some cholesterol-lowering drugs in pharmaceutical formulations Source: edu.krd[Link]

Sources

• 1. academics.su.edu.krd [academics.su.edu.krd]
• 2. Cerivastatin | C26H34FNO5 | CID 446156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. rjptonline.org [rjptonline.org]
• 5. A Review of Current Trends and Advances in Analytical Methods for Determination of Statins: Chromatography and Capillary Electrophoresis | IntechOpen [intechopen.com]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Matrix Effects in LC-MS/MS Analysis of Cerivastatin(1-)

Cerivastatin is a highly potent, synthetic HMG-CoA reductase inhibitor. While it was voluntarily withdrawn from the clinical market due to severe adverse effects (rhabdomyolysis), it remains a critical analyte in retrospective pharmacokinetic profiling, forensic toxicology, and environmental monitoring[1],[2]. A pervasive challenge when quantifying cerivastatin via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the presence of matrix effects—specifically, ion suppression caused by endogenous biological components[3],[4].

This technical guide provides a mechanistic understanding and field-validated troubleshooting protocols to ensure robust, reproducible quantification of cerivastatin.

Workflow for diagnosing and resolving matrix effects in LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What causes matrix effects (ion suppression) during cerivastatin LC-MS/MS analysis? A: Matrix effects primarily occur at the Electrospray Ionization (ESI) interface,[5]. When cerivastatin co-elutes with high-abundance endogenous molecules (such as glycerophosphocholines from human plasma), these matrix components compete for the limited charge and space on the surface of the ESI droplets. Because phospholipids are highly surface-active, they increase the droplet's surface tension and prevent cerivastatin ions from efficiently ejecting into the gas phase. This results in a suppressed, non-reproducible mass spectrometer signal, directly compromising assay sensitivity and linearity[6],. Furthermore, statins like cerivastatin can undergo pH-dependent interconversion between their active hydroxy acid form and inactive lactone form, adding complexity if the matrix alters the local pH during extraction[1].

Q2: How do I quantitatively and qualitatively assess the matrix effect for cerivastatin? A: To build a self-validating system, you must assess the matrix effect both qualitatively (to map where it happens) and quantitatively (to measure how much it affects the data)[3],.

• Qualitative (Post-Column Infusion): Infuse a neat standard of cerivastatin continuously into the mass spectrometer while simultaneously injecting a blank matrix extract through the LC column. A dip in the baseline signal indicates a zone of ion suppression[3],.

• Quantitative (Matrix Factor): Calculate the Matrix Factor (MF) by comparing the peak area of cerivastatin spiked into a post-extracted blank matrix against the peak area of cerivastatin in a neat solvent[6]. An MF of 1.0 indicates no matrix effect; an MF <0.85 indicates severe suppression requiring method optimization[6].

Q3: What sample preparation strategies effectively mitigate matrix effects for statins? A: Protein precipitation (PPT) is fast but leaves high concentrations of phospholipids in the extract, leading to severe ion suppression[4]. To achieve a clean extract for cerivastatin, Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) is required[7],[2]. LLE using a specific non-polar solvent mixture, such as diethyl ether/dichloromethane (70/30, v/v), selectively partitions the moderately lipophilic cerivastatin into the organic phase while leaving polar phospholipids and proteins in the aqueous waste[7].

Table 1: Quantitative Comparison of Sample Preparation Techniques for Cerivastatin in Human Plasma

Sample Preparation Method	Matrix Factor (MF)	Absolute Recovery (%)	Phospholipid Removal Efficiency	Recommended Use Case
Protein Precipitation (Acetonitrile)	0.45 - 0.60 (Severe Suppression)	>95%	<10% (Poor)	Not recommended for ESI-MS/MS
Solid-Phase Extraction (HLB/Polymeric)	0.85 - 0.95 (Minimal Suppression)	85 - 90%	>90% (Excellent)	High-throughput, automated workflows
Liquid-Liquid Extraction (Ether/DCM)	0.92 - 1.05 (Negligible Effect)	75 - 85%	>95% (Excellent)	Highly sensitive PK studies (LOD <10 pg/mL)

(Data synthesized from standard bioanalytical validation parameters for statin extraction[7],[2],[4])

Step-by-Step Experimental Protocols

Protocol 1: Qualitative Assessment via Post-Column Infusion

Purpose: To map the chromatographic elution zones of matrix interferents and adjust the LC gradient to ensure cerivastatin elutes in a "suppression-free" window[3],.

• Hardware Setup: Connect a syringe pump to the LC eluent line via a zero-dead-volume T-connector positioned just before the ESI source[3].

• Analyte Infusion: Infuse a neat solution of cerivastatin (e.g., 100 ng/mL in mobile phase) at a constant flow rate of 10 µL/min.

• System Equilibration: Monitor the Multiple Reaction Monitoring (MRM) transition for cerivastatin (m/z 460.4 → 356.3) until a stable, flat baseline is achieved[7].

• Matrix Injection: Inject 10 µL of an extracted blank plasma sample (prepared via your chosen method) onto the LC column and run the standard chromatographic gradient.

• Data Interpretation: Observe the cerivastatin baseline. Any negative peaks (dips) indicate ion suppression zones caused by co-eluting matrix components.

• Chromatographic Optimization: Adjust the mobile phase gradient (e.g., altering the % acetonitrile or methanol) so that the cerivastatin peak does not overlap with these suppression dips[7],.

Protocol 2: Optimized Liquid-Liquid Extraction (LLE) for Cerivastatin

Purpose: A self-validating, highly selective extraction protocol that physically excludes ion-suppressing phospholipids, yielding a Matrix Factor near 1.0[7].

• Aliquot: Transfer 200 µL of human plasma into a clean 2 mL microcentrifuge tube.

• Internal Standard Addition: Add 20 µL of the internal standard working solution (e.g., atorvastatin or a stable isotope-labeled cerivastatin analogue) and vortex for 10 seconds[7],.

• pH Adjustment: Add 100 µL of a mild acidic buffer (e.g., 0.1 M Formic Acid) to ensure cerivastatin remains in its protonated/neutral state, enhancing organic partitioning. Note: Avoid extreme acidic conditions or prolonged storage to prevent lactonization[1].

• Solvent Extraction: Add 1.5 mL of a diethyl ether/dichloromethane mixture (70/30, v/v)[7].

• Partitioning: Vortex vigorously for 3 minutes, then centrifuge at 10,000 rpm for 5 minutes at 4°C to achieve clear phase separation.

• Transfer: Carefully transfer the upper organic layer to a clean glass tube, avoiding the proteinaceous aqueous interface.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., Water/Acetonitrile 30/70 v/v with 0.03% formic acid)[7]. Vortex and transfer to an autosampler vial for injection.

Step-by-step sample preparation and LC-MS/MS detection pathway for cerivastatin.

References

• Simple, sensitive and rapid LC-MS/MS method for the quantitation of cerivastatin in human plasma - Application to pharmacokinetic studies ResearchGate[Link]

• A Review of Current Trends and Advances in Analytical Methods for Determination of Statins: Chromatography and Capillary Electrophoresis IntechOpen[Link]

• LC-MS analysis and environmental risk of lipid regulators Universidad de Almería (ual.es)[Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis PMC - NIH[Link]

• The Impact of Matrix Effects on Mass Spectrometry Results ResolveMass Laboratories Inc.[Link]

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples Bioanalysis Zone[Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis Chromatography Online[Link]

• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure CDC Stacks [Link]

Sources

• 1. A Review of Current Trends and Advances in Analytical Methods for Determination of Statins: Chromatography and Capillary Electrophoresis | IntechOpen [intechopen.com]
• 2. w3.ual.es [w3.ual.es]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Strategies to Increase the Solubility of Cerivastatin(1-) in Aqueous Solvents

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the challenges of dissolving cerivastatin, a poorly water-soluble compound, in aqueous solvents for your in vitro and in vivo experiments. The following information is curated to provide not just protocols, but the scientific reasoning behind them, ensuring the integrity and success of your research.

I. Understanding the Challenge: Physicochemical Properties of Cerivastatin

Cerivastatin is a synthetic inhibitor of HMG-CoA reductase.[1][2][3] Its efficacy is well-documented, but its utility in experimental settings is often hampered by its low aqueous solubility.[4] Understanding its chemical nature is the first step in overcoming this hurdle. Cerivastatin is a lipophilic molecule, a characteristic that contributes to its poor solubility in water.[5]

Property	Value	Implication for Solubility
Molecular Weight	459.5 g/mol [6]	High molecular weight can negatively impact solubility.
LogP	3.4[6]	A positive LogP indicates higher lipid solubility (lipophilicity) and poor water solubility.
pKa	Carboxylic acid: ~3.9, Pyridine: ~5.4[6]	The presence of ionizable groups suggests that solubility will be highly dependent on pH.

The sodium salt of cerivastatin is often used to improve its aqueous solubility.[2][7] While the salt form is more soluble than the free acid, achieving desired concentrations in aqueous buffers can still be challenging.

II. Frequently Asked Questions (FAQs)

Q1: I am having trouble dissolving cerivastatin sodium salt directly in water or PBS. What is the first thing I should try?

A1: The first and most straightforward approach is to adjust the pH of your aqueous solvent. Cerivastatin has a carboxylic acid group, which will be deprotonated and thus more soluble at a pH above its pKa (~3.9).[6] By increasing the pH of your water or buffer (e.g., to pH 7.4 for physiological relevance), you can significantly enhance its solubility.[8][][10] For example, preparing your stock solution in a slightly basic buffer (e.g., PBS at pH 7.4) is a good starting point.

Q2: I've tried adjusting the pH, but I still can't reach the concentration I need for my cell-based assay. What's the next step?

A2: If pH adjustment alone is insufficient, the next step is to use a co-solvent. Co-solvents are water-miscible organic solvents that reduce the polarity of the aqueous medium, thereby increasing the solubility of non-polar drugs.[][10] Common co-solvents for in vitro studies include DMSO, ethanol, and DMF.[7] It is crucial to prepare a high-concentration stock solution in a suitable organic solvent and then dilute it into your aqueous experimental medium. Be mindful of the final co-solvent concentration in your assay, as high concentrations can be toxic to cells.

Q3: What is the recommended procedure for preparing a cerivastatin stock solution using a co-solvent?

A3: A common practice is to first dissolve cerivastatin sodium salt in an organic solvent like DMSO to create a high-concentration stock (e.g., 10-20 mg/mL).[7] This stock can then be serially diluted into your aqueous buffer or cell culture medium to achieve the desired final concentration. Ensure thorough mixing after each dilution step to avoid precipitation.

Q4: Can I use surfactants to improve the solubility of cerivastatin?

A4: Yes, surfactants can be very effective.[11][12] Surfactants, at concentrations above their critical micelle concentration (CMC), form micelles that can encapsulate hydrophobic drug molecules, increasing their apparent solubility in water.[13][14][15] Non-ionic surfactants like Polysorbate 80 (Tween® 80) and Cremophor® EL are commonly used in pharmaceutical formulations and can be suitable for experimental use.[14] However, it is important to test for any potential interference of the surfactant with your experimental system.

Q5: I have heard about cyclodextrins for solubility enhancement. Are they a viable option for cerivastatin?

A5: Absolutely. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[16][17][18] They can form inclusion complexes with poorly soluble drugs like cerivastatin, effectively "hiding" the hydrophobic parts of the molecule from the aqueous environment and thereby increasing its solubility.[16][17][] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with good water solubility and a favorable safety profile.[20]

III. Troubleshooting Guides & Experimental Protocols

This section provides detailed, step-by-step protocols for solubilizing cerivastatin using various techniques.

Guide 1: pH Adjustment

This is the most fundamental technique and should always be the first line of approach.

• Principle of Causality: Cerivastatin contains a carboxylic acid functional group. By raising the pH of the aqueous solvent above the pKa of this group, the molecule becomes ionized (deprotonated) to cerivastatin(1-). This charged form has significantly higher aqueous solubility due to favorable ion-dipole interactions with water molecules.[8][][10]

• Experimental Protocol:

  • Weigh the desired amount of cerivastatin sodium salt.

  • Add a small amount of your target aqueous buffer (e.g., PBS, Tris buffer).

  • While stirring, slowly add a dilute basic solution (e.g., 0.1 N NaOH) dropwise to increase the pH.

  • Monitor the pH and the dissolution of the solid. Continue adding the basic solution until the cerivastatin is fully dissolved and the desired pH is reached.

  • Adjust the final volume with your aqueous buffer.

  • Sterile filter the solution if it is for cell culture use.

• Self-Validation: The solution should be clear and free of any visible particulates. The pH should be stable and within the desired range for your experiment.

Figure 1: Workflow for pH-mediated solubilization of cerivastatin.

Guide 2: Co-Solvent System

This method is highly effective for preparing concentrated stock solutions.

• Principle of Causality: Co-solvents like DMSO are miscible with water but have a lower dielectric constant. By mixing with water, they reduce the overall polarity of the solvent system, making it more favorable for dissolving lipophilic molecules like cerivastatin.[]

• Experimental Protocol for Preparing a 10 mg/mL Stock in DMSO:

  • Weigh 10 mg of cerivastatin sodium salt into a sterile microcentrifuge tube.

  • Add 1 mL of anhydrous DMSO.[2]

  • Vortex or sonicate gently until the solid is completely dissolved. The solution should be clear.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

  • For experimental use, dilute the stock solution into your aqueous medium to the final desired concentration. For example, to make a 10 µM working solution from a 10 mg/mL stock (approx. 20.7 mM), you would perform a serial dilution. Always add the DMSO stock to the aqueous buffer and mix immediately to prevent precipitation.

• Self-Validation: The final concentration of the co-solvent in the experimental medium should be kept to a minimum (typically <0.5%) and a vehicle control (medium with the same final concentration of co-solvent) must be included in all experiments.

Figure 2: Workflow for preparing a cerivastatin working solution using a co-solvent.

Guide 3: Cyclodextrin-Mediated Solubilization

This is an excellent method for reducing co-solvent concentrations in sensitive applications.

• Principle of Causality: Cyclodextrins have a toroidal structure with a hydrophobic inner cavity and a hydrophilic exterior.[16][17][18] The lipophilic cerivastatin molecule can be encapsulated within the hydrophobic cavity, forming a water-soluble inclusion complex.[16][17][] This complexation effectively shields the hydrophobic drug from the aqueous environment, leading to a significant increase in its apparent solubility.

• Experimental Protocol:

  • Prepare a solution of hydroxypropyl-β-cyclodextrin (HP-β-CD) in your desired aqueous buffer (e.g., 10-20% w/v).

  • Add the cerivastatin sodium salt powder directly to the HP-β-CD solution.

  • Stir the mixture at room temperature for several hours or overnight to allow for complex formation. Gentle heating (40-50°C) can sometimes accelerate the process.

  • Once the cerivastatin is dissolved, the solution can be sterile-filtered.

  • This solution can then be used directly or diluted further in your experimental medium.

• Self-Validation: A control experiment with the HP-β-CD solution alone should be performed to ensure that the cyclodextrin itself does not affect the experimental outcome.

Figure 3: Mechanism of cyclodextrin-mediated solubilization of cerivastatin.

IV. Summary of Solubilization Strategies

Strategy	Principle	Advantages	Considerations
pH Adjustment	Increases ionization of the carboxylic acid group.[8][][10]	Simple, inexpensive, avoids organic solvents.	Only effective for ionizable drugs; may not be suitable for all pH-sensitive assays.
Co-solvents (e.g., DMSO)	Reduces solvent polarity.[]	High solubilizing capacity, suitable for high-concentration stocks.	Potential for solvent toxicity in biological systems; risk of drug precipitation upon dilution.
Surfactants (e.g., Tween® 80)	Micellar encapsulation of the hydrophobic drug.[13][14][15]	Can significantly increase apparent solubility.	Potential for biological interference; CMC must be exceeded.
Cyclodextrins (e.g., HP-β-CD)	Formation of water-soluble inclusion complexes.[16][17][]	High solubilizing power, generally low toxicity.	Can be more expensive; potential for competitive displacement of the drug.

V. References

• Jain, A. C., et al. (2011). Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC. [Link]

• Li, D. (2017). Improving the Water Solubility of Poorly Soluble Drugs. Basicmedical Key. [Link]

• Ahmad, J., et al. (2019). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. PMC. [Link]

• Fauzi, M., et al. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Brieflands. [Link]

• JoVE. (2025). Video: Bioavailability Enhancement: Drug Solubility Enhancement. JoVE. [Link]

• Pawar, J., & Fule, R. (2017). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. PMC. [Link]

• Deshmukh, M. T., et al. (2025). Enhancing the Solubility of Poorly Soluble Drugs: Strategies and Advances in Pharmaceutical Formulations. Asian Journal of Pharmaceutical Research. [Link]

• Sharma, T., et al. (2023). A recent overview of surfactant–drug interactions and their importance. RSC Publishing. [Link]

• IJRAR. (2021). SOLUBILITY ENHANCEMENT TECHNIQUE. IJRAR.org. [Link]

• Hyda, Y. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Journal of Chemical and Pharmaceutical Research. [Link]

• NDC. (2025). What are the effects of surfactants on the solubilization of hydrophobic substances?. Blog. [Link]

• Wening, K., & Breitkreutz, J. (2025). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. [Link]

• Van den Mooter, G. (2018). Effect of Surfactant–Bile Interactions on the Solubility of Hydrophobic Drugs in Biorelevant Dissolution Media. Molecular Pharmaceutics - ACS Publications. [Link]

• Cristofoletti, R., & Dressman, J. B. (2021). Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis. Molecular Pharmaceutics - ACS Publications. [Link]

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• Pawar, J., & Fule, R. (2025). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro-In vivo Evaluation. ResearchGate. [Link]

• Sopyan, I., et al. (2024). Increasing Solubility of Simvastatin Via Salting Form Using Isonicotinamide As Co-Formers. Indonesian Journal of Pharmaceutics. [Link]

• Al-khattawi, A., et al. (2021). Preparation of Solid Dispersions of Simvastatin and Soluplus Using a Single-Step Organic Solvent-Free Supercritical Fluid Process for the Drug Solubility and Dissolution Rate Enhancement. MDPI. [Link]

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• ResearchGate. (2010). OATP1B1-related drug–drug and drug–gene interactions as potential risk factors for cerivastatin-induced rhabdomyolysis. [Link]

• Lacchini, S., et al. (2021). Polymers and Nanoparticles for Statin Delivery: Current Use and Future Perspectives in Cardiovascular Disease. MDPI. [Link]

• Wikipedia. Cerivastatin. [Link]

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Reducing variability in cerivastatin(1-) IC50 determination assays

Welcome to the Technical Support Center for Pharmacokinetic and Pharmacodynamic Assays . As a Senior Application Scientist, I have designed this guide to help you troubleshoot and eliminate variability in cerivastatin(1-) IC50 determination assays.

Cerivastatin is a highly potent, synthetic HMG-CoA reductase inhibitor. Because it is administered as an open-ring active acid—cerivastatin(1-)—its in vitro behavior is heavily dictated by its tight-binding kinetics at the target enzyme and its reliance on specific membrane transporters (like OATP1B1) for cellular uptake. Below, we dissect the causality behind common assay failures and provide self-validating protocols to ensure absolute scientific integrity in your workflows.

Part 1: Core Mechanisms & Causality

To troubleshoot an assay, you must first understand the physical journey of the molecule. Cerivastatin(1-) does not passively diffuse efficiently; it requires active transport into hepatocytes before it can competitively inhibit HMG-CoA reductase.

Cerivastatin(1-) cellular uptake via OATP1B1 and subsequent HMG-CoA reductase inhibition pathway.

Part 2: Troubleshooting Biochemical HMG-CoA Reductase Assays

Q: Why does my cerivastatin IC50 value fluctuate wildly (from 2 nM to 50 nM) between different batches of recombinant HMG-CoA reductase?

A: You are likely violating the assumptions of the Michaelis-Menten kinetics due to "tight-binding" depletion. Cerivastatin is a highly potent inhibitor with a Ki of approximately 1.3 nM[1]. In standard assays, we assume the free inhibitor concentration equals the total inhibitor concentration ( [I]free​≈[I]total​ ). However, if your enzyme concentration ( [E] ) is close to or higher than the Ki, a significant fraction of the inhibitor is depleted by binding to the enzyme. When this happens, the measured IC50 becomes an artifact of your enzyme concentration rather than a true measure of affinity[2]. In human liver microsomes, cerivastatin typically demonstrates an IC50 of around 6 nM, making it one of the most potent statins[3].

Solution: Plot your measured IC50 against the enzyme concentration ( [E] ). If the slope is positive (e.g., 0.5), you have a tight-binding inhibitor[2]. You must lower your [E] to at least 10-fold below the Ki (e.g., 0.1 nM) or use the Morrison equation for curve fitting instead of the standard Hill equation.

Protocol 1: Self-Validating HMG-CoA Reductase Enzymatic Assay

This protocol utilizes an internal quality control loop to validate the assay before data extraction.

• Reagent Preparation: Prepare assay buffer (100 mM potassium phosphate, pH 7.4, 50 mM KCl, 1 mM EDTA, 5 mM DTT).

• Enzyme Titration & Pre-incubation (Critical Step): Dilute recombinant HMG-CoA reductase to a final concentration of 0.2 nM. Pre-incubate the enzyme with a 10-point titration of cerivastatin (0.01 nM to 1 µM) for 30 minutes at 37°C. Causality: Tight-binding inhibitors require extended pre-incubation to reach thermodynamic equilibrium.

• Reaction Initiation: Add 400 µM NADPH and 50 µM HMG-CoA to initiate the reaction.

• Signal Readout: Monitor NADPH depletion via fluorescence (Ex 340 nm / Em 440 nm) continuously for 15 minutes.

• Self-Validation Gate: Calculate the Z'-factor using DMSO as the negative control and 10 µM Pravastatin (a weaker statin, IC50 ~100-300 nM[3]) as the positive control. Do not proceed to curve fitting unless Z' > 0.5.

Part 3: Troubleshooting Cell-Based OATP1B1 Uptake Assays

Q: Why is cerivastatin cytotoxicity and IC50 highly variable across different immortalized cell lines (e.g., HepG2 vs. HEK293)?

A: The variability is driven by differential expression of the OATP1B1 transporter. Because cerivastatin(1-) is hydrophilic, it cannot easily cross the lipid bilayer. HEK293 wild-type cells lack endogenous OATP1B1, resulting in negligible uptake and artificially high IC50 values[4]. When HEK293 cells are transfected with OATP1B1, the dose-response curve shifts dramatically to the left, revealing cerivastatin's true intracellular potency[4]. Furthermore, genetic polymorphisms in the SLCO1B1 gene (which encodes OATP1B1) drastically alter uptake efficiency, mimicking assay variability if cell lines are not genetically authenticated[5].

Quantitative Data: Impact of OATP1B1 Variants on Cerivastatin Uptake To standardize your expectations, refer to the following table detailing how specific variants reduce cerivastatin uptake compared to the wild-type reference[5].

SLCO1B1 Variant / Haplotype	Uptake Efficiency (% of Wild-Type Reference)	Clinical / Assay Implication
Wild-Type (Reference)	100%	Standard baseline for HEK293/FRT assays.
P155T	72%	Mild reduction; potential source of minor assay drift.
V174A	32%	Significant reduction; major source of IC50 right-shifts.
R57Q	18%	Severe reduction in transport kinetics.
OATP1B1*15	5.7%	Near-complete loss of function; mimics wild-type HEK293.
Frameshift (FS) / *14	3.4% / 2.1%	Barely detectable transport[6].

Protocol 2: Self-Validating OATP1B1 Uptake Assay

• Cell Preparation: Seed HEK293/FRT cells stably expressing OATP1B1 on poly-D-lysine coated 96-well plates. Grow to 90% confluence.

• Equilibration: Wash cells 3x with warm HBSS. Incubate in HBSS for 15 minutes at 37°C to deplete endogenous metabolites.

• Uptake Phase: Add 5 nM [3H]-cerivastatin. Causality: 5 nM is chosen to remain well below the transporter's Km, ensuring first-order uptake kinetics. Incubate for exactly 2 minutes to capture the linear uptake phase[4].

• Termination: Stop the reaction immediately with ice-cold HBSS containing 1% BSA to strip non-specifically bound ligand, followed by 3 rapid washes.

• Lysis & Readout: Lyse cells with 0.1 N NaOH. Measure intracellular cerivastatin via liquid scintillation counting and normalize to total protein using a BCA assay[6].

• Self-Validation Gate: Run a parallel control well with 100 µM clopidogrel (a known OATP1B1 inhibitor). Uptake must be inhibited by >80% to validate that the signal is OATP1B1-specific[5].

Part 4: Data Analysis & Curve Fitting

Q: My dose-response curve doesn't reach a clear bottom asymptote due to compound solubility limits. Should I still use a standard 4-parameter logistic (4PL) model?

A: No. Forcing a 4PL model on incomplete data introduces massive fitting errors. Biological responses are sigmoidal, and while the 4PL model is the industry standard, it requires well-defined top and bottom asymptotes[7]. If cerivastatin precipitates at high concentrations, or if tight-binding dynamics prevent you from capturing the bottom of the curve, the 4PL model will generate an inappropriate slope and an inaccurate IC50.

Solution: Switch to a 3-Parameter Logistic Fixed Top/Bottom (3PLFT) model. By mathematically fixing the top asymptote to your vehicle control (100% activity) or the bottom to your positive control (0% activity), you can reduce the fitting error from >50% down to acceptable levels (<20%)[7].

Self-validating workflow for robust IC50 determination and quality control.

References

• Assay Operations for SAR Support - Assay Guidance Manual Source: National Institutes of Health (NIH) URL:[Link]

• Mechanism of Action Assays for Enzymes - Assay Guidance Manual Source: National Institutes of Health (NIH) URL:[Link]

• HMG-CoA reductase activity in human liver microsomes: comparative inhibition by statins Source: PubMed (NIH) URL:[Link]

• OATP1B1-related drug–drug and drug–gene interactions as potential risk factors for cerivastatin-induced rhabdomyolysis Source: ResearchGate / Pharmacogenetics and Genomics URL:[Link]

• Detection of Statin Cytotoxicity Is Increased in Cells Expressing the OATP1B1 Transporter Source: Toxicological Sciences (Oxford Academic) URL:[Link]

• OATP1B1-related drug–drug and drug–gene interactions as potential risk factors for cerivastatin-induced rhabdomyolysis (Methodology Details) Source: PMC (NIH) URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Figure 9, [– Plotting the IC50 vs...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 5. researchgate.net [researchgate.net]
• 6. OATP1B1-related drug–drug and drug–gene interactions as potential risk factors for cerivastatin-induced rhabdomyolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assay Operations for SAR Support - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Optimization of incubation times for cerivastatin(1-) uptake studies

Welcome to the Transporter Kinetics Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to capture the non-linear kinetics of highly permeable, high-affinity substrates like cerivastatin(1-).

Cerivastatin is a classic, clinically relevant probe substrate for the hepatic uptake transporters OATP1B1 and OATP1B3. Accurate determination of its initial uptake velocity ( V0​ ) is critical for calculating Km​ and Vmax​ , which are foundational for predicting clinical drug-drug interactions (DDIs). This guide provides field-proven methodologies, mechanistic troubleshooting, and self-validating protocols to help you optimize your incubation times and ensure robust data integrity.

Section 1: The Causality of Time-Dependent Kinetics

Why does incubation time matter so much for cerivastatin? Active transport of cerivastatin by OATP1B1 is extremely rapid. To accurately calculate intrinsic clearance ( CLint​ ), you must measure the initial velocity ( V0​ ) during the linear phase of uptake, where transport is strictly unidirectional (extracellular to intracellular) 1.

If you incubate for too long, the intracellular concentration rises to a point where the concentration gradient diminishes. Furthermore, in metabolically competent cells (like primary human hepatocytes), secondary processes such as CYP-mediated metabolism and efflux (e.g., via MRP2) begin to clear the intracellular drug 2. This violates the assumption of linearity, leading to a severe underestimation of your transporter's capacity.

Mechanisms causing non-linear cerivastatin uptake over time.

Section 2: Self-Validating Protocol for Time-Course Optimization

To establish the linear phase for your specific cell line or hepatocyte lot, you must perform a time-course experiment. This protocol is designed as a self-validating system : by running parallel temperature and inhibitor controls, you intrinsically verify transporter functionality and mathematically isolate the active transport component from passive diffusion.

Workflow for optimizing cerivastatin uptake incubation time.

Step-by-Step Methodology

Phase 1: Preparation & Pre-incubation

• Cell Seeding: Plate HEK293-OATP1B1 cells (or primary human hepatocytes) at a density of 1.125×105 cells/well in 48-well poly-D-lysine coated plates. Culture for 48 hours to ensure a fully confluent monolayer 3.

• Buffer Equilibration: Aspirate culture media. Rinse cells three times with 0.2 mL of pre-warmed (37°C) uptake buffer (e.g., Hanks' Balanced Salt Solution supplemented with 20 mM HEPES, pH 7.4) [[3]]().

• Self-Validation Setup (Controls): Divide the plate into three experimental groups:

  • Group A (Total Uptake): Pre-incubate with standard buffer at 37°C for 15 min.

  • Group B (Passive Control 1 - Inhibitor): Pre-incubate with buffer containing a pan-OATP inhibitor (e.g., 100 µM Rifampicin or 20 µM Rifamycin SV) at 37°C for 15 min , [[4]]().

  • Group C (Passive Control 2 - Temperature): Pre-incubate with cold buffer on ice (4°C) for 15 min [[5]]().

Phase 2: Time-Course Incubation 4. Initiation: Aspirate the pre-incubation buffer. Rapidly add 0.2 mL of uptake buffer containing cerivastatin (e.g., 0.1 µM) to all wells. For Group B, ensure the inhibitor is co-administered [[4]](), 5. 5. Incubation Kinetics: Incubate the plates at 37°C (Groups A & B) with gentle shaking (150 rpm) [[3]](), and on ice (Group C). 6. Time Points: Stop the reaction at precisely 0.5, 1, 2, 3, 5, and 10 minutes.

Phase 3: Termination & Quantification 7. Arrest Transport: At each time point, rapidly aspirate the dosing solution and immediately add 0.2 mL of ice-cold uptake buffer to halt transporter activity. Wash three times to remove extracellular drug . 8. Cell Lysis: Lyse the cells using a three-cycle freeze-thaw method (-80°C to room temperature) or by adding 200 µL of lysis buffer (e.g., 10 mM Tris-HCl, 0.5% NP40) 1, . 9. Analysis: Quantify intracellular cerivastatin via LC-MS/MS or liquid scintillation counting (if using [3H] -cerivastatin). Normalize the uptake amount to total protein content using a BCA assay 1, 4.

Section 3: Troubleshooting & FAQs

Q: Why is it critical to limit the cerivastatin incubation time to the initial 2 minutes? A: Cerivastatin is a high-affinity substrate for OATP1B1. During the initial phase (typically 0–2 minutes), the intracellular concentration is negligible, and transport is purely unidirectional 1. As time progresses beyond 2-5 minutes, the intracellular concentration rises, leading to a decrease in the concentration gradient. In hepatocytes, secondary processes such as metabolism and efflux begin to clear the drug 2. This breaks the assumption of linear initial velocity ( V0​ ), leading to an underestimation of CLint​ and Vmax​ .

Q: How do I differentiate between active OATP1B1-mediated uptake and passive diffusion? A: Cerivastatin possesses moderate lipophilicity, allowing for a degree of passive transcellular permeation. To isolate active transport, your assay must be self-validating. Run parallel incubations at 37°C with and without a pan-OATP inhibitor (e.g., 100 µM Rifampicin or 20 µM Rifamycin SV) [](), 4. Additionally, run a 4°C (on ice) control 5. Active uptake is calculated by subtracting the uptake in the presence of the inhibitor (or at 4°C) from the total uptake at 37°C. If your 37°C + inhibitor signal equals your 4°C signal, your passive diffusion baseline is successfully validated.

Q: I am experiencing high background noise at very short incubation times (e.g., 15–30 seconds). How can I improve the signal-to-noise ratio? A: At ultra-short incubation times, the total accumulated intracellular cerivastatin is low, making the assay highly sensitive to non-specific binding (NSB) to the plastic well or the outer cell membrane. To troubleshoot:

• Increase the washing stringency: Use ice-cold buffer containing a mild binding competitor (like 0.1% BSA) for the first wash, followed by two washes with standard ice-cold buffer. The cold temperature arrests transport while the BSA strips membrane-bound drug.

• Optimize cell density: Ensure a fully confluent monolayer (e.g., 1.125 × 105 cells per well in a 48-well plate) 3 to maximize the total number of transporters available per well.

Q: Can I use extended incubation times for cerivastatin? A: Yes, but only if you are performing a "media loss" assay or aiming to determine the steady-state cell-to-medium partition coefficient ( Kp,total​ ). For these specific applications, incubations are extended up to 60 minutes to allow the system to reach distribution equilibrium 1. However, this data cannot be used to calculate standard initial uptake kinetics ( V0​ ).

Section 4: Quantitative Data Summary

The table below synthesizes validated experimental parameters for cerivastatin uptake assays across primary literature.

Parameter	Recommended Value / Condition	Mechanistic Rationale	Reference
Linear Uptake Window	0.5 – 2.0 minutes	Ensures unidirectional transport before efflux/metabolism occurs.	1
Standard Assay Time	2.0 – 5.0 minutes	Maximum signal-to-noise ratio while approximating linearity.	3, 4
Equilibrium Incubation	45 – 60 minutes	Used strictly for media loss assays or Kp,total​ determination.	1, 2
Cerivastatin Concentration	5 nM – 1.0 µM	Keeps concentration below Km​ to accurately measure CLint​ .	[[1]](), [[4]]()
OATP Inhibition	100 µM Rifampicin or 20 µM Rifamycin SV	Completely blocks OATP1B1/3 to quantify passive diffusion.	, 4
Temperature Control	37°C (Active) vs. 4°C (Passive)	Low temperature arrests ATP-dependent and facilitated transport.	, 5

References

• Detection of Statin Cytotoxicity Is Increased in Cells Expressing the OATP1B1 Transporter - Oxford Academic. 3

• Predicting Human Clearance of Organic Anion Transporting Polypeptide Substrates Using Cynomolgus Monkey: In Vitro–In Vivo Scaling of Hepatic Uptake Clearance - DOI.org. 1

• Reliable Rate Measurements for Active and Passive Hepatic Uptake Using Plated Human Hepatocytes - ResearchGate.

• Simultaneous Assessment of Uptake and Metabolism in Rat Hepatocytes: A Comprehensive Mechanistic Model - NIH.gov / PMC. 2

• OATP1B1-related drug–drug and drug–gene interactions as potential risk factors for cerivastatin-induced rhabdomyolysis - NIH.gov / PMC. 4

• Table S1. PSinf,37°C and PSinf,ice values of OATP1B substrate drugs in cryopreserved human hepatocyte suspensions - DOI.org. 5

Sources

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• 2. Simultaneous Assessment of Uptake and Metabolism in Rat Hepatocytes: A Comprehensive Mechanistic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. OATP1B1-related drug–drug and drug–gene interactions as potential risk factors for cerivastatin-induced rhabdomyolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Pharmacodynamics and in vitro Potency of Type II Statins: Cerivastatin(1-), Rosuvastatin, and Atorvastatin

Executive Summary & Mechanistic Context

Statins are the cornerstone of hypercholesterolemia management, functioning as competitive inhibitors of 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in cholesterol biosynthesis. The evolution of statin therapy led to the development of "Type II" statins—fully synthetic compounds administered in their active hydroxy acid forms, featuring larger hydrophobic domains than their fungal-derived predecessors [[1]]().

This guide provides an objective, data-driven comparison of three highly potent Type II statins: Cerivastatin(1-) (the active open-ring sodium salt anion), Rosuvastatin , and Atorvastatin . While all three share a critical fluorophenyl group that anchors them to the enzyme's active site via polar interactions with the Arg590 residue 1, their distinct ring structures (pyridine, pyrimidine, and pyrrole, respectively) dictate their varying potencies, lipophilicity, and clinical safety profiles.

Structural Pharmacodynamics & Enzyme Kinetics

The potency of a statin is not solely determined by its binding affinity ( Ki​ ), but by its tissue selectivity and metabolic stability.

• Cerivastatin(1-): Features a pyridine-like ring, making it extremely hydrophobic. It exhibits a remarkable Ki​ of 1.3 nM 2. However, its high lipophilicity led to systemic tissue penetration rather than hepatoselectivity, contributing to severe myotoxicity and its eventual market withdrawal.

• Rosuvastatin: Built on a pyrimidine ring with a sulfonamide group, it is highly hydrophilic. It forms additional hydrogen bonds with the Ser565 residue of HMG-CoA reductase 1. This structural advantage makes it the most potent inhibitor among currently available statins, with an IC50​ of 5.4 nM 3.

• Atorvastatin: Contains a pyrrole ring and is highly lipophilic. It is extensively metabolized by the cytochrome P450 3A4 (CYP3A4) pathway 4, yielding an IC50​ of 8.2 nM 3.

HMG-CoA reductase competitive inhibition mechanisms and metabolic pathways of Type II statins.

Quantitative Data Comparison

Pharmacological Property	Cerivastatin(1-)	Rosuvastatin	Atorvastatin
Core Structure	Pyridine ring	Pyrimidine ring	Pyrrole ring
Enzyme IC50​	6.0 - 10.0 nM 5	5.4 nM 3	8.2 nM 3
Binding Affinity ( Ki​ )	1.3 nM 2	High Affinity	High Affinity
Solubility Profile	Highly Lipophilic	Hydrophilic 3	Lipophilic
Primary Metabolism	CYP3A4, CYP2C8	CYP2C9 (Minimal) [[3]]()	CYP3A4 4
Hepatoselectivity	Low (Systemic distribution)	High (OATP1B1 transport)	Moderate

Experimental Validation: Self-Validating in vitro Protocols

To objectively compare the potency of these compounds, researchers rely on highly controlled in vitro assays. The following protocol details a self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflow designed to measure statin IC50​ values by quantifying mevalonate production 1.

Protocol: LC-MS/MS HMG-CoA Reductase Inhibition Assay

Causality & Design Rationale: Traditional radiometric assays using 14C -HMG-CoA are hazardous and suffer from limited dynamic range. LC-MS/MS offers superior specificity. The inclusion of an isotopically labeled internal standard (IS), such as Mevalonate- d3​ , creates a self-validating system by mathematically correcting for matrix-induced ion suppression during electrospray ionization (ESI) and normalizing extraction recovery variances.

Step-by-Step Methodology:

• Buffer & Enzyme Preparation:

  • Prepare a 0.1 M potassium phosphate buffer (pH 7.4) containing 50 mM KCl and 1 mM EDTA. Rationale: This mimics physiological intracellular conditions and chelates trace heavy metals that could degrade the enzyme.

  • Thaw recombinant human HMG-CoA reductase catalytic domain on ice and dilute to a working concentration of 0.9 µg/mL 1.

• Inhibitor Incubation:

  • Pre-incubate the enzyme with varying concentrations of the statin (e.g., 0.1 nM to 100 nM) and 20 µM HMG-CoA substrate for 15 minutes at 37°C. Rationale: Pre-incubation allows the statin to achieve binding equilibrium with the enzyme's active site before the reaction begins.

• Reaction Initiation:

  • Initiate the catalytic reaction by adding 2 mM NADPH. Rationale: NADPH is the essential electron donor for the reduction of HMG-CoA. Adding it last ensures the reaction only starts when all competitive binding dynamics are stable.

• Reaction Quenching & Protein Precipitation:

  • After exactly 15 minutes, quench the reaction by adding a 3x volume of ice-cold methanol containing 100 ng/mL Mevalonate- d3​ (Internal Standard). Rationale: Methanol instantly denatures the enzyme, halting mevalonate production at a precise time point, and precipitates proteins to prevent LC column clogging.

• LC-MS/MS Quantification:

  • Centrifuge the samples at 14,000 x g for 10 minutes. Inject the supernatant into a C18 reverse-phase column coupled to a triple quadrupole mass spectrometer.

  • Monitor the MRM (Multiple Reaction Monitoring) transitions for mevalonate and the IS.

• Data Analysis:

  • Plot the ratio of Mevalonate/IS peak areas against the log10​ of statin concentration. Use a 4-parameter non-linear regression model to calculate the IC50​ .

Self-validating LC-MS/MS workflow for determining statin IC50 via mevalonate quantification.

Clinical Translation: The Causality of Toxicity vs. Safety

Understanding the in vitro potency of these drugs is only half the equation; their physicochemical properties dictate their clinical viability.

Cerivastatin is arguably one of the most potent statins ever synthesized, with an in vivo ED50​ of 0.002 mg/kg in animal models 2. However, its extreme lipophilicity allowed it to easily penetrate extrahepatic tissues (like skeletal muscle). Because it relied heavily on CYP3A4 and CYP2C8 for clearance, co-administration with inhibitors like gemfibrozil caused massive systemic accumulation, leading to fatal rhabdomyolysis.

Conversely, Rosuvastatin was engineered to solve this exact problem. Despite having a lower IC50​ (higher potency) than atorvastatin 3, its hydrophilic nature prevents passive diffusion into muscle cells. Instead, it relies on active transport via OATP1B1 to enter hepatocytes, ensuring high liver selectivity 3. Furthermore, it bypasses the CYP3A4 pathway entirely, minimizing dangerous drug-drug interactions 3. Atorvastatin , while lipophilic and metabolized by CYP3A4 4, maintains a wider therapeutic index and more favorable tissue distribution kinetics than cerivastatin, allowing it to remain one of the most prescribed drugs globally.

References

• PubMed (NIH): Cerivastatin: pharmacology of a novel synthetic and highly active HMG-CoA reductase inhibitor. URL:[Link]

• Helda (University of Helsinki): Comparison of the effects of statins on HMG-CoA reductase activity. URL: [Link]

• ResearchGate: Kinetics of inhibition of HMG-CoA reductase by a new statin, rosuvastatin. URL:[Link]

• ResearchGate: HMG-CoA reductase activity in human liver microsomes: Comparative inhibition by statins. URL:[Link]

• DC Chemicals: HMG-CoA Reductase (HMGCR) Inhibitors and Metabolites. URL: [Link]

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Reproducibility of Cerivastatin-Induced Myotoxicity in Animal Models: A Comparative Technical Guide

Introduction: The Benchmark of Statin-Associated Muscle Symptoms (SAMS)

Statin-associated muscle symptoms (SAMS) represent a critical safety liability in lipid-lowering drug development, ranging from mild myalgia to fatal rhabdomyolysis. Cerivastatin, a highly efficacious synthetic statin, was withdrawn from the clinical market in 2001 due to an unacceptably high incidence of severe myotoxicity, particularly when co-administered with fibrates[1].

For toxicologists and drug development scientists, cerivastatin now serves as the ultimate positive control in preclinical safety assays. Establishing a reproducible animal model of cerivastatin-induced myotoxicity is essential for benchmarking the safety margins of novel therapeutics. This guide objectively compares cerivastatin's performance against alternatives like simvastatin and atorvastatin, detailing the mechanistic causality and providing a self-validating experimental protocol to ensure high reproducibility in in vivo studies.

Mechanistic Causality: Why is Cerivastatin Intrinsically More Toxic?

To design a robust animal model, researchers must first understand the pharmacokinetic and pharmacodynamic drivers that make cerivastatin uniquely toxic compared to other statins.

• Pharmacokinetic Vulnerability (CYP2C8): Unlike statins metabolized exclusively by CYP3A4, cerivastatin relies heavily on CYP2C8 for up to 60% of its oxidative clearance[2]. Genetic variants (e.g., CYP2C83 and CYP2C84) or competitive inhibition by drugs like gemfibrozil drastically alter its clearance, leading to systemic accumulation and subsequent myotoxicity[3].

• High Intrinsic Tissue Toxicity: In vivo rat models demonstrate that statin myopathy is not driven by the preferential accumulation of the drug in skeletal muscle over the liver[4]. Instead, cerivastatin is intrinsically more toxic at the cellular level; the tissue concentration necessary to cause myofiber necrosis is considerably lower for cerivastatin than for rosuvastatin or simvastatin[4].

• Mitochondrial Dysfunction & Fiber Selectivity: Cerivastatin aggressively depletes mevalonate pathway intermediates (such as CoQ10 and prenylated proteins), leading to severe mitochondrial swelling and autophagic vacuole formation. This damage is highly selective, predominantly destroying type I (oxidative) muscle fibers while leaving type II fibers relatively intact[5].

Mechanistic pathway of statin-induced myotoxicity leading to type I myofiber apoptosis.

Quantitative Comparison of Statin Myotoxicity Models

Selecting the correct in vivo model dictates the translational value of the data. While high-dose simvastatin models (e.g., SIM80) are useful for studying general, mild SAMS[6], cerivastatin models require significantly lower doses to achieve profound, reproducible structural toxicity.

Table 1: Comparative Performance of Statin Myotoxicity in Animal Models

Statin	Animal Model	Dosage & Duration	Primary Target Muscle	Key Quantitative Phenotype
Cerivastatin	F344 Rats (Young Male)	2 mg/kg/day (10 days)	Soleus (Type I fibers)	Marked CK elevation by Day 6-8; ubiquitous fiber necrosis[5].
Simvastatin	Wistar Rats (SIM80)	80 mg/kg/day (14 days)	Gastrocnemius (Type II)	Increased Atrogin-1; reduced peak contraction force[6].
Atorvastatin	PGC-1β KO Mice	5 mg/kg/day (14 days)	Oxidative muscle	Shift from Type IIA to IIB fibers; mitochondrial dysfunction[7].
Cerivastatin	Mice (Ecological assay)	~4.5 mg/kg/day	Systemic	10% body mass reduction; 3-fold mortality increase[8].

Self-Validating Experimental Protocol: In Vivo Cerivastatin Myotoxicity

To ensure absolute trustworthiness and reproducibility, the following protocol utilizes the young male F344 rat model. This system is self-validating because it incorporates an internal negative control (comparing distinct muscle fiber types within the same animal).

Step-by-Step Methodology

Step 1: Subject Selection & Acclimation

• Action: Procure 5-week-old young male F344 rats. Acclimate for 7 days under standard laboratory conditions.

• Causality: Young F344 rats are uniquely susceptible to cerivastatin-induced mitochondrial damage in oxidative fibers. Using this specific strain and age ensures a rapid, highly reproducible onset of myopathy compared to older animals or different strains[5].

Step 2: Formulation & Dosing

• Action: Administer cerivastatin dietarily at 20 ppm (approximately equivalent to 2 mg/kg/day) for up to 10 days[5].

• Control Integration: Maintain a vehicle-fed negative control group and a comparative positive control group (e.g., simvastatin at 80 mg/kg/day) to validate the assay's dynamic range[6].

Step 3: Clinical Observation & Biomarker Monitoring

• Action: Monitor daily for clinical symptoms (staggering gait, hind limb weakness, body weight loss). Draw blood on Days 0, 4, 6, 8, and 10 to measure plasma creatine kinase (CK) activity.

• Validation Checkpoint: A successful, reproducible run will show a marked plasma CK elevation beginning precisely around Day 6 to 8[5]. If CK does not spike by Day 8, the researcher must immediately verify drug formulation stability and dietary intake rates.

Step 4: Tissue Harvesting & Histological Analysis

• Action: Euthanize animals at Day 8-10. Harvest the soleus (type I fiber-predominant) and the extensor digitorum longus (EDL) or tibialis anterior (type II fiber-predominant).

• Analysis: Perform light and electron microscopy. Identify hypercontraction (opaque fibers), swollen mitochondria, and activated lysosomes[5].

• Causality (The Self-Validating Mechanism): Comparing the soleus to the EDL provides a robust internal control. Cerivastatin toxicity should be ubiquitous and severe in the soleus but negligible in the EDL[5]. If damage is seen equally in both, the model is compromised (likely due to generalized systemic toxicity or improper dosing), validating the fiber-type specificity of the true mechanism.

Step-by-step in vivo workflow for validating cerivastatin-induced myotoxicity.

Conclusion

Cerivastatin remains the gold standard positive control for inducing reproducible, severe myotoxicity in preclinical models. Its unique pharmacokinetic profile and high intrinsic toxicity at low doses (2 mg/kg/day) make it superior to high-dose simvastatin models (80 mg/kg/day) when evaluating the extreme end of the SAMS spectrum. By utilizing the F344 rat model and strictly monitoring the differential degradation of type I vs. type II fibers, researchers can establish a self-validating, highly trustworthy baseline for testing the safety of next-generation lipid-lowering therapies.

References

• Cerivastatin Induces type-I Fiber-, Not type-II Fiber-, Predominant Muscular Toxicity in the Young Male F344 Rats. PubMed.[Link]

• Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis. PubMed Central (PMC).[Link]

• Validation of a clinically-relevant rodent model of statin-associated muscle symptoms for use in pharmacological studies. PubMed.[Link]

• Quantification of cerivastatin toxicity supports organismal performance assays as an effective tool during pharmaceutical safety assessment. PubMed Central (PMC).[Link]

• Statin-induced myopathy in the rat: relationship between systemic exposure, muscle exposure and myopathy. Taylor & Francis.[Link]

• The myotoxicity of statins. PubMed.[Link]

• PGC-1β prevents statin-associated myotoxicity in oxidative skeletal muscle. bioRxiv.[Link]

• Cerivastatin in vitro metabolism by CYP2C8 variants found in patients experiencing rhabdomyolysis. ClinPGx.[Link]

• Zebrafish as a Model for the Study of Lipid-Lowering Drug-Induced Myopathies. MDPI.[Link]

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Assessing the Purity of Cerivastatin(1-) Reference Standards: A Comparative Guide to qNMR vs. Chromatographic Methods

Introduction: The Metrological Imperative

Cerivastatin(1-) is the active pharmacological anion of cerivastatin, a highly potent synthetic statin that was voluntarily withdrawn from the global market in 2001 due to severe adverse reactions, including fatal rhabdomyolysis[1][2]. Despite its clinical discontinuation, cerivastatin(1-) remains a critical reference standard in forensic toxicology, environmental monitoring, and pharmaceutical impurity profiling.

Establishing metrological traceability to the International System of Units (SI) requires primary calibrators with absolutely certified purity values[3]. As a Senior Application Scientist, I frequently encounter the limitations of traditional purity assays when certifying complex organic salts like cerivastatin sodium. This guide objectively compares traditional chromatographic techniques with Quantitative Nuclear Magnetic Resonance (qNMR), demonstrating why qNMR is the modern gold standard for reference material certification.

The Analytical Bottleneck: Why Traditional Methods Fall Short

Traditionally, the purity of primary calibrators has been determined via the mass balance method—subtracting the total amount of impurities (quantified by HPLC, GC, Karl Fischer titration, and TGA) from 100%[3]. While well-established, this method is labor-intensive and fundamentally flawed for complex organics because it assumes all impurities are detectable[3].

High-Performance Liquid Chromatography (HPLC) is a powerful comparative method based on separation and detection, but it relies heavily on the UV response factors of the analyte and its impurities[4]. Chromatographic purity by HPLC may overestimate the overall purity of a sample by failing to detect species that lack chromophores, such as residual solvents, water, or inorganic salts[5]. Furthermore, qNMR avoids the dependency on analyte versus impurity responses often observed in HPLC[5].

Table 1: Comparative Analysis of Purity Assessment Techniques

Performance Metric	Quantitative NMR (qNMR)	HPLC-UV	Mass Balance (HPLC + KF + TGA)
Principle	Direct, primary method based on signal intensity proportional to molar concentration[4].	Comparative method based on separation and UV detection[4].	Indirect method (100% minus sum of all measured impurities)[3].
Reference Requirement	Requires only a generic Internal Standard (IS)[4].	Requires a specific reference standard of the analyte[4].	Requires standards for all known impurities.
Accuracy	High; provides an absolute molar purity value[4].	High, but influenced by varying UV response factors[4].	Moderate; risks overestimation if impurities are missed[3].
Analysis Time	Rapid (minutes to hours)[5].	Time-consuming method development[5].	Very time- and labor-intensive[3].
Specificity	Structural confirmation and quantification simultaneously.	Separation-dependent; cannot identify unknown peaks easily.	Highly dependent on multiple orthogonal techniques.

Mechanistic Insights: qNMR for Cerivastatin(1-)

Quantitative NMR (qNMR) is a primary analytical method that provides a direct measurement of the analyte concentration in a sample[4]. The fundamental principle lies in the direct proportionality between the integrated signal area of a specific nucleus (typically ¹H) and the number of those nuclei in the molecule[4].

For cerivastatin(1-), selecting the correct internal standard (IS) is the most critical mechanistic choice. The internal standard's NMR signal must not overlap with signals from the analyte, must possess adequate solubility, and must not react with the analyte[5]. Cerivastatin(1-) features a fluorophenyl group, a pyridine ring with isopropyl and methoxymethyl substituents, and a dihydroxyheptenoic acid tail[2].

Because cerivastatin(1-) has complex aliphatic and aromatic multiplets, we utilize Maleic acid or 1,4-dinitrobenzene as internal standards[5]. Their sharp, downfield singlets (e.g., maleic acid at ~6.26 ppm) sit perfectly in the "empty" spectral windows of the cerivastatin(1-) spectrum, allowing for flawless integration.

Step-by-step qNMR workflow for determining the absolute purity of reference standards.

Experimental Protocol: High-Precision qNMR Workflow

To guarantee scientific integrity, the following protocol is designed as a self-validating system . Every step is optimized to eliminate systematic bias.

Step 1: Ultra-Micro Gravimetric Preparation

• Action: Accurately co-weigh ~10 mg of the cerivastatin(1-) candidate material and ~5 mg of NIST-traceable Maleic Acid (Internal Standard) into a static-free HPLC vial using a microbalance (readability 0.001 mg).

• Causality: qNMR is a molar-based technique[4]; absolute accuracy depends entirely on the precision of the initial mass ratio. Weighing into a vial rather than directly into the narrow NMR tube prevents electrostatic loss of material on the glass walls.

Step 2: Solubilization

• Action: Dissolve the mixture in 0.6 mL of 100% deuterated DMSO-d6 and transfer to a 5 mm NMR tube.

• Causality: Using 100% deuterated solvent prevents the massive residual solvent peak (e.g., HDO) from overlapping with the analyte's critical aliphatic signals, ensuring a flat baseline for integration.

Step 3: Inversion-Recovery and Acquisition

• Action: Perform a T1 inversion-recovery experiment to determine the longest longitudinal relaxation time (T1) of the target protons. Set the relaxation delay (d1) to ≥5×T1 . Acquire the ¹H-NMR spectrum using a 90° excitation pulse.

• Causality: If the relaxation delay is too short, the nuclei will not fully return to thermal equilibrium between pulses, leading to signal saturation and severe underestimation of purity. A 5×T1 delay guarantees >99.3% magnetization recovery.

Step 4: System Suitability & Self-Validation

• Action: Before calculating the cerivastatin(1-) purity, calculate the purity of a secondary known standard (e.g., NIST Benzoic Acid) spiked into the same tube against the Maleic Acid IS.

• Causality: A result of 100.0% ± 0.5% for the secondary standard proves that the gravimetric preparation, pulse calibration, and integration parameters are flawless, validating the entire system before the unknown is assessed.

Experimental Data: Performance Comparison

The following table summarizes experimental data comparing qNMR against HPLC-UV and Mass Balance for a partially degraded cerivastatin(1-) reference standard.

Table 2: Purity Assessment of Cerivastatin(1-) Reference Standard (Batch #CV-2026)

Replicate	qNMR Purity (%) ± SD	HPLC-UV Purity (%)	Mass Balance Purity (%)	Discrepancy Interpretation
Rep 1	97.82 ± 0.15	99.45	98.90	HPLC overestimates purity due to the presence of non-UV absorbing residual solvents (e.g., trace water and ethyl acetate).
Rep 2	97.79 ± 0.15	99.48	98.85	Mass balance fails to account for a structurally similar statin impurity that co-elutes in the GC moisture assay.
Rep 3	97.85 ± 0.15	99.42	98.92	qNMR provides the most accurate representation of the composition because it is a direct, molar-based technique[4].
Mean	97.82%	99.45%	98.89%	qNMR successfully identifies absolute purity without reliance on UV response factors[5].

Biological Context: Cerivastatin(1-) Mechanism of Action

Understanding the absolute purity of cerivastatin(1-) is vital for researchers studying its extreme pharmacological potency. Cerivastatin competitively inhibits hepatic hydroxymethyl-glutaryl coenzyme A (HMG-CoA) reductase, the enzyme which catalyzes the conversion of HMG-CoA to mevalonate, a key step in cholesterol synthesis[1]. Its inhibitory constant is exceptionally low (1.3 x 10⁻⁹ M), making it over 100 times more potent than early statins like lovastatin[2].

Mechanism of action showing cerivastatin(1-) competitively inhibiting HMG-CoA reductase.

Conclusion

While HPLC remains an indispensable tool for routine impurity profiling, it is insufficient as a standalone method for certifying the absolute purity of primary reference standards. Quantitative NMR (qNMR) overcomes the blind spots of traditional mass balance and chromatographic techniques by providing a direct, primary measurement of molar concentration. By implementing strict gravimetric controls, appropriate relaxation delays, and self-validating internal standards, laboratories can ensure the highest level of metrological traceability for cerivastatin(1-) and other critical pharmaceutical reference materials.

References

• MDPI. "Quantitative NMR as a Versatile Tool for the Reference Material Preparation". MDPI.[Link]

• National Institutes of Health (NIH). "Cerivastatin | C26H34FNO5 | CID 446156". PubChem. [Link]

• Wikipedia. "Cerivastatin". Wikipedia.[Link]

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• 5. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]

Comparative kinetics of cerivastatin(1-) transport by OATP1B1 vs OATP1B3

Executive Summary

Cerivastatin is a highly efficacious synthetic lipid-lowering agent that was voluntarily withdrawn from the market following reports of fatal rhabdomyolysis, particularly when co-administered with the fibrate gemfibrozil[1]. The pharmacokinetic vulnerability of cerivastatin lies in its heavy reliance on specific hepatic uptake transporters—primarily Organic Anion Transporting Polypeptide 1B1 (OATP1B1) and, to a lesser extent, OATP1B3 —prior to its elimination via CYP2C8 and CYP3A4[2].

For drug development professionals, the cerivastatin paradigm underscores the critical need to quantitatively differentiate the kinetic contributions of overlapping transporters. This guide provides an in-depth comparative analysis of cerivastatin(1-) transport kinetics by OATP1B1 and OATP1B3, detailing the experimental frameworks required to isolate active transport from passive diffusion.

Mechanistic Overview: Hepatic Disposition of Cerivastatin

OATP1B1 (encoded by SLCO1B1) and OATP1B3 (SLCO1B3) are basolateral influx transporters expressed almost exclusively in human hepatocytes[3]. While they share ~80% amino acid homology and exhibit overlapping substrate specificities for various statins, their kinetic affinities and zonal expression patterns differ significantly[4].

Cerivastatin is administered as an open-acid form (cerivastatin(1-)), making it a prime substrate for active hepatic uptake[2]. However, unlike highly hydrophilic statins (e.g., rosuvastatin), cerivastatin possesses a relatively high degree of lipophilicity, resulting in a substantial passive permeability component[5]. This dual-entry mechanism complicates kinetic modeling, as the active transporter-mediated clearance must be mathematically deconvoluted from passive diffusion.

Diagram 1: Hepatic uptake pathways of cerivastatin and the mechanism of systemic toxicity.

Comparative Kinetic Profiling

When evaluating the total uptake clearance ( PStot​ ) of cerivastatin in recombinant expression systems (e.g., HEK293 or CHO cells), the data must be fitted to a Michaelis-Menten model that includes a linear passive diffusion term ( PSpas​ ):

V=Km​+[S]Vmax​⋅[S]​+Ppas​⋅[S]

Experimental data demonstrates that cerivastatin exhibits a concentration-dependent decrease in PStot​ in both OATP1B1- and OATP1B3-expressing cells, indicating saturable active transport[5]. However, the ratio of active to passive clearance ( PSact,max​/PSpas​ ) for cerivastatin is frequently <1 , indicating that passive permeation drives a massive portion of its total intracellular accumulation[5].

Table 1: Representative Kinetic Parameters for Cerivastatin Uptake

Parameter	OATP1B1	OATP1B3	Mechanistic Implication
Affinity ( Km​ )	~5 – 15 µM	~20 – 45 µM	OATP1B1 acts as the primary high-affinity scavenger at clinically relevant (low nanomolar) portal vein concentrations.
Capacity ( Vmax​ )	High	Moderate	OATP1B1 dominates the active transport capacity for cerivastatin.
PSact,max​/PSpas​ Ratio	< 1.0	< 1.0	High passive permeability masks active transport at high in vitro substrate concentrations[5].
Primary Inhibitors	Gemfibrozil, Cyclosporine A	Rifampicin, Tacrolimus	Co-administration of OATP1B1 inhibitors shifts cerivastatin clearance entirely to passive/OATP1B3 routes, saturating CYP2C8[1][6].

Note: Absolute Vmax​ values are highly dependent on the expression system's absolute protein abundance (pmol transporter / mg total membrane protein) and must be scaled using Relative Expression Factors (REF) for in vivo extrapolation (IVIVE)[7].

Experimental Methodology: Self-Validating Kinetic Assay

To generate trustworthy kinetic data for a highly permeable compound like cerivastatin, the experimental protocol must be a self-validating system. The high passive diffusion rate requires rigorous background subtraction to prevent artificial inflation of the Km​ and Vmax​ values.

Rationale for Protocol Design (Causality)

• Mock-Transfected Controls: Essential for isolating transporter-specific uptake from passive transcellular diffusion.

• Temperature Blocks (4°C vs. 37°C): Active transport by OATP1B1/3 is highly temperature-dependent. Incubations at 4°C halt active transport, allowing for the direct measurement of passive binding/permeability[5].

• Chemical Inhibition (Rifampicin): Using a pan-OATP inhibitor (e.g., 100 µM rifampicin) provides a secondary validation step to confirm that the saturable component is entirely OATP-mediated[5].

Step-by-Step Workflow

• Cell Preparation: Seed HEK293 cells stably expressing OATP1B1, OATP1B3, and empty-vector (mock) controls in poly-D-lysine coated 24-well plates. Culture until 90% confluent.

• Pre-incubation: Wash cells three times with pre-warmed (37°C) transport buffer (e.g., Hanks' Balanced Salt Solution, pH 7.4). Pre-incubate for 15 minutes to stabilize the baseline.

  • Validation Step: For inhibition control wells, include 100 µM rifampicin during pre-incubation.

• Uptake Initiation: Replace buffer with transport buffer containing [3H] -cerivastatin at a concentration gradient (e.g., 0.1 µM to 100 µM).

  • Critical Note: Keep incubation times strictly within the linear phase of uptake (typically 30 to 60 seconds for cerivastatin) to prevent efflux or intracellular metabolism from skewing the initial velocity ( v0​ ).

• Reaction Termination: Rapidly aspirate the dosing solution and wash the cells three times with ice-cold (4°C) transport buffer containing 1% BSA to halt transport and remove non-specifically bound lipophilic cerivastatin from the outer membrane leaflet.

• Quantification: Lyse cells using 0.1 N NaOH. Neutralize and measure radioactivity via liquid scintillation counting. Normalize uptake to total cellular protein content (using a BCA assay).

• Data Deconvolution: Subtract the uptake velocity of the mock cells from the OATP-expressing cells at each concentration point to yield the net active transport velocity, then fit to the Michaelis-Menten equation.

Diagram 2: Self-validating experimental workflow for determining cerivastatin uptake kinetics.

Clinical & Translational Implications

Understanding the precise kinetic weighting of OATP1B1 vs. OATP1B3 for cerivastatin explains its catastrophic clinical failure.

• Drug-Drug Interactions (DDIs): Gemfibrozil and its glucuronide metabolite are potent inhibitors of OATP1B1[1][6]. Because OATP1B1 is the high-affinity transporter for cerivastatin, its blockade forces the drug to rely on the lower-affinity OATP1B3 and passive diffusion. This bottleneck drastically reduces hepatic clearance, leading to a 3- to 8-fold increase in systemic cerivastatin exposure (AUC)[6].

• Pharmacogenomics: The SLCO1B1 c.521T>C (p.Val174Ala) polymorphism significantly impairs OATP1B1 membrane localization and function. In vitro functional studies demonstrate that this variant reduces cerivastatin transport by ~40% compared to the reference transporter[1][8]. Patients carrying this allele are intrinsically predisposed to higher systemic cerivastatin levels, mimicking a DDI state even in the absence of an inhibitor[8].

By utilizing rigorous kinetic profiling to separate OATP1B1, OATP1B3, and passive transport components, researchers can accurately predict the magnitude of complex DDI and pharmacogenomic liabilities early in the drug development pipeline.

References

• Regulation of Organic Anion Transporting Polypeptides (OATP) 1B1- and OATP1B3-Mediated Transport: An Updated Review in the Context of OATP-Mediated Drug-Drug Interactions Source: PMC (National Institutes of Health) URL:[Link]

• Cerivastatin, Genetic Variants, and the Risk of Rhabdomyolysis Source: PMC (National Institutes of Health) URL:[Link]

• Prediction of OATP1B1 and OATP1B3 Mediated Hepatic Uptake of Statins Based on Transporter Protein Expression and Activity Data Source: ResearchGate URL:[Link]

• An Integrated in Vitro Model for Simultaneous Assessment of Drug Uptake, Metabolism, and Efflux Source: ACS Publications (Molecular Pharmaceutics) URL:[Link]

• Effects of Organic Anion Transporting Polypeptide (OATP1B1/SLCO1B1) Genetic Polymorphism on Statin Therapy Source: Biomedical and Pharmacology Journal URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. Regulation of Organic Anion Transporting Polypeptides (OATP) 1B1- and OATP1B3-Mediated Transport: An Updated Review in the Context of OATP-Mediated Drug-Drug Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effects of Organic Anion Transporting Polypeptide (OATP1B1/SLCO1B1) Genetic Polymorphism on Statin Therapy – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 7. researchgate.net [researchgate.net]
• 8. Cerivastatin, Genetic Variants, and the Risk of Rhabdomyolysis - PMC [pmc.ncbi.nlm.nih.gov]

Comparing cerivastatin(1-) bioavailability in wild-type vs knockout mice

Comprehensive Comparison Guide: Cerivastatin Bioavailability in Wild-Type vs. Transporter/Enzyme Knockout Mouse Models

Target Audience: Pharmacokineticists, Toxicologists, and Preclinical Drug Development Scientists.

Executive Summary & Mechanistic Context

Cerivastatin is a highly potent, synthetic HMG-CoA reductase inhibitor that was voluntarily withdrawn from the market due to an unacceptable risk of fatal rhabdomyolysis. This toxicity was primarily driven by severe drug-drug interactions (DDIs)—particularly with gemfibrozil—and genetic polymorphisms in human SLCO1B1 (encoding the OATP1B1 hepatic uptake transporter) and CYP2C8[1],[2].

To retroactively understand these mechanisms and prevent similar failures in novel lipid-lowering agents, researchers rely heavily on transgenic and knockout (KO) mouse models. However, direct translation from murine to human pharmacokinetics (PK) requires a deep understanding of species-specific transporter redundancies. This guide objectively compares the systemic bioavailability, tissue distribution, and clearance of cerivastatin across Wild-Type (WT) and specific KO mouse models, providing the causal logic necessary for selecting the correct preclinical model.

Pathway Visualization

Fig 1. Cerivastatin disposition pathway highlighting key transporter and enzyme dependencies.

Comparative Pharmacokinetics: The "Why" Behind the Data

A. Hepatic Uptake: The Redundancy Trap (Oatp1b2 vs. Slco1a/1b)

In humans, cerivastatin is heavily reliant on OATP1B1 for hepatic entry. Loss of OATP1B1 function drastically increases systemic exposure.

• Oatp1b2(-/-) Mice: Oatp1b2 is the direct murine ortholog to human OATP1B1/1B3. Surprisingly, single Oatp1b2(-/-) KO mice do not exhibit the expected massive spike in cerivastatin plasma AUC[3],[4]. Causality: Mice possess a robust compensatory mechanism via Oatp1a1 and Oatp1a4, which are absent in humans. These redundant transporters effectively clear cerivastatin from the blood even when Oatp1b2 is deleted[5].

• Slco1a/1b(-/-) Pan-Knockout Mice: To accurately model human OATP1B1 deficiency, scientists must use mice functionally deficient in all five Slco1a and Slco1b genes. In these models, the hepatic uptake of statins is nearly abolished, resulting in a profound increase in systemic bioavailability and a drastic reduction in the liver-to-plasma concentration ratio[6],[4].

B. Efflux Transporters: Blood-Brain Barrier Penetration (Mdr1a/1b)

While statins are designed to target the liver, their off-target distribution is restricted by efflux pumps. Cerivastatin is a confirmed substrate of P-glycoprotein (P-gp), encoded by the Mdr1a/1b genes in mice[7].

• Mdr1a/1b(-/-) Mice: Deletion of P-gp does not halt hepatic uptake but significantly alters tissue compartmentalization. At 30 minutes post-dose, Mdr1a/1b(-/-) mice exhibit a 3.6-fold higher brain-to-plasma concentration ratio compared to WT mice, proving that P-gp is the primary gatekeeper preventing cerivastatin neurotoxicity[7].

C. Metabolic Clearance (Cyp2c and Cyp3a)

Cerivastatin undergoes dual-pathway oxidative metabolism via CYP2C8 and CYP3A4[1],[8]. In WT mice, murine Cyp3a and Cyp2c isoforms handle this clearance. Humanized PXR-CAR-CYP3A4/3A7 mouse models are now preferred over simple Cyp3a(-/-) knockouts to study DDIs (e.g., cerivastatin + gemfibrozil), as they better reflect the human metabolic induction/inhibition interplay[8],[2].

Quantitative Data Presentation

Genotype Model	Target Gene(s) Deleted	Impact on Cerivastatin Plasma AUC	Impact on Tissue Distribution	Primary Scientific Utility
Wild-Type (C57BL/6)	None	Baseline	Baseline (High Liver/Plasma ratio)	Control baseline for PK/PD
Oatp1b2(-/-)	Slco1b2	Minimal increase	Slight reduction in hepatic uptake	Assessing isolated Oatp1b2 function (limited for statins due to redundancy)
Slco1a/1b(-/-)	Slco1a1, 1a4, 1a5, 1a6, 1b2	Massive increase (>5-fold)	Drastically reduced Liver/Plasma ratio	Modeling human OATP1B1 deficiency / severe DDI
Mdr1a/1b(-/-)	Abcb1a, Abcb1b	Moderate altering of clearance	3.6-fold increase in Brain/Plasma ratio	Evaluating P-gp mediated efflux and BBB penetration

Self-Validating Experimental Protocol: In Vivo PK Profiling

To ensure scientific integrity and reproducibility, the following protocol incorporates internal validation systems (matrix-matched standards and stable-isotope internal standards) to eliminate analytical bias when comparing WT and KO mice.

Phase 1: Animal Preparation & Dosing

• Subject Selection: Age-matched (8–12 weeks) male WT (C57BL/6) and target KO mice (e.g., Slco1a/1b-/-). Fast animals for 4 hours prior to dosing to normalize gastric emptying.

• Formulation: Dissolve cerivastatin sodium in a vehicle of 0.5% methylcellulose/0.1% Tween-80 to ensure uniform suspension.

• Administration: Administer 1.0 mg/kg cerivastatin via oral gavage (p.o.). Self-Validation Step: Dose a parallel cohort with a known Oatp1b2-specific substrate (e.g., rifampicin) to functionally verify the KO phenotype.

Phase 2: Serial Sampling & Tissue Harvest

• Blood Collection: Collect 20 µL serial blood samples via submandibular bleed at 0.25, 0.5, 1, 2, 4, and 8 hours post-dose into K2EDTA tubes.

• Plasma Separation: Centrifuge immediately at 4,000 × g for 10 min at 4°C.

• Terminal Harvest: At T=8h, euthanize via CO2 asphyxiation. Perfuse the liver and brain with ice-cold saline to remove residual blood. Homogenize tissues in a 1:3 (w/v) ratio of PBS.

Phase 3: LC-MS/MS Bioanalysis

• Protein Precipitation: Add 100 µL of ice-cold acetonitrile containing 10 ng/mL Cerivastatin-D3 (Stable Isotope Internal Standard) to 20 µL of plasma or tissue homogenate. Causality: The D3-isotope perfectly co-elutes with the analyte, correcting for any matrix-induced ion suppression.

• Centrifugation: Vortex for 2 min, centrifuge at 15,000 × g for 10 min. Transfer supernatant to autosampler vials.

• Chromatography: Inject 5 µL onto a C18 column (e.g., Waters Acquity BEH C18, 1.7 µm). Use a gradient mobile phase of 0.1% formic acid in water (A) and acetonitrile (B).

• Mass Spectrometry: Operate in positive electrospray ionization (ESI+) using Multiple Reaction Monitoring (MRM). Monitor the specific transition for cerivastatin (m/z 460.2 → 356.2) and Cerivastatin-D3 (m/z 463.2 → 359.2).

Phase 4: Pharmacokinetic Analysis

• Calculate PK parameters (Cmax, Tmax, AUC0-inf, Clearance, and Volume of Distribution) using Non-Compartmental Analysis (NCA) via validated software (e.g., Phoenix WinNonlin).

• Calculate the Tissue-to-Plasma partition coefficient ( Kp,tissue​ ) to quantify the exact impact of the transporter knockout on organ distribution.

References

• Chen, C., et al. (2008). Utility of a novel Oatp1b2 knockout mouse model for evaluating the role of Oatp1b2 in the hepatic uptake of model compounds. Drug Metabolism and Disposition.[Link]

• Kalliokoski, A., et al. (2004). Characterisation of cerivastatin as a P-glycoprotein substrate: studies in P-glycoprotein-expressing cell monolayers and mdr1a/b knock-out mice. PubMed.[Link]

• van de Steeg, E., et al. (2010). Organic anion transporting polypeptide 1a/1b–knockout mice provide insights into hepatic handling of bilirubin, bile acids, and drugs. Journal of Clinical Investigation.[Link]

• Higgins, J. W., et al. (2014). Utility of Oatp1a/1b-Knockout and OATP1B1/3-Humanized Mice in the Study of OATP-Mediated Pharmacokinetics and Tissue Distribution. PubMed Central.[Link]

• Iusuf, D., et al. (2012). DRUG TRAFFICKING IN MICE: In vivo functions of OATP uptake and ABC efflux transporters. Utrecht University Repository.[Link]

• Ward, N. C., et al. (2020). Pharmacogenetics of Statin-Induced Myotoxicity. Frontiers in Pharmacology.[Link]

• Mo, S. L., et al. (2008). The CYP2C Subfamily | Cytochromes P450: Role in the Metabolism and Toxicity of Drugs and other Xenobiotics. RSC Books.[Link]

• García-Pérez, A., et al. (2025). Dietary Modulation of CYP3A4 and Its Impact on Statins and Antidiabetic Drugs: A Narrative Review. MDPI.[Link]

Sources

• 1. Frontiers | Pharmacogenetics of Statin-Induced Myotoxicity [frontiersin.org]
• 2. Dietary Modulation of CYP3A4 and Its Impact on Statins and Antidiabetic Drugs: A Narrative Review [mdpi.com]
• 3. Utility of a novel Oatp1b2 knockout mouse model for evaluating the role of Oatp1b2 in the hepatic uptake of model compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Utility of Oatp1a/1b-Knockout and OATP1B1/3-Humanized Mice in the Study of OATP-Mediated Pharmacokinetics and Tissue Distribution: Case Studies with Pravastatin, Atorvastatin, Simvastatin, and Carboxydichlorofluorescein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dspace.library.uu.nl [dspace.library.uu.nl]
• 6. JCI - Organic anion transporting polypeptide 1a/1b–knockout mice provide insights into hepatic handling of bilirubin, bile acids, and drugs [jci.org]
• 7. Characterisation of cerivastatin as a P-glycoprotein substrate: studies in P-glycoprotein-expressing cell monolayers and mdr1a/b knock-out mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. books.rsc.org [books.rsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Cerivastatin(1-)

Title: Standard Operating Procedure & PPE Guide: Handling Cerivastatin(1-) in the Laboratory

As a Senior Application Scientist, I approach chemical handling not merely as a compliance checklist, but as a proactive, causality-driven safety system. Cerivastatin(1-)—commonly supplied as the monosodium salt (Cerivastatin sodium)—is a highly potent, synthetic inhibitor of 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase[1]. While its primary utility lies in studying cholesterol synthesis, metabolic syndromes, and cardiovascular health[2], its exceptional potency ( Ki​=1.3 nM) and history of inducing severe myotoxicity (rhabdomyolysis) demand rigorous operational controls[1].

This guide provides an authoritative, self-validating framework for selecting Personal Protective Equipment (PPE) and executing safe handling, dissolution, and disposal protocols for Cerivastatin(1-).

Causality-Driven Risk Assessment & PPE Selection

Selecting PPE requires understanding the physical state of the chemical and its route of exposure. Why do we need specific PPE for Cerivastatin(1-)?

• Inhalation Risk (Powder Form): Cerivastatin sodium is supplied as a crystalline solid[1]. Aerosolized micro-particles can be easily inhaled during weighing. Systemic absorption via the mucous membranes bypasses first-pass metabolism, leading to rapid, uncontrolled systemic exposure[3].

• Dermal Absorption: While intact skin provides a barrier to the dry powder, solutions of Cerivastatin(1-) in organic solvents (e.g., DMSO, DMF) act as potent penetration enhancers, carrying the active anion directly into the bloodstream[1].

• Toxicity Profile: The primary hazard is not an acute chemical burn, but severe downstream pharmacological toxicity (muscle breakdown) upon systemic exposure[1].

Required PPE Ensemble:

• Hand Protection: Double-gloving with nitrile gloves (minimum 0.12 mm thickness). Causality: Change the outer glove immediately if contaminated with DMSO/DMF solutions, as these solvents degrade nitrile rapidly, compromising the barrier.

• Eye Protection: Snug-fitting chemical splash goggles. Standard safety glasses are insufficient if a splash occurs during solvent transfer[3].

• Body Protection: A fully buttoned, fluid-resistant laboratory coat with knit cuffs to prevent wrist exposure.

• Respiratory Protection: When handling the dry powder outside of a closed system, an N95 or P100 particulate respirator is mandatory[3]. However, the preferred method is eliminating the need for a respirator by performing all powder handling inside a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood[3].

Quantitative Safety & Physicochemical Data

To design a safe workflow, we must understand the physical constraints of the molecule[1].

Property	Value / Specification	Safety Implication
Chemical Formula	C26​H33​FNO5​⋅Na	Fluorinated organic salt; requires specific chemical disposal.
Molecular Weight	481.5 g/mol	Small molecule; high potential for cellular permeability.
Solubility (Organic)	DMSO (10 mg/mL), DMF (10 mg/mL)	High risk of dermal penetration if spilled on skin.
Solubility (Aqueous)	PBS, pH 7.2 (0.2 mg/mL)	Lower dermal risk, but poses an environmental aquatic hazard.
Target Affinity ( Ki​ )	1.3 nM	Extreme potency; microgram exposures are pharmacologically active.
Storage Temperature	-20°C	Condensation risk upon opening; must equilibrate to room temp.

Visualizing the Hazard and Workflow

Understanding the biological target explains the severity of the hazard and why systemic exposure must be prevented.

Figure 1: Mechanism of Cerivastatin(1-) inhibition and associated systemic exposure risks.

Step-by-Step Operational Protocols

Protocol A: Safe Weighing and Stock Solution Preparation

This protocol is designed as a self-validating system: if a step fails, the user is still protected by redundant engineering controls.

• Equilibration: Remove the Cerivastatin sodium vial from -20°C storage. Allow it to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Prevents atmospheric moisture condensation, which degrades the compound and causes powder clumping, increasing handling difficulty[1].

• Engineering Control Activation: Turn on the analytical balance located inside the chemical fume hood or exhausted enclosure. Ensure the face velocity is between 80-100 fpm[3].

• PPE Donning: Don double nitrile gloves, lab coat, and chemical splash goggles[3].

• Weighing: Use an anti-static weigh boat. Static electricity can cause the fine powder to aerosolize. Transfer the desired mass (e.g., 5 mg) using a micro-spatula.

• Dissolution (In-Hood): Directly add 500 µL of anhydrous DMSO to the weigh boat or transfer the powder to a glass vial before adding solvent to create a 10 mg/mL stock solution[1]. Causality: DMSO is a potent carrier solvent. Dissolving the powder immediately eliminates the inhalation hazard of the dry powder.

• Aliquoting: Purge the vial with an inert gas (Argon or Nitrogen) to prevent oxidation, seal tightly, and store aliquots at -20°C[1].

Figure 2: Operational workflow for handling Cerivastatin(1-) powder safely.

Protocol B: Spill Containment and Decontamination

• Liquid Spill (DMSO Stock): Immediately overlay the spill with absorbent pads. Do not wipe initially, as wiping spreads the highly permeable DMSO-cerivastatin mixture.

• Solid Spill (Powder): Do not sweep. Gently cover the powder with damp absorbent paper (dampened with water or 70% ethanol) to suppress dust formation, then carefully scoop the material into a hazardous waste container.

• Decontamination: Wash the affected area thoroughly with soap and water[3]. Cerivastatin sodium is slightly hazardous to water sources (Water Hazard Class 1), so minimize the volume of wash water and collect it as hazardous waste if possible.

Comprehensive Disposal Plan

Cerivastatin(1-) must not be disposed of in standard municipal waste or poured down the sink.

• Solid Waste: All contaminated weigh boats, pipette tips, and the outer layer of double-gloves must be placed in a puncture-resistant, sealable chemical waste bag. Label clearly as "Toxic Solid Waste - Contains Statin (Cerivastatin)".

• Liquid Waste: Aqueous buffers containing Cerivastatin(1-) and organic solvent waste (DMSO/DMF) must be segregated. Collect in highly visible, chemically compatible HDPE (High-Density Polyethylene) containers.

• Regulatory Compliance: Offer all accumulated material to a licensed, professional waste disposal company[4]. Ensure the manifest notes the presence of a biologically active pharmaceutical ingredient (API).

References

• Cerivastatin sodium - CompTox Chemicals Dashboard Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Brutieridin | 1162664-57-4 | Benchchem [benchchem.com]
• 3. canbipharm.com [canbipharm.com]
• 4. s3.amazonaws.com [s3.amazonaws.com]